DL-Homophenylalanine

• CAS: 1012-05-1

Core Science & Biosynthesis

Introduction: The Significance of Homophenylalanine in Modern Drug Development

An In-depth Technical Guide to the Synthesis and Purification of DL-Homophenylalanine

In the landscape of pharmaceutical sciences, non-proteinogenic amino acids (NPAAs) represent a critical class of building blocks for the synthesis of complex therapeutic agents.[1] Among these, DL-homophenylalanine, an analog of phenylalanine with a single methylene group extension in its side chain, holds a position of particular importance.[2] Its racemic nature provides a versatile starting point for producing enantiomerically pure L-homophenylalanine, a key chiral intermediate in the manufacture of numerous Angiotensin-Converting Enzyme (ACE) inhibitors.[3][4] These drugs, including Enalapril, Ramipril, and Delapril, are frontline treatments for hypertension and congestive heart failure.[4][5][6]

The journey from simple precursors to a highly pure, enantiomerically-defined active pharmaceutical ingredient (API) intermediate is one of precise chemical control and rigorous purification. This guide, intended for researchers, chemists, and drug development professionals, provides a comprehensive exploration of the core methodologies for synthesizing and purifying DL-homophenylalanine. We will delve into the mechanistic underpinnings of classical chemical routes and modern biocatalytic strategies, followed by a detailed examination of purification and chiral resolution techniques. Our focus remains on the causality behind experimental choices, ensuring that each protocol is presented not merely as a series of steps, but as a self-validating system grounded in scientific principle.

Part I: Synthesis of Racemic (DL)-Homophenylalanine

The initial goal in many industrial processes is the efficient and cost-effective production of the racemic mixture, DL-homophenylalanine. This racemate serves as the substrate for subsequent chiral resolution. Two primary strategies dominate this field: classic chemical synthesis and increasingly, biocatalysis.

Chapter 1: Foundational Chemical Synthesis Routes

Chemical methods provide robust and scalable pathways to DL-homophenylalanine, though they inherently produce racemic mixtures.

1.1 The Strecker Synthesis: A Classic Approach

First described in 1850, the Strecker synthesis is a cornerstone of amino acid chemistry, assembling an α-amino acid from an aldehyde, ammonia, and cyanide.[7][8][9]

Mechanistic Rationale: The synthesis proceeds in two main stages. First is the formation of an α-aminonitrile from 3-phenylpropanal. The aldehyde reacts with ammonia (often from an ammonium salt like NH₄Cl) to form an imine, which is then attacked by a cyanide nucleophile (from KCN or HCN).[9][10] The second stage involves the acid-catalyzed hydrolysis of the nitrile group to a carboxylic acid, yielding the final amino acid.[9][11] The absence of chiral catalysts or auxiliaries results in a racemic product.[7]

Experimental Protocol: Strecker Synthesis of DL-Homophenylalanine

• Imine Formation & Cyanation:

  • In a well-ventilated fume hood, dissolve 3-phenylpropanal (1 eq.) in an aqueous methanol solution.

  • Add ammonium chloride (NH₄Cl, 1.2 eq.) and potassium cyanide (KCN, 1.2 eq.) to the solution.

  • Stir the reaction mixture at room temperature for 12-24 hours. The reaction progress can be monitored by TLC or LC-MS for the disappearance of the aldehyde.

  • Causality: NH₄Cl serves as both a mild acid to catalyze imine formation and as the ammonia source.[10] The cyanide ion is a potent nucleophile that readily attacks the electrophilic imine carbon.

• Nitrile Hydrolysis:

  • After the initial reaction is complete, carefully acidify the mixture with concentrated hydrochloric acid (HCl).

  • Heat the mixture to reflux (approx. 100-110 °C) for 4-6 hours.

  • Causality: Strong acid is required to protonate the nitrile nitrogen, facilitating nucleophilic attack by water and subsequent hydrolysis through an amide intermediate to the carboxylic acid.[10]

• Workup and Isolation:

  • Cool the reaction mixture to room temperature.

  • Neutralize the solution to the isoelectric point (pI) of homophenylalanine (approx. pH 5.5-6.0) using a base such as ammonium hydroxide. The product will precipitate out of the solution.

  • Filter the crude solid, wash with cold water, and dry under vacuum to yield crude DL-homophenylalanine.

Caption: The Strecker synthesis pathway for DL-homophenylalanine.

1.2 Reductive Amination of an α-Keto Acid

Reductive amination is a highly versatile method that converts a carbonyl group into an amine via an imine intermediate.[12] This approach is particularly relevant as the precursor, 2-oxo-4-phenylbutanoic acid, is also the substrate for enzymatic methods.

Mechanistic Rationale: The reaction involves the condensation of the ketone group of 2-oxo-4-phenylbutanoic acid with an ammonia source to form an imine. This imine is then reduced in situ by a reducing agent to the corresponding amine.[13] The choice of reducing agent is critical; it must be selective for the imine over the starting ketone. Sodium cyanoborohydride (NaBH₃CN) is a classic choice due to its mildness and preference for reducing protonated imines (iminium ions) under weakly acidic conditions.[13]

Experimental Protocol: Reductive Amination for DL-Homophenylalanine

• Reaction Setup:

  • Dissolve 2-oxo-4-phenylbutanoic acid (1 eq.) and ammonium acetate (a source of ammonia, 5-10 eq.) in methanol.

  • Adjust the pH of the solution to approximately 6-7.

  • Causality: A weakly acidic pH is optimal. It is acidic enough to catalyze imine formation but not so acidic as to hydrolyze the imine or inhibit the amine's nucleophilicity.[12]

• Reduction:

  • Add sodium cyanoborohydride (NaBH₃CN, 1.5 eq.) portion-wise to the stirred solution at room temperature.

  • Monitor the reaction by LC-MS. The reaction is typically complete within 12-24 hours.

  • Causality: NaBH₃CN is less reactive than NaBH₄ and selectively reduces the iminium ion as it forms, driving the equilibrium towards the product.[13]

• Workup and Isolation:

  • Carefully quench the reaction by adding dilute HCl to destroy any excess hydride reagent.

  • Remove the solvent under reduced pressure.

  • Purify the resulting residue using crystallization or chromatography as described in Part II.

Caption: General workflow for reductive amination synthesis.

Chapter 2: Biocatalytic Synthesis: The Green Chemistry Frontier

Biocatalysis employs enzymes to perform chemical transformations, offering exceptional stereoselectivity, milder reaction conditions, and a reduced environmental footprint compared to traditional chemical methods.[3][4] While often used to produce a single enantiomer (L-Hph), the principles can be adapted for racemic synthesis or as a direct comparison of efficiency.

2.1 Dehydrogenase-Catalyzed Reductive Amination

This method is the enzymatic parallel to the chemical reductive amination described above, using an enzyme like Phenylalanine Dehydrogenase (PheDH) as the catalyst.[5][14]

Mechanistic Rationale: PheDH stereoselectively catalyzes the reduction of the imine formed from 2-oxo-4-phenylbutanoic acid and ammonia. The reaction requires the hydride donor nicotinamide adenine dinucleotide (NADH) as a cofactor.[14] Because NADH is expensive, an economical cofactor regeneration system is essential for industrial viability. A common approach pairs the primary reaction with a secondary "sacrificial" reaction, such as the oxidation of formate to CO₂ catalyzed by formate dehydrogenase (FDH), which simultaneously converts NAD⁺ back to NADH.[5][14]

Experimental Protocol: Enzymatic Synthesis of L-Homophenylalanine

• Bioreactor Setup:

  • Prepare a buffered aqueous solution (e.g., phosphate buffer, pH 7.5-8.5).

  • Add the substrate, 2-oxo-4-phenylbutanoic acid (e.g., 100 mM).

  • Add an ammonia source (e.g., ammonium formate, which also provides the substrate for the regeneration enzyme).

  • Add a catalytic amount of the cofactor NAD⁺.

  • Add the synthesis enzyme (e.g., Phenylalanine Dehydrogenase) and the regeneration enzyme (Formate Dehydrogenase). An integrated membrane bioreactor can be used to retain the enzymes for continuous processing.[3][5]

• Reaction Execution:

  • Maintain the reaction at an optimal temperature (e.g., 30-40 °C) with gentle agitation.

  • Monitor the reaction progress by measuring L-homophenylalanine concentration via HPLC.

  • Causality: The optimal pH of ~8.5 represents a compromise between enzyme activity and the stability of the substrate and product.[5] The coupled enzyme system continuously regenerates the expensive NADH, making the process economically feasible.

• Product Isolation:

  • Upon completion, remove the enzymes (if not already retained by a membrane).

  • Adjust the pH to the pI to precipitate the L-homophenylalanine.

  • Further purify the product via crystallization or chromatography.

Caption: Enzymatic synthesis of L-Hph with a coupled cofactor cycle.

Part II: Purification and Chiral Resolution

Whether synthesized chemically or enzymatically, the crude product requires purification to meet pharmaceutical standards. For racemic mixtures, this stage must also include the critical step of separating the D- and L-enantiomers.

Chapter 3: Core Purification Methodologies

3.1 Crystallization

Crystallization is a powerful technique for purifying amino acids, leveraging their zwitterionic nature.[15][16]

Principle of Operation: The solubility of an amino acid is highly dependent on the pH of the solution. It is lowest at its isoelectric point (pI), where the net charge on the molecule is zero.[16] By adjusting the pH of a crude solution to the pI of homophenylalanine, the product can be selectively precipitated, leaving more soluble impurities behind. Further purification is achieved by recrystallization, where the crude solid is dissolved in a minimal amount of hot solvent and allowed to cool slowly, forming high-purity crystals.[16][17] A recent advancement is reactive crystallization, where the product crystallizes out of the reaction mixture as it is formed, simultaneously purifying the product and driving the reaction equilibrium forward.[18][19]

Experimental Protocol: Recrystallization of DL-Homophenylalanine

• Dissolution:

  • Place the crude DL-homophenylalanine in a flask.

  • Add a minimal amount of hot deionized water (or a water/ethanol mixture) to completely dissolve the solid. Alternatively, dissolve the solid in a dilute acid (e.g., 1M HCl) or base (e.g., 1M NaOH).[18]

• Precipitation:

  • If dissolved in acid or base, slowly add a counter-base or counter-acid with stirring to adjust the pH to the isoelectric point (pI ≈ 5.8).

  • If dissolved in hot solvent, allow the solution to cool slowly to room temperature, then further cool in an ice bath to maximize crystal formation.

• Isolation:

  • Collect the purified crystals by vacuum filtration.

  • Wash the crystals with a small amount of ice-cold water, followed by a cold non-polar solvent like ethanol or acetone to remove residual water.

  • Dry the crystals in a vacuum oven. The purity can be assessed by HPLC and melting point analysis.

3.2 Ion-Exchange Chromatography

Ion-exchange chromatography (IEX) separates molecules based on their net charge and is highly effective for purifying amino acids from complex mixtures like fermentation broths or post-reaction solutions.[20][21]

Principle of Operation: The crude amino acid solution is passed through a column packed with a charged resin.[20] Depending on the pH, homophenylalanine can be positively or negatively charged.

• Cation-Exchange: At a pH below its pI (<5.8), homophenylalanine is protonated (net positive charge) and will bind to a negatively charged cation-exchange resin.

• Anion-Exchange: At a pH above its pI (>5.8), it is deprotonated (net negative charge) and will bind to a positively charged anion-exchange resin.

Impurities with different charge characteristics will either pass through the column or bind with a different affinity. The bound amino acid is then eluted by changing the pH or increasing the salt concentration of the mobile phase.[22]

Experimental Protocol: Purification via Cation-Exchange Chromatography

• Column Preparation:

  • Pack a column with a strong cation-exchange resin (e.g., Dowex 50WX8).

  • Equilibrate the column with a low pH buffer (e.g., 0.1 M citrate buffer, pH 3.0).

• Loading and Washing:

  • Dissolve the crude DL-homophenylalanine in the equilibration buffer and load it onto the column.

  • Wash the column with several column volumes of the equilibration buffer to remove any unbound or weakly bound neutral and anionic impurities.

• Elution:

  • Elute the bound DL-homophenylalanine using a buffer with a higher pH or a salt gradient (e.g., an increasing concentration of NaCl or an ammonia solution).

  • Collect fractions and analyze them for the presence of the product using HPLC or a ninhydrin test.

• Desalting and Isolation:

  • Pool the pure fractions.

  • Remove the salt and buffer components (e.g., by dialysis, size-exclusion chromatography, or precipitation at the pI).

  • Isolate the final product by lyophilization or crystallization.

Chapter 4: Chiral Resolution of the Racemic Mixture

For pharmaceutical applications, the racemic DL-mixture must be resolved to isolate the desired L-enantiomer.

4.1 Enzymatic Resolution of N-Acyl Derivatives

This is a highly efficient and widely used industrial method that leverages the stereospecificity of enzymes like aminoacylase.[23][24]

Principle of Operation: The process involves two key steps. First, the racemic DL-homophenylalanine is chemically acetylated to form N-acetyl-DL-homophenylalanine. Second, this derivatized racemate is treated with an L-specific aminoacylase enzyme. The enzyme selectively hydrolyzes the acetyl group from only the L-enantiomer, yielding free L-homophenylalanine. The unreacted N-acetyl-D-homophenylalanine is left unchanged. The resulting mixture of L-homophenylalanine and N-acetyl-D-homophenylalanine can be easily separated due to their different chemical properties (e.g., solubility or charge).

Experimental Protocol: Enzymatic Resolution using Aminoacylase

• Acetylation:

  • React DL-homophenylalanine with acetic anhydride under basic conditions to produce N-acetyl-DL-homophenylalanine. Purify the acetylated product.

• Enzymatic Hydrolysis:

  • Dissolve N-acetyl-DL-homophenylalanine in a buffered aqueous solution (pH ≈ 7.0).

  • Add L-aminoacylase (e.g., from Aspergillus oryzae). The enzyme can be free or immobilized on a solid support for easier recovery and reuse.

  • Incubate the mixture at the optimal temperature for the enzyme (e.g., 37 °C) for several hours until 50% conversion is achieved (indicating complete hydrolysis of the L-enantiomer).

• Separation:

  • Acidify the solution (e.g., to pH 4-5). This protonates the carboxylic acid of the N-acetyl-D-homophenylalanine, reducing its aqueous solubility and allowing it to be separated by filtration or extraction with an organic solvent like ethyl acetate.

  • The aqueous layer now contains the desired L-homophenylalanine hydrochloride.

• Isolation:

  • Adjust the pH of the aqueous layer to the isoelectric point to crystallize the pure L-homophenylalanine.

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Physicochemical properties of DL-Homophenylalanine

An In-depth Technical Guide to the Physicochemical Properties of DL-Homophenylalanine

Authored by a Senior Application Scientist

Introduction

DL-Homophenylalanine, a racemic mixture of D- and L-homophenylalanine, is a non-proteinogenic amino acid that has garnered significant attention within the scientific community. Structurally analogous to the essential amino acid phenylalanine but possessing an additional methylene group in its side chain, this modification imparts unique physicochemical characteristics that are pivotal to its applications.[1] This guide provides a comprehensive exploration of these properties, offering field-proven insights and methodologies for researchers, scientists, and drug development professionals. Understanding these core attributes is fundamental to leveraging DL-homophenylalanine's potential as a key building block in peptide synthesis and as a precursor for vital pharmaceuticals, most notably Angiotensin-Converting Enzyme (ACE) inhibitors.[2][3]

Molecular and Chemical Identity

The foundational step in characterizing any chemical entity is to establish its unambiguous identity. DL-Homophenylalanine is systematically known as 2-amino-4-phenylbutanoic acid.[4] Its racemic nature, containing equal amounts of the (R) and (S) enantiomers, is a critical consideration in both its synthesis and its application, particularly in chiral drug development where stereochemistry dictates biological activity.[1]

Identifier	Value	Source(s)
CAS Number	1012-05-1	[2][5]
Molecular Formula	C₁₀H₁₃NO₂	[2][4][5]
Molecular Weight	179.22 g/mol	[2][4][5]
IUPAC Name	2-amino-4-phenylbutanoic acid	[4]
Synonyms	(RS)-2-Amino-4-phenylbutyric acid, DL-HomoPhe-OH	[2][5]
SMILES	NC(CCc1ccccc1)C(O)=O
InChI Key	JTTHKOPSMAVJFE-UHFFFAOYSA-N	[4]

Core Physicochemical Properties

The bulk properties of a compound dictate its behavior in various environments, influencing everything from reaction kinetics to bioavailability. The properties of DL-Homophenylalanine are summarized below, followed by a detailed discussion.

Property	Value / Description	Source(s)
Appearance	White to off-white crystalline powder.	[1][2][5]
Melting Point	282-294 °C (with decomposition).	[5][6]
Solubility	Soluble in water, with significant pH dependence. Slightly soluble in aqueous acid and base.	[1][6][7]
pKa (Predicted)	2.32 ± 0.10	[6]

Physical State and Appearance

DL-Homophenylalanine typically presents as a white to off-white crystalline solid.[2][5] This morphology is indicative of a well-ordered, stable crystal lattice structure under ambient conditions, which is a crucial factor for its stability, handling, and formulation.

Melting Point and Thermal Stability

The melting point of DL-Homophenylalanine is consistently reported in the range of 282-294 °C, with the caveat that it decomposes at this temperature.[5][6] A recent study involving thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) confirmed that the compound undergoes decomposition at temperatures above ~247 °C (520 K) rather than a simple melting process.[7]

• Expert Insight: The observation of decomposition upon melting is characteristic of many amino acids. The high energy required to break the strong intermolecular forces (hydrogen bonding, zwitterionic interactions) in the crystal lattice approaches the energy level that causes cleavage of covalent bonds within the molecule itself. For drug development professionals, this thermal instability is a critical parameter for processes like lyophilization, spray drying, and formulation, where temperature excursions must be carefully controlled.

Solubility Profile

The solubility of DL-Homophenylalanine is a nuanced property, heavily influenced by the pH of the aqueous medium. While broadly described as water-soluble, its solubility is exceptionally low over a wide neutral pH range.[1][7] However, the solubility increases dramatically at pH values below 2.5 and above 9.5.[7]

• Causality: This behavior is a direct consequence of its zwitterionic nature. DL-Homophenylalanine possesses both a carboxylic acid group and an amino group.

  • In highly acidic conditions (pH < 2.5), the amino group is protonated (-NH₃⁺), leading to a net positive charge and enhanced solubility as a cationic species.

  • In highly alkaline conditions (pH > 9.5), the carboxylic acid group is deprotonated (-COO⁻), resulting in a net negative charge and increased solubility as an anionic species.

  • Near its isoelectric point (neutral pH range), the molecule exists predominantly as a neutral zwitterion, where intramolecular charge neutralization minimizes interaction with polar water molecules, leading to lower solubility.

This pH-dependent solubility is a critical factor in designing dissolution media for analytical testing and in developing oral drug formulations where the compound must dissolve in the varying pH environments of the gastrointestinal tract.

Acidity Constant (pKa)

The pKa values dictate the ionization state of the molecule at a given pH. For DL-Homophenylalanine, a predicted pKa value for the carboxylic acid group is approximately 2.32.[6] Recent literature notes a lack of extensive experimental pKa data, necessitating the use of quantum chemical calculations for solubility modeling.[7] The pKa of the amino group is expected to be around 9.5, consistent with its solubility profile.

Spectroscopic Profile for Structural Elucidation

Spectroscopic techniques are indispensable for confirming the identity and purity of DL-Homophenylalanine.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum provides a distinct fingerprint. Key signals include multiplets corresponding to the aromatic protons of the phenyl ring, a triplet for the alpha-proton, and multiplets for the beta- and gamma-protons of the butyric acid chain.[4][8] The presence of these specific signals and their integration values confirm the core structure.

  • ¹³C NMR: The carbon spectrum will show distinct peaks for the carboxyl carbon, the alpha-carbon, the carbons of the alkyl chain, and the aromatic carbons, further verifying the carbon skeleton.[4]

• Mass Spectrometry (MS): Mass spectrometry is used to confirm the molecular weight. For DL-Homophenylalanine, the expected molecular ion peak [M+H]⁺ would be at m/z 180.1.[4] Fragmentation patterns can also be analyzed to provide further structural confirmation.

• Infrared (IR) Spectroscopy: The IR spectrum reveals the presence of key functional groups. Characteristic absorption bands include those for the N-H stretching of the amine group, C=O stretching of the carboxylic acid, and C=C stretching of the aromatic ring.[4]

Role in Pharmaceutical and Research Applications

DL-Homophenylalanine's utility stems directly from its physicochemical properties. It serves as a vital chiral building block and pharmaceutical intermediate.

Precursor for ACE Inhibitors

The L-enantiomer, L-Homophenylalanine, is a critical precursor in the synthesis of several widely used ACE inhibitors, including Enalapril, Delapril, and Ramipril.[3][9][10] These drugs are essential for managing hypertension and congestive heart failure.[3] The homophenylalanine moiety is integral to the molecule's ability to bind effectively to the active site of the angiotensin-converting enzyme.

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A Deep Dive into the Dichotomous World of DL-Homophenylalanine Enantiomers: A Technical Guide for Researchers and Drug Developers

Introduction: Beyond the Proteome – The Significance of Homophenylalanine Enantiomers

In the landscape of drug discovery and peptide engineering, the exploration of non-proteinogenic amino acids has opened new frontiers for creating novel therapeutics with enhanced properties. Among these, the enantiomers of homophenylalanine, L-homophenylalanine (L-HPA) and D-homophenylalanine (D-HPA), stand out for their distinct and divergent biological functions. While structurally similar to the essential amino acid phenylalanine, the additional methylene group in their side chain imparts unique conformational properties that have been strategically exploited in medicinal chemistry. This technical guide provides an in-depth exploration of the biological roles of L- and D-homophenylalanine, offering a comprehensive resource for researchers, scientists, and drug development professionals. We will delve into their disparate mechanisms of action, metabolic fates, and the experimental methodologies crucial for their study, providing a holistic understanding of their therapeutic potential.

Part 1: The L-Enantiomer – A Cornerstone in Cardiovascular Medicine

The biological significance of L-homophenylalanine is intrinsically linked to its pivotal role as a key building block in the synthesis of Angiotensin-Converting Enzyme (ACE) inhibitors.[1][2][][4] These drugs are a first-line treatment for hypertension and congestive heart failure, exerting their effects by modulating the Renin-Angiotensin System (RAS), a critical regulator of blood pressure and fluid balance.[5][6][7]

Mechanism of Action: Inhibiting the Renin-Angiotensin System

The RAS is a hormonal cascade that begins with the release of renin from the kidneys in response to low blood pressure. Renin cleaves angiotensinogen to produce angiotensin I, which is then converted to the potent vasoconstrictor angiotensin II by ACE.[7][8] Angiotensin II binds to the AT1 receptor, leading to a cascade of physiological effects that increase blood pressure, including vasoconstriction, aldosterone secretion (promoting sodium and water retention), and sympathetic nervous system activation.[8][9]

L-homophenylalanine-derived ACE inhibitors, such as enalapril and ramipril, act as competitive inhibitors of ACE.[10] Their structure, incorporating the L-homophenylalanine moiety, mimics the transition state of the natural substrate, angiotensin I, binding to the active site of ACE with high affinity and preventing the formation of angiotensin II.[11][12] This leads to vasodilation, reduced aldosterone secretion, and a subsequent decrease in blood pressure.[13]

Caption: The Renin-Angiotensin System and the inhibitory action of L-HPA-derived ACE inhibitors.

Metabolic Fate of L-Homophenylalanine

As a non-proteinogenic amino acid, L-homophenylalanine is not incorporated into proteins during translation.[14] When not utilized in the synthesis of pharmaceuticals, its metabolic fate is less well-defined than that of its proteinogenic counterpart, L-phenylalanine. L-phenylalanine can be converted to tyrosine or enter catabolic pathways leading to the production of phenylpyruvate and other metabolites.[15] While specific pathways for L-homophenylalanine degradation in mammals are not extensively characterized, it is plausible that it may undergo transamination or other enzymatic modifications similar to other amino acids.[5][16] Further research is needed to fully elucidate its metabolic pathways and potential intermediates.

Part 2: The D-Enantiomer – A Versatile Tool in Peptide Design and Neuroscience

In stark contrast to its L-counterpart, D-homophenylalanine's utility lies not in a direct, intrinsic biological activity, but rather in its strategic incorporation into peptides and other molecules to confer desirable properties. This makes it a valuable asset in drug design and for probing biological systems.[17][18]

Enhancing Peptide Stability and Bioactivity

One of the primary applications of D-homophenylalanine is in the synthesis of peptide-based therapeutics.[9][18] The incorporation of D-amino acids into peptide sequences renders them resistant to degradation by proteases, which are stereospecific for L-amino acids.[19][20] This increased proteolytic stability enhances the in vivo half-life of peptide drugs, improving their pharmacokinetic profiles.[21] The unique conformational constraints imposed by D-homophenylalanine can also influence the secondary structure of peptides, potentially leading to enhanced binding affinity and biological activity.[19]

Probing Neurological Pathways

The field of neuroscience has seen a growing interest in the role of D-amino acids as signaling molecules in the central nervous system.[10][22] While direct evidence for the endogenous presence and specific signaling roles of D-homophenylalanine is limited, its structural similarity to D-phenylalanine suggests potential interactions with neuronal targets. For instance, D-phenylalanine has been shown to modulate the activity of carbonic anhydrases, enzymes implicated in memory formation.[17][23] It is plausible that D-homophenylalanine could exhibit similar or novel modulatory effects on neuronal enzymes or receptors.

Furthermore, D-amino acids like D-serine are well-established co-agonists of the N-methyl-D-aspartate (NMDA) receptor, a key player in synaptic plasticity and learning.[24][25] The incorporation of D-homophenylalanine into peptides or small molecules could be a strategy to create novel NMDA receptor modulators with unique pharmacological profiles.

Caption: Key applications of D-Homophenylalanine in peptide design and neuroscience research.

Metabolism of D-Homophenylalanine

The primary route for the metabolism of D-amino acids in mammals is through oxidative deamination catalyzed by the FAD-dependent enzyme D-amino acid oxidase (DAAO).[26][27] DAAO exhibits broad substrate specificity and is expected to metabolize D-homophenylalanine, converting it to its corresponding α-keto acid, 2-oxo-4-phenylbutyric acid.[28][29] This metabolic pathway is crucial for the detoxification and clearance of D-amino acids.

Part 3: Experimental Methodologies – A Practical Guide

The distinct biological functions of DL-homophenylalanine enantiomers necessitate specific experimental approaches for their characterization and evaluation.

Chiral Separation and Purity Analysis

The foundational step in studying the individual enantiomers is their separation and the determination of their enantiomeric purity. Chiral High-Performance Liquid Chromatography (HPLC) is the most widely used technique for this purpose.

Step-by-Step Protocol for Chiral HPLC Analysis:

• Column Selection: Employ a chiral stationary phase (CSP) suitable for the separation of underivatized amino acids. Columns based on macrocyclic glycopeptides, such as teicoplanin-based CSPs, are often effective.[30]

• Mobile Phase Preparation: A typical mobile phase consists of a mixture of an organic modifier (e.g., methanol or acetonitrile) and an aqueous buffer containing a chiral selector or modifier. The pH of the aqueous phase is a critical parameter for achieving optimal separation.

• Sample Preparation: Dissolve the DL-homophenylalanine sample in the mobile phase or a compatible solvent at a known concentration.

• Chromatographic Conditions:

  • Set the flow rate (e.g., 1.0 mL/min).

  • Set the column temperature.

  • Set the detection wavelength (e.g., 210 nm for UV detection).

• Injection and Data Acquisition: Inject the sample and record the chromatogram. The two enantiomers should elute as distinct peaks.

• Quantification and Enantiomeric Excess (e.e.) Calculation: Integrate the peak areas of the D- and L-enantiomers. The enantiomeric excess is calculated using the formula: % e.e. = [([L] - [D]) / ([L] + [D])] x 100 (for an excess of the L-enantiomer).

Caption: A generalized workflow for the chiral separation of DL-homophenylalanine using HPLC.

In Vitro Assays for Biological Activity

The inhibitory activity of L-homophenylalanine-derived compounds on ACE can be determined using a spectrophotometric assay.

Step-by-Step Protocol for ACE Inhibition Assay:

• Reagent Preparation:

  • Prepare a solution of ACE from rabbit lung or other sources in a suitable buffer (e.g., borate buffer, pH 8.3).

  • Prepare a solution of the substrate, hippuryl-L-histidyl-L-leucine (HHL), in the same buffer.

  • Prepare solutions of the test compound (L-HPA derivative) and a known ACE inhibitor (e.g., captopril) as a positive control.

• Assay Procedure:

  • In a microplate or test tube, pre-incubate the ACE solution with the test compound or control for a defined period (e.g., 10 minutes at 37°C).

  • Initiate the reaction by adding the HHL substrate solution.

  • Incubate the reaction mixture for a specific time (e.g., 30 minutes at 37°C).

  • Stop the reaction by adding a strong acid (e.g., 1 M HCl).

• Quantification of Hippuric Acid:

  • Extract the hippuric acid produced into an organic solvent (e.g., ethyl acetate).

  • Evaporate the organic solvent and redissolve the hippuric acid in a suitable buffer.

  • Measure the absorbance of the hippuric acid solution at 228 nm using a spectrophotometer.

• Calculation of % Inhibition and IC50:

  • Calculate the percentage of ACE inhibition for each concentration of the test compound.

  • Plot the % inhibition against the logarithm of the inhibitor concentration to determine the IC50 value (the concentration of inhibitor required to inhibit 50% of ACE activity).

Assessing the neurological effects of D-homophenylalanine or peptides containing it often involves cell-based assays.

General Protocol for Assessing Neurotoxicity/Neuroprotection in Neuronal Cell Cultures:

• Cell Culture: Culture a suitable neuronal cell line (e.g., SH-SY5Y, PC12) or primary neurons in appropriate culture medium.

• Induction of Neuronal Stress: Treat the cells with a neurotoxic agent (e.g., glutamate, amyloid-beta peptide, hydrogen peroxide) to induce cell death or dysfunction.

• Treatment with D-HPA Compound: Co-treat or pre-treat the cells with various concentrations of D-homophenylalanine or the D-HPA-containing peptide.

• Assessment of Cell Viability: After a defined incubation period, assess cell viability using a standard assay such as the MTT or LDH assay.

• Data Analysis: Compare the viability of cells treated with the neurotoxin alone to those co-treated with the D-HPA compound to determine any neuroprotective effects.

Note: For investigating specific mechanisms, such as NMDA receptor modulation, more specialized assays like radioligand binding assays or electrophysiological recordings would be necessary.[11][27]

Part 4: Quantitative Data Summary

The following tables summarize key quantitative data related to the biological activities of homophenylalanine enantiomers and their derivatives.

Table 1: In Vitro ACE Inhibitory Activity of L-Homophenylalanine-Derived Drugs

Compound	IC50 (nM)	Source
Enalaprilat (active form of Enalapril)	1.2 - 1.7	[29]
Ramiprilat (active form of Ramipril)	0.8 - 1.5	[29]

Table 2: Biological Applications and Observed Effects of D-Homophenylalanine Incorporation

Application Area	Peptide/Molecule Context	Observed Effect	Reference
Peptide Stability	Incorporation into various peptide sequences	Increased resistance to proteolytic degradation	[19][20]
Immunomodulation	Analogs of Cyclolinopeptide A	Altered immunomodulatory activity	[31]
Diabetes Research	Fused β-homophenylalanine derivatives	Potent DPP-4 inhibitors	[9][23]

Conclusion: A Tale of Two Enantiomers with Distinct Therapeutic Trajectories

The enantiomers of homophenylalanine exemplify the profound impact of stereochemistry on biological function. L-homophenylalanine has a well-established and critical role in cardiovascular medicine as a key component of life-saving ACE inhibitors. Its mechanism of action is clear, and its therapeutic value is undisputed. In contrast, D-homophenylalanine serves as a versatile tool for medicinal chemists and chemical biologists. Its incorporation into peptides offers a strategy to enhance their therapeutic potential by improving stability and modulating bioactivity. While its direct pharmacological effects are still under investigation, its potential to interact with neuronal targets opens exciting avenues for the development of novel therapeutics for neurological disorders.

For researchers and drug development professionals, understanding the distinct properties and applications of each enantiomer is paramount. This guide has provided a comprehensive overview of their biological functions, the underlying mechanisms, and the key experimental methodologies required for their study. As research into non-proteinogenic amino acids continues to expand, the divergent paths of L- and D-homophenylalanine will undoubtedly lead to further innovations in medicine and biotechnology.

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The Dichotomy of a Non-Canonical Amino Acid: An In-Depth Guide to the Mechanism of Action of DL-Homophenylalanine

Foreword: Beyond the Proteome

In the vast and intricate world of biological systems, the twenty canonical amino acids form the fundamental alphabet of life. Yet, beyond this established proteome lies a fascinating realm of non-canonical amino acids, each with unique structural and functional properties that offer novel avenues for scientific exploration and therapeutic intervention. DL-Homophenylalanine, a racemic mixture of the D- and L-enantiomers of 2-amino-4-phenylbutanoic acid, stands as a prominent example of such a molecule.[1][2] Structurally similar to its proteinogenic cousin, phenylalanine, but with an extended ethyl-phenyl side chain, homophenylalanine presents a compelling case study in stereospecific biological activity and has become an invaluable tool in drug development and peptide engineering.[2][3] This guide provides an in-depth technical exploration of the distinct mechanisms of action of L- and D-homophenylalanine, offering researchers, scientists, and drug development professionals a comprehensive understanding of their roles in biological systems.

The Crucial Role of Chirality: Resolving DL-Homophenylalanine

As with all alpha-amino acids (excluding glycine), homophenylalanine is chiral, existing as two non-superimposable mirror images: L-homophenylalanine and D-homophenylalanine. This stereoisomerism is not a trivial structural detail; it is the very foundation of their distinct biological activities.[4] Biological systems, with their stereospecific enzymes and receptors, can differentiate between these enantiomers, leading to vastly different metabolic fates and pharmacological effects.

The starting point for harnessing the unique properties of each enantiomer is the resolution of the synthetically produced racemic DL-homophenylalanine. While various chemical methods exist, enzymatic resolution has emerged as a highly efficient and environmentally friendly approach.[4][5][6] This technique leverages the high stereoselectivity of enzymes, such as lipases or proteases, which preferentially act on one enantiomer in a racemic mixture, allowing for the separation of the two forms.[6][7] For instance, the enzyme Alcalase has been successfully used for the kinetic resolution of N-acetyl-homophenylalanine ethyl ester to produce L-(+)-homophenylalanine hydrochloride with high enantiomeric excess.[6][8]

Below is a generalized workflow for the enzymatic resolution of DL-homophenylalanine.

Workflow for Enzymatic Resolution of DL-Homophenylalanine.

L-Homophenylalanine: A Cornerstone in Cardiovascular Therapeutics

The primary and most well-documented mechanism of action of L-homophenylalanine is indirect, serving as a critical chiral building block for the synthesis of Angiotensin-Converting Enzyme (ACE) inhibitors.[4][5][9][10] These drugs are a frontline treatment for hypertension and congestive heart failure.[4][5][11]

Mechanism of Action: Inhibition of the Renin-Angiotensin System

The Renin-Angiotensin System (RAS), or Renin-Angiotensin-Aldosterone System (RAAS), is a crucial hormonal cascade that regulates blood pressure and fluid balance. ACE plays a pivotal role in this system by converting the inactive decapeptide Angiotensin I to the potent vasoconstrictor Angiotensin II. Angiotensin II exerts its effects by constricting blood vessels, stimulating the release of aldosterone (which promotes sodium and water retention), and increasing sympathetic nervous system activity, all of which lead to an increase in blood pressure.

ACE inhibitors that incorporate the L-homophenylalanine moiety, such as enalapril, ramipril, and delapril, function as competitive inhibitors of the ACE enzyme.[9][10] The structure of these drugs, derived from L-homophenylalanine, mimics the natural substrate of ACE, allowing them to bind with high affinity to the enzyme's active site, thereby blocking the conversion of Angiotensin I to Angiotensin II. This leads to vasodilation, reduced aldosterone secretion, and a subsequent lowering of blood pressure.

The Renin-Angiotensin System and the Site of Action for L-Homophenylalanine-derived ACE Inhibitors.

Potential Anti-Tumor Activity

Beyond its established role in cardiovascular drug synthesis, some research suggests that L-homophenylalanine may possess anti-tumor properties.[9][10] The mechanisms underlying this potential activity are not yet fully elucidated and represent an active area of investigation. It is hypothesized that, as an amino acid analog, it may interfere with the metabolic pathways of rapidly proliferating cancer cells that have high demands for amino acids.

D-Homophenylalanine: Enhancing Peptide Therapeutics

While the L-enantiomer's primary role is as a precursor, D-homophenylalanine finds its utility directly incorporated into peptide chains. Its mechanism of action is not one of direct enzyme inhibition or receptor agonism, but rather one of structural modulation to enhance the therapeutic properties of peptides.[12][13]

Mechanism of Action: Conferring Proteolytic Stability

A major hurdle in the development of peptide-based drugs is their rapid degradation by proteases in the body, leading to a short in-vivo half-life.[14] Proteases are highly stereospecific, primarily recognizing and cleaving peptide bonds between L-amino acids. The incorporation of a D-amino acid, such as D-homophenylalanine, into a peptide sequence introduces a non-natural configuration that is resistant to cleavage by most endogenous proteases.[14] This steric hindrance at the site of the D-amino acid effectively "shields" the peptide from proteolytic attack, significantly enhancing its stability and bioavailability.[12]

Incorporation of D-Homophenylalanine Enhances Peptide Stability Against Proteolysis.

Applications in Drug Design

The use of D-homophenylalanine as a building block in peptide synthesis is a key strategy in modern drug discovery.[12][13][15] It allows for the creation of peptide analogs with improved pharmacokinetic profiles. This is particularly relevant for developing therapeutics targeting neurological disorders, where maintaining effective concentrations in the central nervous system is challenging.[3][13] By enhancing stability, D-homophenylalanine-containing peptides can have a longer duration of action, potentially reducing dosing frequency and improving patient compliance.

Biosynthesis and Metabolic Considerations

While L-homophenylalanine is considered a non-natural or non-proteinogenic amino acid, biosynthetic genes for its production have been identified in the cyanobacterium Nostoc punctiforme.[16] Researchers have identified a cluster of genes (hphA, hphB, hphCD) responsible for its synthesis from L-phenylalanine, likely analogous to the leucine biosynthesis pathway.[16] This discovery opens the door for microbial fermentation as a sustainable method for L-homophenylalanine production.

In mammals, there is no known dedicated metabolic pathway for homophenylalanine. It is plausible that, due to its structural similarity to phenylalanine, it may interact with enzymes of the phenylalanine metabolic pathway.[17] For instance, it could be a substrate or inhibitor for enzymes like phenylalanine hydroxylase or aminotransferases, but its exact metabolic fate and potential for incorporation into proteins remain subjects for further investigation.[17][18]

Key Experimental Protocols

To facilitate research in this area, this section provides methodologies for the enzymatic synthesis of L-homophenylalanine and for assessing the inhibitory activity of its derivatives.

Protocol: Biocatalytic Synthesis of L-Homophenylalanine

This protocol is based on the reductive amination of 2-oxo-4-phenylbutanoic acid (OPBA) using a phenylalanine dehydrogenase, a method known for its high yield and enantioselectivity.[19][20]

Objective: To synthesize L-homophenylalanine from its keto-acid precursor with high enantiomeric excess.

Materials:

• 2-oxo-4-phenylbutanoic acid (OPBA)

• L-phenylalanine dehydrogenase (PDH)

• Formate dehydrogenase (FDH) for cofactor regeneration

• Ammonium formate

• β-Nicotinamide adenine dinucleotide (NAD+)

• Tris-HCl buffer (pH 8.0-8.5)

• Ultrafiltration membrane system

• HPLC with a chiral column for analysis

Methodology:

• Reaction Setup: Prepare a reaction mixture in Tris-HCl buffer containing OPBA (e.g., 50 mM), ammonium formate (e.g., 100 mM), and a catalytic amount of NAD+ (e.g., 1 mM).

• Enzyme Addition: Add L-phenylalanine dehydrogenase and formate dehydrogenase to the reaction mixture. The FDH will regenerate the NADH consumed by the PDH, making the process more cost-effective.[19]

• Incubation: Incubate the reaction at a controlled temperature (e.g., 30-37°C) with gentle agitation. The reaction progress can be monitored by measuring the decrease in NADH absorbance at 340 nm.[19]

• Reaction Termination: Stop the reaction by acidifying the mixture (e.g., with HCl), which will precipitate the enzymes.

• Enzyme Removal: Centrifuge the mixture to pellet the precipitated enzymes. For continuous processes, an integrated membrane bioreactor can be used to retain the enzymes while allowing the product to flow through.[19][20]

• Product Isolation: The supernatant containing L-homophenylalanine can be collected. Due to its low solubility at certain pH ranges, L-homophenylalanine may spontaneously crystallize out of the solution, simplifying purification.[21][22]

• Purity and Enantiomeric Excess Analysis: Analyze the final product using HPLC with a chiral column to determine the yield and confirm the enantiomeric excess is >99%.

Protocol: ACE Inhibition Assay

Objective: To determine the inhibitory potential (IC50) of an L-homophenylalanine-derived compound on Angiotensin-Converting Enzyme.

Materials:

• Angiotensin-Converting Enzyme (from rabbit lung or recombinant)

• ACE substrate: Hippuryl-His-Leu (HHL)

• Test compound (L-homophenylalanine derivative)

• Assay buffer (e.g., HEPES buffer with NaCl and ZnCl2, pH 8.3)

• O-phthaldialdehyde (OPA) for fluorometric detection

• Microplate reader (fluorescence)

Methodology:

• Compound Preparation: Prepare a serial dilution of the test compound in the assay buffer.

• Reaction Initiation: In a 96-well microplate, add the ACE enzyme to wells containing either the assay buffer (control) or the different concentrations of the test compound. Pre-incubate for 10-15 minutes at 37°C.

• Substrate Addition: Add the HHL substrate to all wells to start the reaction. Incubate for a specified time (e.g., 30-60 minutes) at 37°C. The ACE will cleave HHL into hippuric acid and His-Leu.

• Reaction Termination: Stop the reaction by adding a strong acid (e.g., HCl).

• Detection: Add the OPA reagent. OPA reacts with the newly formed Leu-His dipeptide to produce a fluorescent product.

• Measurement: Measure the fluorescence intensity using a microplate reader (e.g., excitation at 360 nm, emission at 490 nm).

• Data Analysis: The fluorescence intensity is proportional to the amount of HHL cleaved and thus to the ACE activity. Calculate the percentage of inhibition for each concentration of the test compound relative to the control. Plot the percent inhibition against the log of the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Quantitative Data Summary

While specific kinetic constants are highly dependent on experimental conditions, the literature provides a clear qualitative and semi-quantitative understanding of homophenylalanine's interactions.

Enantiomer	Primary Target/Application	Mechanism	Typical Outcome/Metric	Reference
L-Homophenylalanine	Angiotensin-Converting Enzyme (ACE)	Precursor for competitive inhibitors	Potent ACE inhibition (IC50/Ki in nM range for derived drugs like Enalaprilat)	[5][9][10]
L-Homophenylalanine	Alanine Aminopeptidases (APN)	Phosphonic acid analogues act as inhibitors	Submicromolar inhibition constants (Ki) for human APN	[23][24]
D-Homophenylalanine	Peptides	Incorporation into peptide backbone	Increased proteolytic stability, altered conformation	[12][13][14]

Conclusion

DL-homophenylalanine is a quintessential example of how a subtle modification to a canonical amino acid structure can unlock a wealth of therapeutic potential. The molecule's true utility, however, is only realized upon the resolution of its enantiomers, which operate through fundamentally different mechanisms. L-homophenylalanine serves as an indispensable chiral precursor in the synthesis of life-saving ACE inhibitors, directly impacting the renin-angiotensin system. In contrast, D-homophenylalanine is a powerful tool for peptide engineering, conferring proteolytic resistance and enhancing the pharmacokinetic profiles of novel peptide-based therapeutics. A thorough understanding of these distinct, stereospecific mechanisms of action is paramount for professionals in drug discovery and development, as it continues to pave the way for innovative treatments for a range of diseases, from hypertension to neurological disorders.

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Spectral Characterization of DL-Homophenylalanine: An In-depth Technical Guide

Introduction

DL-Homophenylalanine (2-amino-4-phenylbutanoic acid) is a non-proteinogenic amino acid, structurally analogous to phenylalanine but with an additional methylene group in its side chain.[1] This modification imparts unique conformational properties, making it a valuable building block in peptidomimetics and pharmaceutical research. Its incorporation into peptide sequences can influence secondary structure, receptor binding affinity, and enzymatic stability. A thorough understanding of its structural and electronic properties is paramount for its effective application, and this is achieved through a multi-technique spectroscopic approach.

This guide provides a detailed exploration of the spectral characterization of DL-Homophenylalanine, focusing on Nuclear Magnetic Resonance (NMR) Spectroscopy, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). We will delve into the theoretical underpinnings of each technique, present field-proven experimental protocols, and offer in-depth interpretations of the resulting spectral data. The causality behind experimental choices is emphasized to provide researchers, scientists, and drug development professionals with a robust framework for their own analytical endeavors.

Molecular Structure of DL-Homophenylalanine

To provide a visual reference for the subsequent spectral analysis, the chemical structure of DL-Homophenylalanine is presented below. The numbering of the carbon and hydrogen atoms will be used for the assignment of NMR signals.

Caption: Proposed ESI-MS/MS fragmentation pathway for protonated DL-Homophenylalanine.

Interpretation of Fragmentation:

• [M+H]⁺ (m/z 180.1): The protonated molecular ion.

• Loss of Formic Acid (HCOOH): A common fragmentation pathway for protonated amino acids is the neutral loss of formic acid (46 Da), leading to the formation of an immonium ion at m/z 134.1. [2]3. Loss of Water (H₂O): The precursor ion can also lose a molecule of water (18 Da) from the carboxylic acid group to form an acylium ion at m/z 162.1.

• Subsequent Loss of Carbon Monoxide (CO): The acylium ion at m/z 162.1 can then lose carbon monoxide (28 Da) to also form the immonium ion at m/z 134.1.

• Formation of Tropylium-like Ion (m/z 117.1): The immonium ion at m/z 134.1 can undergo further fragmentation, including the loss of ammonia (17 Da), to form a resonance-stabilized ion.

• Formation of Tropylium Ion (m/z 91.1): A characteristic fragment for compounds containing a benzyl group is the tropylium ion at m/z 91.1, which can be formed through rearrangement and fragmentation of the side chain.

IV. Integrated Spectroscopic Workflow

The effective characterization of a molecule like DL-Homophenylalanine relies on the synergistic use of multiple analytical techniques. The following diagram illustrates a logical workflow for this process.

Caption: Integrated workflow for the spectral characterization of DL-Homophenylalanine.

V. Conclusion

The comprehensive spectral characterization of DL-Homophenylalanine through NMR, IR, and MS provides unambiguous confirmation of its molecular structure. ¹H and ¹³C NMR spectroscopy reveals the precise arrangement and electronic environment of each atom in the molecule. IR spectroscopy confirms the presence of the key functional groups—the amino group, the carboxylic acid, and the aromatic ring—and provides insight into its zwitterionic nature in the solid state. Mass spectrometry verifies the molecular weight and, through tandem MS, elucidates characteristic fragmentation pathways that further support the proposed structure.

This multi-faceted analytical approach forms a self-validating system, where the data from each technique corroborates the others, ensuring a high degree of confidence in the structural assignment. The protocols and interpretations presented in this guide offer a robust foundation for researchers and scientists working with DL-Homophenylalanine and other modified amino acids, facilitating their application in drug discovery and development.

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A Comprehensive Technical Guide to the Thermal Stability and Degradation Profile of DL-Homophenylalanine

Foreword: Understanding the Criticality of Thermal Stability in Drug Development

In the landscape of pharmaceutical development, the intrinsic stability of an active pharmaceutical ingredient (API) and its intermediates is a cornerstone of a successful drug product. For non-proteinogenic amino acids like DL-Homophenylalanine, which serve as crucial building blocks in peptide synthesis and as standalone therapeutic agents, a thorough understanding of their behavior under thermal stress is not merely a regulatory requirement but a fundamental aspect of ensuring product quality, safety, and efficacy.[1] This guide provides an in-depth exploration of the thermal stability and degradation profile of DL-Homophenylalanine, offering researchers, scientists, and drug development professionals a comprehensive resource grounded in scientific principles and field-proven methodologies.

Introduction to DL-Homophenylalanine: A Profile

DL-Homophenylalanine is a non-proteinogenic α-amino acid, structurally analogous to phenylalanine but with an additional methylene group in its side chain.[2] This seemingly minor structural modification imparts unique physicochemical properties that are of interest in medicinal chemistry and drug design.[1] It exists as a racemic mixture of its D- and L-enantiomers and is typically a white crystalline solid soluble in water.[2] Its applications are diverse, ranging from its use in peptide synthesis to its role as a precursor in the manufacturing of angiotensin-converting enzyme (ACE) inhibitors.[1][3] Given its integral role in pharmaceutical manufacturing, defining its thermal degradation threshold and characterizing its degradation products are of paramount importance.

Physicochemical Properties of DL-Homophenylalanine

A foundational understanding of the physicochemical properties of DL-Homophenylalanine is essential before delving into its thermal behavior. These properties influence its handling, formulation, and stability.

Property	Value	Source
Molecular Formula	C₁₀H₁₃NO₂	[2][4][5]
Molecular Weight	179.22 g/mol	[4][6]
Appearance	White to off-white crystalline solid/powder	[2]
Melting Point	~282 °C (decomposes)	[7][8]
Solubility	Soluble in water	[2]

Assessing Thermal Stability: Core Methodologies

To comprehensively evaluate the thermal stability of DL-Homophenylalanine, a multi-faceted approach employing thermoanalytical techniques is indispensable. The synergy between Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) provides a holistic view of the material's response to heat.[8]

Thermogravimetric Analysis (TGA)

Expertise & Experience: TGA is the cornerstone for determining the thermal stability of a solid material. It measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. For DL-Homophenylalanine, TGA is not just about identifying the decomposition temperature; it's about understanding the kinetics of mass loss, which can provide insights into the degradation mechanism.

Trustworthiness: A self-validating TGA protocol involves a series of checks and balances. This includes instrument calibration with standard reference materials (e.g., calcium oxalate) to ensure temperature and mass accuracy, running a blank to establish a stable baseline, and ensuring a consistent sample preparation methodology.

Differential Scanning Calorimetry (DSC)

Expertise & Experience: DSC measures the difference in heat flow between a sample and a reference as a function of temperature. While TGA tracks mass loss, DSC reveals the energetic changes associated with thermal events. For DL-Homophenylalanine, DSC is crucial for identifying its decomposition as an endothermic or exothermic process and quantifying the enthalpy change associated with it. It is important to note that for many amino acids, melting and decomposition can occur simultaneously, which DSC can help elucidate.[9]

Trustworthiness: The reliability of DSC data hinges on precise calibration of temperature and enthalpy using certified standards (e.g., indium). A flat and reproducible baseline with empty crucibles is a prerequisite for accurate measurements.

Experimental Protocols for Thermal Analysis

The following protocols are designed to be robust and self-validating, providing a clear and reliable assessment of the thermal stability of DL-Homophenylalanine.

Workflow for Thermal Stability Assessment

Caption: Workflow for TGA/DSC thermal stability analysis.

Detailed TGA Protocol

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature according to the manufacturer's guidelines using appropriate standards.

• Sample Preparation: Accurately weigh 5-10 mg of finely ground DL-Homophenylalanine into a clean, tared TGA crucible (ceramic or aluminum).

• Experimental Conditions:

  • Place the sample crucible in the TGA furnace.

  • Purge the furnace with an inert gas (e.g., Nitrogen) at a flow rate of 50-100 mL/min for at least 30 minutes to ensure an inert atmosphere.

  • Heat the sample from ambient temperature to 400 °C at a constant heating rate of 10 °C/min.[6]

• Data Acquisition: Record the mass loss as a function of temperature.

• Data Analysis: Determine the onset temperature of decomposition (T_onset) from the TGA curve, which is the temperature at which significant mass loss begins. Calculate the percentage of mass loss at different temperature intervals.

Detailed DSC Protocol

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using a certified standard such as indium.

• Sample Preparation: Accurately weigh 2-5 mg of finely ground DL-Homophenylalanine into a clean, tared aluminum DSC pan. Crimp the pan with a lid.

• Reference: Use an empty, hermetically sealed aluminum pan as a reference.

• Experimental Conditions:

  • Place the sample and reference pans in the DSC cell.

  • Purge the cell with an inert gas (e.g., Nitrogen) at a flow rate of 20-50 mL/min.

  • Heat the sample from ambient temperature to 350 °C at a constant heating rate of 10 °C/min.[6]

• Data Acquisition: Record the heat flow as a function of temperature.

• Data Analysis: Determine the peak temperature of any endothermic or exothermic events. For decomposition, this will likely be a broad endotherm or exotherm. Calculate the enthalpy change (ΔH) associated with the decomposition event by integrating the area under the peak.

Degradation Profile and Pathway Analysis

Understanding the identity of the degradation products is crucial for assessing the safety and stability of DL-Homophenylalanine. This requires a combination of chromatographic separation and mass spectrometric identification.

Analytical Techniques for Degradation Product Identification

• High-Performance Liquid Chromatography (HPLC): A stability-indicating HPLC method is essential to separate DL-Homophenylalanine from its potential degradation products. A reversed-phase C18 column with a gradient elution using a mobile phase of acetonitrile and water with a modifier like formic acid is a common starting point for amino acid analysis.[9][10] UV detection can be employed, often after pre- or post-column derivatization to enhance the chromophoric properties of the amino acids.[2][11]

• Mass Spectrometry (MS): Coupling HPLC with a mass spectrometer (LC-MS) is a powerful tool for the structural elucidation of degradation products. By analyzing the mass-to-charge ratio (m/z) of the parent ion and its fragmentation pattern (MS/MS), the identity of the degradants can be determined. Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS) is another valuable technique where the sample is rapidly heated to high temperatures, and the volatile degradation products are immediately separated by GC and identified by MS.[12]

Proposed Thermal Degradation Pathway of DL-Homophenylalanine

Based on the known thermal decomposition of aromatic amino acids like phenylalanine and the principles of mass spectrometry fragmentation, a plausible degradation pathway for DL-Homophenylalanine can be proposed. The primary degradation routes are expected to be decarboxylation and deamination.

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The Solubility of DL-Homophenylalanine in Organic Solvents: A Technical Guide for Researchers

Introduction: Understanding DL-Homophenylalanine and the Critical Role of Solubility

DL-Homophenylalanine is a non-proteinogenic amino acid that is structurally similar to the essential amino acid phenylalanine, but with an additional methylene group in its side chain.[1] This seemingly minor modification imparts unique conformational properties, making it a valuable building block in peptide synthesis and a key component in the development of various pharmaceuticals.[1] Its incorporation into peptides can influence their secondary structure, enzymatic stability, and receptor-binding affinity.

For researchers, scientists, and drug development professionals, understanding the solubility of DL-Homophenylalanine in various organic solvents is a critical parameter. It directly impacts a wide range of processes, including:

• Reaction Homogeneity: Ensuring that DL-Homophenylalanine is fully dissolved in the reaction solvent is crucial for achieving predictable and reproducible outcomes in synthetic chemistry, particularly in solution-phase peptide synthesis.

• Purification and Crystallization: The differential solubility of DL-Homophenylalanine in various solvents is the basis for its purification by crystallization or chromatography. Knowledge of its solubility behavior is essential for developing efficient separation protocols.

• Formulation Development: In the pharmaceutical industry, the solubility of an active pharmaceutical ingredient (API) or its intermediates in different solvents is a key factor in developing stable and bioavailable drug formulations.

• Analytical Method Development: Accurate quantification of DL-Homophenylalanine by techniques such as High-Performance Liquid Chromatography (HPLC) requires its complete dissolution in the mobile phase.

This in-depth technical guide provides a comprehensive overview of the solubility of DL-Homophenylalanine, addressing the theoretical underpinnings of its solubility, presenting available data, and offering detailed experimental protocols for its determination.

Physicochemical Properties Influencing Solubility

The solubility of DL-Homophenylalanine is governed by its molecular structure, which features a combination of polar and non-polar moieties:

• Zwitterionic Nature: Like other amino acids, DL-Homophenylalanine exists as a zwitterion at its isoelectric point, possessing both a positively charged amino group (-NH3+) and a negatively charged carboxyl group (-COO-). This high degree of charge separation leads to strong intermolecular electrostatic interactions and a stable crystal lattice, which requires a significant amount of energy to disrupt.

• Hydrophobic Side Chain: The phenylpropyl side chain is non-polar and contributes to the molecule's hydrophobic character.

The interplay between the polar zwitterionic head and the non-polar side chain dictates its solubility in different solvents. Polar solvents, particularly water, are effective at solvating the charged groups through hydrogen bonding and dipole-dipole interactions. Conversely, non-polar organic solvents are less capable of overcoming the strong intermolecular forces in the crystal lattice.

Recent research on L-Homophenylalanine in aqueous solutions has shown it to have "extraordinarily low solubilities for an amino acid".[2][3] While this is for the single enantiomer in water, it strongly suggests that the racemic mixture, DL-Homophenylalanine, will also exhibit limited solubility in many solvents. Studies on structurally similar amino acids, such as L-phenylalanine, in alcohol-water mixtures consistently demonstrate that solubility decreases as the concentration of the organic solvent increases.[4][5]

Solubility Data of Homophenylalanine

Table 1: Aqueous Solubility of L-Homophenylalanine at its Isoelectric Point

Temperature (°C)	Solubility (g/L)	Molar Solubility (mol/L)
25	~1.34	~0.0075
55	~2.69	~0.015

Data extrapolated from a 2024 study by R. M. D. M. R. K. D. B. Meissner et al. The study notes that the solubility of L-Homophenylalanine is very low.[2][3][6]

It is important to note that the solubility of amino acids is highly pH-dependent. The solubility of L-Homophenylalanine, for instance, increases dramatically at pH values below 2.5 and above 9.5.[2][3]

Given the lack of specific data for DL-Homophenylalanine in organic solvents, the following sections provide detailed protocols for researchers to determine these values experimentally.

Experimental Protocols for Solubility Determination

The following are established and reliable methods for determining the solubility of amino acids like DL-Homophenylalanine.

Gravimetric Method (Isothermal Shake-Flask Method)

This method is a straightforward and widely used technique for determining equilibrium solubility.

Principle: An excess amount of the solute (DL-Homophenylalanine) is equilibrated with the solvent of interest at a constant temperature. The concentration of the solute in the saturated solution is then determined by weighing the residue after solvent evaporation.

Step-by-Step Protocol:

• Preparation: Add an excess amount of DL-Homophenylalanine to a known volume of the desired organic solvent in a sealed vial or flask. The presence of undissolved solid is essential to ensure saturation.

• Equilibration: Place the sealed container in a constant temperature bath or shaker. Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is reached.

• Phase Separation: Allow the undissolved solid to settle. To separate the saturated solution from the excess solid, centrifugation followed by careful decantation or filtration using a syringe filter compatible with the organic solvent is recommended.

• Sample Collection: Accurately pipette a known volume of the clear saturated supernatant into a pre-weighed, dry container (e.g., a glass vial or evaporating dish).

• Solvent Evaporation: Evaporate the solvent from the collected sample. This can be done in a fume hood, under a gentle stream of nitrogen, or in a vacuum oven at a temperature that will not cause decomposition of the DL-Homophenylalanine.

• Drying and Weighing: Once the solvent is completely removed, dry the container with the solid residue to a constant weight in a vacuum oven.

• Calculation: The solubility is calculated using the following formula:

  Solubility (g/L) = (Weight of residue (g) / Volume of supernatant collected (L))

Diagram of the Gravimetric Solubility Determination Workflow:

Caption: Workflow for Gravimetric Solubility Determination.

Spectrophotometric Method

This method is suitable for amino acids that either possess a chromophore or can be derivatized to produce a colored or UV-active compound. DL-Homophenylalanine's phenyl group allows for direct UV spectrophotometry.

Principle: The concentration of a solute in a saturated solution is determined by measuring its absorbance at a specific wavelength and using a standard curve to correlate absorbance to concentration.

Step-by-Step Protocol:

• Prepare a Standard Curve:

  • Prepare a stock solution of DL-Homophenylalanine of known concentration in the solvent of interest.

  • Create a series of dilutions from the stock solution to cover a range of concentrations.

  • Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax) for DL-Homophenylalanine in the chosen solvent (typically around 250-280 nm for the phenyl group).

  • Plot a graph of absorbance versus concentration to generate a standard curve.

• Sample Preparation and Equilibration: Follow steps 1-3 of the Gravimetric Method to prepare a saturated solution of DL-Homophenylalanine and separate the supernatant.

• Dilution: Accurately dilute a known volume of the saturated supernatant with the solvent to bring the absorbance within the linear range of the standard curve.

• Absorbance Measurement: Measure the absorbance of the diluted sample at the λmax.

• Calculation:

  • Use the standard curve to determine the concentration of the diluted sample.

  • Calculate the concentration of the original saturated solution by multiplying by the dilution factor.

Diagram of the Spectrophotometric Solubility Determination Workflow:

Caption: Workflow for Spectrophotometric Solubility Determination.

High-Performance Liquid Chromatography (HPLC) Method

HPLC is a highly sensitive and accurate method for determining solubility, especially for complex mixtures or when high precision is required.

Principle: A saturated solution is prepared, diluted, and injected into an HPLC system. The concentration is determined by comparing the peak area of the analyte to a standard curve.

Step-by-Step Protocol:

• Develop an HPLC Method:

  • Select a suitable column (e.g., a C18 reversed-phase column).

  • Determine an appropriate mobile phase that will dissolve DL-Homophenylalanine and provide good peak shape and retention.

  • Set the detector wavelength to the λmax of DL-Homophenylalanine.

• Prepare a Standard Curve:

  • Prepare a series of standard solutions of DL-Homophenylalanine of known concentrations in the mobile phase.

  • Inject each standard and record the peak area.

  • Plot a graph of peak area versus concentration to generate a standard curve.

• Sample Preparation and Equilibration: Follow steps 1-3 of the Gravimetric Method to prepare a saturated solution and separate the supernatant.

• Dilution: Accurately dilute a known volume of the saturated supernatant with the mobile phase to bring the concentration within the linear range of the standard curve.

• Injection and Analysis: Inject the diluted sample into the HPLC system and record the chromatogram.

• Calculation:

  • Determine the concentration of the diluted sample from its peak area using the standard curve.

  • Calculate the concentration of the original saturated solution by multiplying by the dilution factor.

Factors Influencing the Solubility of DL-Homophenylalanine in Organic Solvents

• Solvent Polarity: As a zwitterionic compound, DL-Homophenylalanine is expected to be more soluble in polar solvents that can effectively solvate its charged amino and carboxyl groups. Its solubility will likely be very low in non-polar solvents like hexane or toluene.

• Hydrogen Bonding Capacity: Solvents that are both hydrogen bond donors and acceptors (e.g., alcohols) will be more effective at dissolving DL-Homophenylalanine than aprotic solvents (e.g., acetone, ethyl acetate).

• Temperature: The dissolution of most solids is an endothermic process, meaning that solubility generally increases with temperature. However, the extent of this effect will vary depending on the solvent.

• Presence of Water: Small amounts of water in an organic solvent can significantly increase the solubility of amino acids by helping to solvate the charged groups.

Conclusion

While specific quantitative solubility data for DL-Homophenylalanine in a wide array of organic solvents remains to be comprehensively published, a strong understanding of its physicochemical properties allows for reasoned predictions of its solubility behavior. Its zwitterionic nature and the established trends for similar amino acids suggest that it will exhibit low solubility in most common organic solvents, particularly those that are non-polar and aprotic. For researchers and drug development professionals, the experimental determination of solubility in their specific solvent systems is a crucial step. The gravimetric, spectrophotometric, and HPLC methods detailed in this guide provide robust and reliable means to obtain this critical data, enabling the optimization of synthetic, purification, and formulation processes.

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Homophenylalanine: A Journey from Chemical Curiosity to Cornerstone of Modern Therapeutics

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

L-Homophenylalanine (Hphe), a non-proteinogenic amino acid, stands as a testament to the synergistic relationship between chemical synthesis and natural product discovery. Structurally distinguished from its proteinogenic cousin, L-phenylalanine, by a single methylene group extension in its side chain, this modification imparts critical properties that have been masterfully exploited in drug development. This guide provides a comprehensive exploration of the discovery and historical background of homophenylalanine. We will trace its origins from the foundational principles of organic chemistry, which first made its synthesis conceivable, to its eventual discovery as a natural metabolite. Furthermore, we will detail its rise as an indispensable chiral building block in some of modern medicine's most important drug classes, offering field-proven insights into its synthesis, biological significance, and application.

PART 1: The Genesis of a Synthetic Target: Early Amino Acid Chemistry

While the precise first documented synthesis of homophenylalanine is not clearly recorded in readily accessible historical literature, its conception was a logical extension of the pioneering work in amino acid chemistry that took place in the late 19th and early 20th centuries. The work of chemists like Adolph Strecker and Siegmund Gabriel provided the fundamental blueprints for constructing α-amino acids from simple aldehyde precursors.[1][2] Homophenylalanine, or 2-amino-4-phenylbutanoic acid, would have been a natural target for chemists exploring the synthesis of novel, non-natural amino acid structures.

A Plausible Inaugural Synthesis: The Strecker Reaction

The Strecker synthesis, first reported in 1850, is a robust method for producing α-amino acids from an aldehyde, ammonia, and cyanide.[3] Given the availability of 3-phenylpropanal (hydrocinnamaldehyde), this represents the most direct and historically logical route to racemic homophenylalanine.

Objective: To synthesize racemic homophenylalanine from 3-phenylpropanal via a two-step process involving the formation of an α-aminonitrile followed by hydrolysis.

Causality Behind Experimental Choices: This method was a cornerstone of early organic synthesis due to its use of simple, reactive starting materials. The aldehyde provides the carbon skeleton, ammonia furnishes the amino group, and cyanide serves as a protected carboxylate equivalent, which can be unmasked in a subsequent hydrolysis step.[2][3]

Materials:

• 3-Phenylpropanal

• Ammonium chloride (NH₄Cl)

• Sodium cyanide (NaCN)

• Aqueous Ammonia (NH₃)

• Hydrochloric acid (HCl)

• Diethyl ether

Procedure:

• Step 1: α-Aminonitrile Formation. In a suitable reaction vessel, 3-phenylpropanal is treated with ammonium chloride and sodium cyanide in an aqueous ammonia solution. The aldehyde first reacts with ammonia to form an imine, which is then attacked by the cyanide nucleophile to yield 2-amino-4-phenylbutanenitrile.[3]

• Step 2: Nitrile Hydrolysis. The resulting α-aminonitrile is isolated and then subjected to vigorous hydrolysis with a strong acid, such as concentrated hydrochloric acid, under heat. This reaction converts the nitrile functional group into a carboxylic acid, yielding the hydrochloride salt of homophenylalanine.

• Step 3: Isolation. Upon cooling, the racemic homophenylalanine hydrochloride can be precipitated and isolated. Neutralization of the solution to its isoelectric point would yield the zwitterionic amino acid.

Caption: The classical Strecker synthesis pathway for racemic homophenylalanine.

A key limitation of these early methods was the lack of stereocontrol, invariably producing a racemic mixture of L- and D-enantiomers, which would require a separate, often arduous, resolution step to isolate the biologically relevant L-form.[4]

PART 2: From Laboratory Construct to Natural Product

For many years, homophenylalanine was likely regarded as a purely synthetic, "unnatural" amino acid. Its story took a significant turn with its discovery in natural biological systems, revealing that nature had also evolved pathways for its production.

An Intermediate in Plant Secondary Metabolism

One of the earliest identifications of homophenylalanine in nature was as a key intermediate in the biosynthesis of glucosinolates (mustard oil glucosides) in plants. A 1967 study by Underhill demonstrated that homophenylalanine was a precursor to gluconasturtiin, the compound responsible for the pungent flavor in horseradish and watercress.[5] This discovery established that homophenylalanine was not merely a laboratory curiosity but a component of plant secondary metabolism.[6]

A Building Block in Cyanobacterial Peptides

Later research uncovered L-homophenylalanine as a constituent of nonribosomally synthesized peptides in cyanobacteria.[5] For example, it is incorporated into anabaenopeptins, a class of protease inhibitors produced by cyanobacteria such as Nostoc punctiforme and Anabaena sp.[5][7]

The discovery of the biosynthetic gene cluster for homophenylalanine in Nostoc punctiforme was a landmark achievement.[5][7] Researchers identified a set of genes—hphA, hphB, and hphCD—that perform a one-carbon chain extension of L-phenylalanine, in a mechanism analogous to the biosynthesis of L-leucine from valine.[5]

Caption: Biosynthetic pathway of L-homophenylalanine via one-carbon chain extension.

PART 3: The Ascendance of L-Homophenylalanine in Drug Development

The recognition of L-homophenylalanine's unique properties propelled its use as a valuable building block in medicinal chemistry. Its extended side chain, compared to phenylalanine, offered a simple yet powerful way to modulate the pharmacological profile of peptide-based drugs.

A Key Component of ACE Inhibitors

The most significant application of L-homophenylalanine is as a crucial chiral intermediate in the synthesis of Angiotensin-Converting Enzyme (ACE) inhibitors. This class of drugs is fundamental to the treatment of hypertension and congestive heart failure. The phenylethyl side chain of the homophenylalanine moiety fits snugly into a hydrophobic pocket of the ACE enzyme, contributing significantly to the binding affinity and inhibitory potency of these drugs.

Drug Class	Prominent Examples	Role of L-Homophenylalanine
ACE Inhibitors	Enalapril, Lisinopril, Benazepril, Ramipril, Quinapril	Forms a core structural motif; the side chain provides critical hydrophobic interactions with the enzyme's active site.
Proteasome Inhibitors	Carfilzomib	Serves as a key chiral building block in the synthesis of this complex therapeutic for multiple myeloma.[5][7]

PART 4: Modern Synthesis: The Shift to Biocatalysis

While classical chemical methods provided the initial access to homophenylalanine, they were inefficient and environmentally taxing. The demands of the pharmaceutical industry for enantiomerically pure L-homophenylalanine drove the development of cleaner, more efficient synthetic routes. Today, biocatalytic methods are the preferred approach.

Enzymatic synthesis offers exquisite stereoselectivity, producing the desired L-enantiomer with high purity and avoiding costly resolution steps. Key enzymatic strategies include:

• Reductive Amination: Phenylalanine dehydrogenase can catalyze the direct conversion of 2-oxo-4-phenylbutanoic acid to L-homophenylalanine.

• Transamination: Transaminases can transfer an amino group from a donor molecule (like L-glutamic acid) to 2-oxo-4-phenylbutanoic acid.

• Hydantoinase Process: This multi-enzyme cascade can resolve racemic hydantoin precursors to yield the pure L-amino acid.

These green chemistry approaches represent the current state-of-the-art, enabling the sustainable, large-scale production required for pharmaceutical manufacturing.

Caption: Generalized workflow for modern biocatalytic synthesis of L-homophenylalanine.

Conclusion

The history of homophenylalanine is a compelling narrative of chemical innovation and biological discovery. What began as a logical synthetic target for early 20th-century chemists was later revealed to be a component of nature's own molecular toolkit. This convergence of synthesis and biology unlocked its potential, establishing L-homophenylalanine as a high-value, non-proteinogenic amino acid that is integral to the production of life-saving medicines. Its journey from a racemic mixture in a flask to an enantiopure drug precursor produced by enzymatic processes mirrors the broader evolution of organic and medicinal chemistry over the last century.

References

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• Title: Enzymatic asymmetric synthesis of chiral amino acids Source: Chemical Society Reviews (RSC Publishing) URL: [Link]

• Title: Identification of homophenylalanine biosynthetic genes from the cyanobacterium Nostoc punctiforme PCC73102 and application to its microbial production by Escherichia coli Source: PubMed URL: [Link]

• Title: Sustainable Biocatalytic Synthesis of L-homophenylalanine as Pharmaceutical Drug Precursor Source: PubMed URL: [Link]

• Title: The synthesis of L-(+)-homophenylalanine hydrochloride | Request PDF Source: ResearchGate URL: [Link]

• Title: US6146859A - Facile synthesis of L-homophenylalanine by equilibrium shift enzymatic reaction using engineered tyrosine aminotransferase Source: Google Patents URL

• Title: 2-amino-4-phenylbutanoic acid Source: ChemBK URL: [Link]

• Title: Preparative Coupled Enzymatic Synthesis of L-Homophenylalanine and 2-Hydroxy-5-oxoproline with Direct In Situ Product Crystallization and Cyclization Source: ACS Omega URL: [Link]

• Title: Sustainable biocatalytic synthesis of L-homophenylalanine as pharmaceutical drug precursor | Request PDF Source: ResearchGate URL: [Link]

• Title: L-homophenylalanine Production by Reductive Amination of 2-oxo-4-phenylbutanoic Acid via Integrated Membrane Bioreactor Source: ResearchGate URL: [Link]

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The Ubiquitous Presence and Pharmacological Potential of Homophenylalanine Derivatives in Nature: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

L-Homophenylalanine (L-Hph), a non-proteinogenic amino acid, stands as a pivotal chiral building block in the synthesis of numerous pharmaceutical agents, including angiotensin-converting enzyme (ACE) inhibitors and the proteasome inhibitor carfilzomib.[1][2] While its synthetic importance is well-established, the natural world harbors a fascinating array of L-Hph derivatives, primarily within the chemical arsenals of cyanobacteria. This in-depth technical guide illuminates the natural occurrence of homophenylalanine derivatives, with a primary focus on the anabaenopeptins, a diverse family of cyclic hexapeptides. We will explore their discovery, structural diversity, biosynthetic pathways, and significant biological activities. Furthermore, this guide will provide detailed experimental protocols for the isolation and characterization of these promising natural products, offering valuable insights for researchers in natural product chemistry, drug discovery, and biotechnology.

Introduction: The Significance of L-Homophenylalanine

L-Homophenylalanine, structurally analogous to L-phenylalanine but with an additional methylene group in its side chain, possesses unique conformational properties that render it a valuable component in medicinal chemistry.[1] Its incorporation into peptide-based drugs can enhance metabolic stability and receptor-binding affinity. While chemical and chemoenzymatic routes for L-Hph synthesis are well-developed, its natural biosynthesis offers a sustainable and intriguing alternative.[1] The discovery of L-Hph as a constituent of natural products has opened new avenues for the exploration of novel bioactive compounds.

Natural Occurrence: A Cyanobacterial Stronghold

The most prolific and well-characterized natural sources of homophenylalanine derivatives are cyanobacteria, formerly known as blue-green algae. These photosynthetic microorganisms produce a vast repertoire of secondary metabolites with diverse biological activities. Among these, a significant class of cyclic peptides, the anabaenopeptins , consistently feature L-homophenylalanine as a key structural component.

Anabaenopeptins have been isolated from a wide range of freshwater, marine, and terrestrial cyanobacterial genera, including:

• Anabaena

• Nostoc[3]

• Nodularia[4]

• Planktothrix

• Microcystis

Beyond cyanobacteria, evidence suggests the potential for homophenylalanine biosynthesis in certain plants, as it is a proposed intermediate in the formation of benzyl glucosinolate in mustard oil.[1] Additionally, anabaenopeptin-like compounds have been reported in marine sponges, such as Theonella and Melophlus, although their origin may be symbiotic cyanobacteria.[3] The presence of homophenylalanine derivatives has also been noted in Glycine max (soybean).

The Anabaenopeptins: A Case Study in Structural Diversity and Bioactivity

Anabaenopeptins are a family of cyclic hexapeptides with a conserved structural motif: a five-amino-acid ring linked to an exocyclic amino acid via a ureido bond. L-homophenylalanine is frequently found within the cyclic portion of the molecule. The general structure can be represented as Xaa-CO-[Lys-Xaa-Hph-MeXaa-Xaa], where the exocyclic amino acid (Xaa) and other positions within the ring exhibit considerable variability, leading to a vast number of congeners.[4]

Structural Diversity

The structural diversity of anabaenopeptins arises from the relaxed substrate specificity of the non-ribosomal peptide synthetase (NRPS) enzymes responsible for their biosynthesis.[4] This results in variations in the amino acid residues at multiple positions, leading to a wide array of naturally occurring analogs. For instance, studies on Baltic Sea cyanobacteria have revealed numerous new anabaenopeptin variants.[4][5]

Anabaenopeptin Variant	Exocyclic Amino Acid (Position 1)	Ring Amino Acids (Positions 3, 5, 6)	Producing Organism(s)	Reference
Anabaenopeptin A	Phenylalanine	Val, MeAla, Phe	Anabaena flos-aquae	Harada et al., 1995
Anabaenopeptin B	Phenylalanine	Val, MeAla, Tyr	Anabaena flos-aquae	Harada et al., 1995
Anabaenopeptin F	Tyrosine	Val, MeAla, Phe	Planktothrix agardhii	Itou et al., 1999
Nodulapeptin A	Phenylalanine	Val, MeHty, Met	Nodularia spumigena	Fujii et al., 2000
Oscillamide Y	Tyrosine	Ile, MeAla, Phe	Planktothrix agardhii	Sano & Kaya, 1998

Table 1: Examples of Anabaenopeptin Derivatives and their Structural Features. (Note: This is a representative list, and numerous other variants exist).

Biosynthesis of Homophenylalanine and Anabaenopeptins

The biosynthetic pathway of L-homophenylalanine has been elucidated in the cyanobacterium Nostoc punctiforme. It follows a mechanism analogous to the biosynthesis of leucine, involving a one-carbon extension of the side chain of L-phenylalanine. The key enzymes in this pathway are encoded by the hphA, hphB, and hphCD genes.[1][2]

The biosynthesis of the anabaenopeptin scaffold is carried out by a large, modular enzyme complex known as a non-ribosomal peptide synthetase (NRPS). Each module is responsible for the recognition, activation, and incorporation of a specific amino acid into the growing peptide chain. The assembly-line logic of NRPSs allows for the programmed synthesis of complex peptides with a high degree of structural variation.

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• 4. Structures and Activity of New Anabaenopeptins Produced by Baltic Sea Cyanobacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for Utilizing DL-Homophenylalanine in Enzyme Inhibitor Assays

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the effective use of DL-Homophenylalanine in enzyme inhibitor assays. This document delves into the theoretical underpinnings, practical applications, and detailed protocols for characterizing the inhibitory potential of this compound, with a primary focus on metalloproteases such as Angiotensin-Converting Enzyme (ACE).

Introduction: The Significance of DL-Homophenylalanine in Enzyme Inhibition Studies

DL-Homophenylalanine is a non-proteinogenic amino acid, existing as a racemic mixture of its D- and L-enantiomers. Its structure is analogous to phenylalanine but with an extended side chain.[1] The L-enantiomer, L-Homophenylalanine, is a well-established chiral building block in the synthesis of various pharmaceutical drugs, most notably Angiotensin-Converting Enzyme (ACE) inhibitors like enalapril and lisinopril.[2] This established role as a precursor for potent enzyme inhibitors makes DL-Homophenylalanine itself a compound of significant interest for screening and characterizing enzyme activity, particularly within the metalloprotease family. Understanding its interactions with these enzymes can provide valuable insights for structure-activity relationship (SAR) studies and the design of novel therapeutics.

Core Principles of Enzyme Inhibition Assays

Enzyme inhibitors are molecules that bind to enzymes and decrease their activity. The study of enzyme inhibition is fundamental in drug discovery, providing a pathway to modulate biological processes with therapeutic intent. The potency of an inhibitor is commonly quantified by its half-maximal inhibitory concentration (IC50), which is the concentration of the inhibitor required to reduce the rate of an enzymatic reaction by 50%.[3]

Several types of enzyme inhibition exist, each with a distinct mechanism of interaction with the enzyme and its substrate. These include:

• Competitive Inhibition: The inhibitor binds to the active site of the enzyme, preventing the substrate from binding.

• Non-competitive Inhibition: The inhibitor binds to a site other than the active site (an allosteric site), changing the enzyme's conformation and reducing its catalytic efficiency.

• Uncompetitive Inhibition: The inhibitor binds only to the enzyme-substrate complex.

The choice of assay methodology is critical for accurately determining inhibitory activity. Fluorescence-based assays are often preferred due to their high sensitivity, wide dynamic range, and suitability for high-throughput screening (HTS).[4][5] These assays typically employ a substrate that becomes fluorescent upon cleavage by the enzyme. The reduction in the fluorescence signal in the presence of an inhibitor is proportional to its inhibitory activity.

Featured Application: Inhibition of Angiotensin-Converting Enzyme (ACE)

ACE is a zinc-dependent metalloprotease that plays a crucial role in the renin-angiotensin system (RAS) by converting angiotensin I to the potent vasoconstrictor angiotensin II, thereby regulating blood pressure.[3][6] Its inhibition is a key therapeutic strategy for managing hypertension and heart failure.[3] Given that L-Homophenylalanine is a precursor to several ACE inhibitors, DL-Homophenylalanine is an excellent candidate for studying ACE inhibition.

Experimental Workflow for ACE Inhibition Assay

The following diagram outlines the general workflow for determining the inhibitory effect of DL-Homophenylalanine on ACE activity.

Caption: Workflow for ACE Inhibition Assay using DL-Homophenylalanine.

Detailed Protocols

Protocol 1: Preparation of Reagents and Stock Solutions

Rationale: Proper preparation and storage of reagents are paramount to ensure the accuracy and reproducibility of the assay. DL-Homophenylalanine is soluble in water, which simplifies stock solution preparation.[1]

Materials:

• DL-Homophenylalanine (CAS 1012-05-1)

• Angiotensin-Converting Enzyme (ACE) from rabbit lung

• Fluorogenic ACE substrate (e.g., o-aminobenzoylglycyl-p-nitro-L-phenylalanyl-L-proline)

• Assay Buffer: 150 mM Tris-HCl, pH 8.3, containing 1.125 M NaCl

• Positive Control: Captopril

• Deionized water

• DMSO (if needed for other test compounds)

Procedure:

• Assay Buffer Preparation: Prepare the Tris-HCl buffer and dissolve NaCl. Adjust the pH to 8.3. Filter sterilize and store at 4°C.

• DL-Homophenylalanine Stock Solution (10 mM):

  • Accurately weigh the required amount of DL-Homophenylalanine (MW: 179.22 g/mol ).

  • Dissolve in deionized water to a final concentration of 10 mM. Gentle warming may be used if necessary.

  • Store the stock solution at -20°C in aliquots to avoid repeated freeze-thaw cycles.[2]

• ACE Enzyme Stock Solution:

  • Reconstitute the lyophilized enzyme in the Assay Buffer to a concentration of 1 U/mL.

  • Aliquot and store at -80°C. Avoid repeated freeze-thaw cycles.

• Fluorogenic Substrate Stock Solution:

  • Prepare a stock solution of the fluorogenic substrate in a suitable solvent (e.g., DMSO or Assay Buffer) as per the manufacturer's instructions. Protect from light and store at -20°C.

• Positive Control Stock Solution (Captopril, 1 mM):

  • Dissolve Captopril in deionized water to a final concentration of 1 mM.

  • Store at -20°C in aliquots.

Protocol 2: Fluorescence-Based ACE Inhibition Assay

Rationale: This protocol is designed for a 96-well microplate format, enabling efficient testing of multiple concentrations of DL-Homophenylalanine. A pre-incubation step is included to allow the inhibitor to bind to the enzyme before the substrate is introduced.

Procedure:

• Prepare Serial Dilutions of DL-Homophenylalanine:

  • Perform serial dilutions of the 10 mM DL-Homophenylalanine stock solution in Assay Buffer to obtain a range of concentrations (e.g., 1000 µM to 0.1 µM).

• Assay Plate Setup:

  • Add 25 µL of Assay Buffer to the "No Enzyme" and "Negative Control" wells.

  • Add 25 µL of the serially diluted DL-Homophenylalanine solutions to the "Inhibitor" wells.

  • Add 25 µL of a known inhibitor (e.g., Captopril) to the "Positive Control" wells.

• Enzyme Addition and Pre-incubation:

  • Prepare a working solution of ACE enzyme in Assay Buffer (e.g., 6 mU/mL).

  • Add 25 µL of the ACE working solution to the "Negative Control," "Positive Control," and "Inhibitor" wells.

  • Mix gently and pre-incubate the plate at 37°C for 10 minutes.

• Reaction Initiation:

  • Prepare a working solution of the fluorogenic substrate in Assay Buffer (e.g., 0.9 mM).

  • Initiate the enzymatic reaction by adding 50 µL of the substrate working solution to all wells.

• Data Acquisition:

  • Immediately place the microplate in a fluorescence plate reader.

  • Measure the fluorescence intensity kinetically at an excitation wavelength of 320 nm and an emission wavelength of 405 nm for 30-60 minutes at 37°C.

Data Analysis and Interpretation

1. Calculate the Rate of Reaction: For each well, determine the rate of reaction (slope) from the linear portion of the kinetic read.

2. Calculate Percent Inhibition: Use the following formula to calculate the percent inhibition for each concentration of DL-Homophenylalanine:

% Inhibition = [1 - (Rate_Inhibitor - Rate_NoEnzyme) / (Rate_NegativeControl - Rate_NoEnzyme)] * 100

3. Determine the IC50 Value:

• Plot the Percent Inhibition against the logarithm of the DL-Homophenylalanine concentration.

• Use a non-linear regression analysis (sigmoidal dose-response curve) to fit the data and determine the IC50 value. Software such as GraphPad Prism is well-suited for this analysis.

Parameter	Description	Typical Value/Range
Enzyme Concentration	Final concentration of ACE in the assay.	1.5 - 110 mU
Substrate Concentration	Final concentration of the fluorogenic substrate.	Should be at or below the Km value.
Inhibitor Concentration Range	Range of DL-Homophenylalanine concentrations to test.	0.1 µM - 1000 µM (example)
Incubation Time	Pre-incubation and reaction times.	10 min (pre-incubation), 30-60 min (reaction)
Temperature	Assay temperature.	37°C
Excitation/Emission	Wavelengths for fluorescence detection.	320 nm / 405 nm

Generalizing the Protocol for Other Metalloproteases

The principles outlined for the ACE inhibition assay can be adapted for other metalloproteases, such as Carboxypeptidase A. Key modifications would include:

• Enzyme and Substrate: Use the specific enzyme and a suitable fluorogenic or chromogenic substrate for the target metalloprotease. For Carboxypeptidase A, a substrate like N-(4-methoxyphenylazoformyl)-Phe-OH can be used, with absorbance read at 350 nm.[7]

• Assay Buffer: The buffer composition and pH should be optimized for the specific enzyme's activity.

• Positive Control: A known inhibitor for the target enzyme should be used as a positive control.

Logical Relationship of Assay Components

Caption: Interaction of components in the enzyme inhibitor assay.

Troubleshooting and Best Practices

• Solubility Issues: While DL-Homophenylalanine is water-soluble, ensure complete dissolution, especially at higher concentrations. For other less soluble compounds, a small percentage of DMSO can be used, ensuring the final concentration does not affect enzyme activity.

• High Background Fluorescence: Test the intrinsic fluorescence of DL-Homophenylalanine at the assay wavelengths. If significant, subtract the background fluorescence from a well containing the inhibitor but no enzyme.

• Linearity of Reaction: Ensure that the reaction rate is linear over the measurement period. This can be achieved by optimizing the enzyme and substrate concentrations.

By following these detailed application notes and protocols, researchers can effectively utilize DL-Homophenylalanine as a tool to investigate enzyme inhibition, contributing to a deeper understanding of enzyme mechanisms and the development of novel therapeutic agents.

References

• Sentandreu, M. A., & Toldrá, F. (2006). A fluorescence-based protocol for quantifying angiotensin-converting enzyme activity. Nature Protocols, 1(5), 2354-2358. [Link]

• Sentandreu, M. A., & Toldrá, F. (2006). A fluorescence-based protocol for quantifying angiotensin-converting enzyme activity. Request PDF. Retrieved from [Link]

• Tenberg, V., et al. (2021). Aqueous solution and solid-state behaviour of l-homophenylalanine: experiment, modelling, and DFT calculations. Physical Chemistry Chemical Physics, 23(16), 9996-10007. [Link]

• BPS Bioscience. (n.d.). Fluoro-Verse™ ACE2 Inhibitor Assay Kit. Retrieved from [Link]

• PubChem. (n.d.). Homophenylalanine, DL-. Retrieved from [Link]

• OneLab. (n.d.). ACE Inhibition Assay - Protocol. Retrieved from [Link]

• Vercruysse, L., et al. (2005). Optimisation and validation of an angiotensin-converting enzyme inhibition assay for the screening of bioactive peptides. Journal of Biochemical and Biophysical Methods, 62(3), 235-245. [Link]

• Li, G., et al. (2019). In Vitro Production and Identification of Angiotensin Converting Enzyme (ACE) Inhibitory Peptides Derived from Distilled Spent Grain Prolamin Isolate. Molecules, 24(17), 3181. [Link]

• Tanaka, R., et al. (2021). Fluorescence Probes for Imaging Basic Carboxypeptidase Activity in Living Cells with High Intracellular Retention. Analytical Chemistry, 93(7), 3619-3626. [Link]

• Tenberg, V., et al. (2021). Preparative Coupled Enzymatic Synthesis of L-Homophenylalanine and 2-Hydroxy-5-oxoproline with Direct In Situ Product Crystallization and Cyclization. Organic Process Research & Development, 25(6), 1466-1476. [Link]

• Janoušková, O., et al. (2015). Development of a High-Throughput Fluorescence Polarization Assay to Identify Novel Ligands of Glutamate Carboxypeptidase II. Journal of Biomolecular Screening, 20(6), 780-787. [Link]

• Kumar, A., et al. (2022). Exploiting the Angiotensin-Converting Enzyme Pathway to Augment Endogenous Opioid Signaling. bioRxiv. [Link]

• Tenberg, V., et al. (2021). Preparative Coupled Enzymatic Synthesis of L-Homophenylalanine and 2-Hydroxy-5-oxoproline with Direct In Situ Product Crystallization and Cyclization. ACS Omega, 6(25), 16567-16576. [Link]

• Walsh, D., et al. (2020). Angiotensin-Converting Enzyme (ACE)-Inhibitor Activity of Novel Peptides Derived from Porcine Liver and Placenta. Foods, 9(11), 1684. [Link]

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Application Notes and Protocols: DL-Homophenylalanine as a Versatile Building Block for the Synthesis of Angiotensin-Converting Enzyme (ACE) Inhibitors

Introduction: The Strategic Importance of Homophenylalanine in ACE Inhibitor Design

Angiotensin-Converting Enzyme (ACE) inhibitors are a cornerstone in the management of hypertension and heart failure.[1] Their mechanism of action involves the inhibition of ACE, a key enzyme in the renin-angiotensin system (RAS), which converts angiotensin I to the potent vasoconstrictor angiotensin II.[2][3] By blocking this conversion, ACE inhibitors lead to vasodilation and a reduction in blood pressure.[4] A significant number of clinically successful ACE inhibitors, including enalapril, lisinopril, and benazepril, share a common structural feature: a substituted N-(1-carboxy-3-phenylpropyl) amino acid moiety. The synthesis of this crucial pharmacophore often relies on the use of homophenylalanine, an unnatural amino acid, as a key chiral building block.[5][6]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of DL-homophenylalanine in the synthesis of potent ACE inhibitors. We will delve into the critical aspects of chiral resolution, stereoselective synthesis, and the subsequent characterization and functional validation of the synthesized compounds. The protocols provided herein are designed to be robust and reproducible, offering a solid foundation for the development of novel ACE inhibitors.

Part 1: The Critical Role of Chirality and the Resolution of DL-Homophenylalanine

The therapeutic efficacy of homophenylalanine-containing ACE inhibitors is highly dependent on their stereochemistry. It is the (S)-enantiomer of homophenylalanine, also known as L-homophenylalanine, that is incorporated into the active drug molecule.[7] The use of the racemic mixture (DL-homophenylalanine) would result in a final product with significantly reduced potency and potential for off-target effects. Therefore, the first crucial step is the resolution of the racemic mixture to obtain the desired (S)-enantiomer.

Protocol 1: Enzymatic Resolution of N-Acetyl-DL-Homophenylalanine

This protocol outlines a widely used and highly selective method for obtaining (S)-homophenylalanine through enzymatic resolution of its N-acetylated derivative. This method leverages the stereospecificity of aminoacylase enzymes, which selectively hydrolyze the N-acetyl group from the L-enantiomer.

Materials:

• DL-Homophenylalanine

• Acetic Anhydride

• Sodium Hydroxide (NaOH)

• Hydrochloric Acid (HCl)

• Aminoacylase (e.g., from Aspergillus sp.)

• Ethyl Acetate

• Diatomaceous Earth (Celite®)

Procedure:

• N-Acetylation of DL-Homophenylalanine:

  • Suspend DL-homophenylalanine (1 equivalent) in a 1:1 mixture of water and acetic anhydride.

  • While stirring vigorously in an ice bath, slowly add a 2M NaOH solution to maintain the pH between 8 and 9.

  • Continue the reaction for 2-3 hours at room temperature until the starting material is fully consumed (monitored by TLC).

  • Acidify the reaction mixture to pH 2 with concentrated HCl to precipitate the N-acetyl-DL-homophenylalanine.

  • Filter the precipitate, wash with cold water, and dry under vacuum.

• Enzymatic Hydrolysis:

  • Dissolve the N-acetyl-DL-homophenylalanine in deionized water and adjust the pH to 7.5 with a 1M NaOH solution.

  • Add aminoacylase (typically 1-5% by weight of the substrate) to the solution.

  • Incubate the mixture at 37°C with gentle stirring for 24-48 hours. The progress of the reaction can be monitored by the decrease in pH (due to the formation of acetic acid) or by HPLC analysis.

• Separation of (S)-Homophenylalanine and N-Acetyl-(R)-Homophenylalanine:

  • After the reaction is complete, acidify the solution to pH 5 with 1M HCl. This will cause the unreacted N-acetyl-(R)-homophenylalanine to precipitate.

  • Filter the mixture through a pad of Celite® to remove the enzyme and the precipitate.

  • The filtrate contains the desired (S)-homophenylalanine. Concentrate the filtrate under reduced pressure to obtain the crude product.

  • The collected precipitate of N-acetyl-(R)-homophenylalanine can be racemized and recycled for future resolutions.

• Purification of (S)-Homophenylalanine:

  • The crude (S)-homophenylalanine can be further purified by recrystallization from a water/ethanol mixture to yield a product with high enantiomeric purity.

Part 2: Synthesis of a Representative ACE Inhibitor

This section details a generalized synthetic route to a potent ACE inhibitor, using the resolved (S)-homophenylalanine as the starting material. The example provided is an analogue of enalapril, a widely prescribed ACE inhibitor.

Workflow for the Synthesis of an Enalapril Analogue

References

• 1. researchgate.net [researchgate.net]
• 2. Determination of enalapril and its active metabolite enalaprilat in plasma and urine by gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. lcms.cz [lcms.cz]
• 5. researchgate.net [researchgate.net]
• 6. Sustainable biocatalytic synthesis of L-homophenylalanine as pharmaceutical drug precursor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]

Chiral Purity Determination of DL-Homophenylalanine: An HPLC-Based Application and Protocol

Introduction: The Significance of Stereoisomerism in Homophenylalanine

DL-Homophenylalanine, a non-proteinogenic amino acid, is a crucial chiral building block in the synthesis of various pharmaceuticals, most notably Angiotensin-Converting Enzyme (ACE) inhibitors.[1] Structurally similar to phenylalanine but with an additional methylene group in its side chain, the spatial arrangement of its substituents around the chiral center gives rise to two enantiomers: D-Homophenylalanine and L-Homophenylalanine. As is common with chiral molecules, these enantiomers can exhibit distinct pharmacological and toxicological profiles. Consequently, the ability to accurately separate and quantify the individual enantiomers is of paramount importance in drug development, quality control, and metabolic research to ensure the safety and efficacy of the final drug product.

This application note provides a comprehensive guide to the chiral separation of DL-Homophenylalanine using High-Performance Liquid Chromatography (HPLC). We will delve into the underlying principles of chiral recognition on specific stationary phases, present a detailed, field-proven protocol, and discuss the critical parameters that influence enantiomeric resolution.

The Foundation of Separation: Chiral Recognition Mechanisms

The direct separation of enantiomers by HPLC relies on the use of a Chiral Stationary Phase (CSP). The CSP creates a chiral environment where the transient diastereomeric complexes formed between the individual enantiomers and the chiral selector of the CSP have different stability constants. This difference in interaction energy results in differential retention times, allowing for their separation. For amino acids like homophenylalanine, several types of CSPs have proven effective.

• Macrocyclic Glycopeptide-Based CSPs: These phases, such as those based on teicoplanin or ristocetin, are particularly well-suited for the separation of underivatized amino acids.[2][3][4] Their complex structures offer a multitude of interaction sites, including hydrogen bonding, ionic interactions, and inclusion complexation, which are crucial for resolving the zwitterionic nature of amino acids.[4][5]

• Pirkle-Type CSPs: These are based on the principle of three-point interaction (π-π interactions, hydrogen bonding, and steric hindrance). While often used for derivatized analytes, they can also be effective for certain underivatized molecules.

• Ligand-Exchange Chromatography: This technique involves a CSP functionalized with a chiral ligand (e.g., an amino acid) that is complexed with a metal ion, typically copper(II). Enantiomeric resolution is achieved through the formation of transient, diastereomeric ternary complexes between the stationary phase complex and the analyte enantiomers.[6] A notable example is the use of a (D)-penicillamine-based column.[1]

The choice of mobile phase is equally critical. It modulates the interactions between the analyte and the CSP. In reversed-phase mode, a mixture of an organic solvent (like acetonitrile or methanol) and an aqueous buffer is common. The pH of the aqueous phase can significantly impact the ionization state of both the analyte and the CSP, thereby influencing retention and selectivity.[3] In normal-phase mode, a non-polar solvent like hexane is mixed with a polar modifier such as ethanol or isopropanol.

Experimental Workflow for Chiral Separation

The following diagram illustrates the general workflow for the chiral separation of DL-Homophenylalanine using HPLC.

Caption: A generalized workflow for the HPLC-based chiral separation of DL-Homophenylalanine.

Detailed Protocol for Chiral Separation of DL-Homophenylalanine

This protocol is based on a ligand-exchange chromatography method that has been successfully applied to the enantiomeric analysis of homophenylalanine.[1]

Materials and Reagents

• DL-Homophenylalanine standard

• L-Homophenylalanine and D-Homophenylalanine reference standards

• HPLC grade acetonitrile

• HPLC grade water

• Copper(II) sulfate (CuSO₄), analytical grade

• Chirex 3126 (D)-penicillamine column (150 x 4.6 mm, 5 µm) or equivalent ligand-exchange chiral column

Instrumentation

• An HPLC system equipped with a pump, autosampler, column oven, and a UV detector.

Chromatographic Conditions

Parameter	Recommended Setting
Column	Chirex 3126 (D)-penicillamine (150 x 4.6 mm, 5 µm)
Mobile Phase	A: 2 mM CuSO₄ in waterB: Acetonitrile85% A : 15% B (v/v)
Flow Rate	1.0 mL/min
Column Temperature	40°C
Detection	UV at 245 nm
Injection Volume	10 µL
Run Time	Approximately 40 minutes

Procedure

• Mobile Phase Preparation:

  • Prepare a 2 mM aqueous solution of copper(II) sulfate.

  • Mix the aqueous CuSO₄ solution and acetonitrile in an 85:15 (v/v) ratio.

  • Degas the mobile phase using a suitable method (e.g., sonication or vacuum filtration) before use.

• Standard and Sample Preparation:

  • Prepare a stock solution of DL-Homophenylalanine in the mobile phase at a concentration of approximately 1 mg/mL.

  • Prepare individual stock solutions of L-Homophenylalanine and D-Homophenylalanine in the mobile phase at a similar concentration to confirm the elution order.

  • Dilute the stock solutions to a working concentration of approximately 0.1 mg/mL using the mobile phase.

  • Filter all sample and standard solutions through a 0.45 µm syringe filter before injection.

• HPLC Analysis:

  • Equilibrate the chiral column with the mobile phase at a flow rate of 1.0 mL/min for at least 30-60 minutes, or until a stable baseline is achieved.

  • Inject the individual D- and L-Homophenylalanine standards to determine their respective retention times and confirm the elution order.

  • Inject the DL-Homophenylalanine standard solution.

  • Inject the sample solutions to be analyzed.

Data Analysis

• Identify the peaks corresponding to the L- and D-enantiomers in the chromatogram based on the retention times obtained from the individual standard injections.

• Integrate the peak areas for both enantiomers.

• Calculate the enantiomeric excess (% ee) using the following formula:

  % ee = [ (Area of major enantiomer - Area of minor enantiomer) / (Area of major enantiomer + Area of minor enantiomer) ] x 100

Expected Results and Troubleshooting

Under the specified conditions, baseline separation of the D- and L-enantiomers of homophenylalanine should be achieved. Based on the cited literature, the expected retention times are approximately 27 minutes for L-Homophenylalanine and 30 minutes for D-Homophenylalanine.[1] A representative chromatogram would show two distinct, well-resolved peaks.

Troubleshooting:

• Poor Resolution: If the peaks are not well-separated, consider adjusting the mobile phase composition. A slight decrease in the percentage of the organic modifier (acetonitrile) may improve resolution, but will also increase retention times. The column temperature can also be optimized; lower temperatures sometimes enhance enantioselectivity.

• Peak Tailing: This may be due to secondary interactions with the silica support. Ensure the pH of the mobile phase is appropriate for the analyte and the column. For amino acids, slight adjustments to the pH can improve peak shape.

• Inconsistent Retention Times: This could indicate a lack of column equilibration or issues with the pump's flow rate consistency. Ensure the column is thoroughly equilibrated before each run and that the pump is functioning correctly.

Chiral Recognition Mechanism on a (D)-Penicillamine Column

The separation on a (D)-penicillamine ligand-exchange column is governed by the formation of diastereomeric ternary complexes.

Caption: Proposed chiral recognition mechanism on a (D)-penicillamine ligand-exchange CSP.

The chiral selector, (D)-penicillamine, is immobilized on the silica support and coordinated with copper(II) ions from the mobile phase. When the racemic mixture of homophenylalanine passes through the column, its enantiomers compete to form ternary complexes with the stationary (D)-penicillamine-Cu²⁺ complex. Due to stereochemical differences, the resulting diastereomeric complexes—[(D)-Pen-Cu-L-HPA] and [(D)-Pen-Cu-D-HPA]—exhibit different thermodynamic stabilities. The less stable complex (in this case, with the L-enantiomer) will dissociate more readily and elute from the column first, while the more stable complex (with the D-enantiomer) will be retained longer.

Conclusion

The chiral separation of DL-Homophenylalanine by HPLC is a critical analytical technique for ensuring the stereochemical purity of this important pharmaceutical intermediate. By employing a suitable chiral stationary phase, such as a ligand-exchange column, and optimizing the chromatographic conditions, robust and reliable separation of the enantiomers can be achieved. The protocol and insights provided in this application note offer a solid foundation for researchers, scientists, and drug development professionals to implement this essential analysis in their laboratories.

References

• ResearchGate. Chiral HPLC chromatogram showing commercial D,Lhomophenylalanine... [Online] Available at: [Link]

• Semantic Scholar. Comparison of HPLC Separation of Phenylalanine Enantiomers on Different Types of Chiral Stationary Phases. [Online] Available at: [Link]

• PubMed. Preparation and characterization of poly(l-phenylalanine) chiral stationary phases with varying peptide length. [Online] Available at: [Link]

• INIS-IAEA. Molecularly imprinted polymer as stationary phase for HPLC separation of phenylalanine enantiomers. [Online] Available at: [Link]

• ResearchGate. Comparison of HPLC Separation of Phenylalanine Enantiomers on Different Types of Chiral Stationary Phases | Request PDF. [Online] Available at: [Link]

• ACS Omega. Preparative Coupled Enzymatic Synthesis of L-Homophenylalanine and 2-Hydroxy-5-oxoproline with Direct In Situ Product Crystallization and Cyclization. [Online] Available at: [Link]

• PubMed. Preparation and characterization of poly(l-phenylalanine) chiral stationary phases with varying peptide length. [Online] Available at: [Link]

• PubMed. Separation of D and L amino acids by liquid chromatography: use of chiral eluants. [Online] Available at: [Link]

• Phenomenex. Chiral HPLC Separations. [Online] Available at: [Link]

• Chromatography Today. Chiral Amino Acid and Peptide Separations – the Next Generation. [Online] Available at: [Link]

• LCGC International. Improved Chiral Separations for Enantiopure D- and L-Amino Acids. [Online] Available at: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Comparison of HPLC Separation of Phenylalanine Enantiomers on Different Types of Chiral Stationary Phases | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. chromatographytoday.com [chromatographytoday.com]
• 6. Separation of D and L amino acids by liquid chromatography: use of chiral eluants - PubMed [pubmed.ncbi.nlm.nih.gov]

Enzymatic Synthesis of L-Homophenylalanine: A Guide for Researchers

Introduction

L-homophenylalanine (L-HPA) is a non-proteinogenic α-amino acid of significant interest to the pharmaceutical industry. It serves as a crucial chiral building block for the synthesis of several angiotensin-converting enzyme (ACE) inhibitors, such as enalapril, lisinopril, and ramipril, which are widely used in the treatment of hypertension and congestive heart failure.[1][2] Traditional chemical synthesis routes to L-HPA often involve harsh reaction conditions, multiple steps, and the use of hazardous reagents, leading to environmental concerns and challenges in achieving high enantiopurity.[1][3] Biocatalysis, leveraging the inherent stereoselectivity and efficiency of enzymes, presents a compelling green and sustainable alternative for the production of enantiomerically pure L-HPA.[2]

This comprehensive guide provides detailed application notes and protocols for the enzymatic synthesis of L-homophenylalanine, tailored for researchers, scientists, and drug development professionals. We will explore various enzymatic strategies, delving into the mechanistic principles, providing field-proven protocols, and offering insights into process optimization.

I. Transaminase-Catalyzed Asymmetric Synthesis

Transaminases (TAs), particularly aromatic L-amino acid transaminases (AroATs), are highly effective biocatalysts for the asymmetric synthesis of chiral amines and amino acids.[4] They catalyze the transfer of an amino group from a donor molecule (e.g., an amino acid like L-aspartate or L-glutamine) to a keto acid acceptor, in this case, 2-oxo-4-phenylbutyric acid (OPBA), to produce L-homophenylalanine.[5] The reaction is dependent on the cofactor pyridoxal-5'-phosphate (PLP).[4]

A significant challenge in transaminase-catalyzed reactions is often the unfavorable reaction equilibrium.[4] However, for L-HPA synthesis, its low solubility in aqueous reaction media can be exploited to drive the reaction towards product formation through in-situ precipitation, a phenomenon known as equilibrium-shift.[5]

A. Scientific Principle: Equilibrium Shift by In-Situ Product Crystallization

The synthesis of L-HPA from OPBA and an amino donor is a reversible reaction. As L-HPA is formed, its concentration in the solution increases. Due to its limited solubility (less than 2 mM), L-HPA will start to precipitate out of the solution once its concentration exceeds this threshold.[5] This removal of the product from the solution phase effectively shifts the reaction equilibrium towards the synthesis of more L-HPA, enabling high conversion yields even at high substrate concentrations.[5]

Caption: Transaminase-catalyzed synthesis of L-HPA with in-situ product crystallization.

B. Experimental Protocols

This protocol is adapted from a study utilizing a recombinant aromatic amino acid transaminase from Enterobacter sp.[5]

Materials:

• 2-oxo-4-phenylbutyric acid (OPBA)

• L-aspartate

• Recombinant E. coli cell extract containing overexpressed aromatic amino acid transaminase (AroATEs)

• Pyridoxal-5'-phosphate (PLP)

• Tris-HCl buffer (pH 8.5)

• Hydrochloric acid (HCl) for reaction termination and product isolation

• Cold water for washing

Procedure:

• Reaction Setup: In a suitable reaction vessel, prepare a reaction mixture containing Tris-HCl buffer (50 mM, pH 8.5), L-aspartate (e.g., 1.2 equivalents to OPBA), and PLP (20 µM).

• Substrate Addition: To avoid substrate inhibition by OPBA, which can occur at concentrations above 40 mM, intermittent addition of solid-state OPBA is recommended for high-concentration synthesis.[5] For a smaller scale batch reaction, start with a lower concentration (e.g., 100 mM).

• Enzyme Addition: Initiate the reaction by adding the cell extract containing AroATEs (e.g., 75 U).

• Reaction Conditions: Incubate the reaction mixture at 37°C with stirring. The formation of a white precipitate of L-HPA should be observed as the reaction progresses.

• Monitoring the Reaction: Monitor the reaction progress by taking samples periodically and analyzing the concentration of L-HPA and OPBA using HPLC.

• Reaction Termination and Product Isolation: After the reaction is complete (typically indicated by the consumption of OPBA), terminate the reaction by adding concentrated HCl to lower the pH.[6]

• Purification: Collect the precipitated L-HPA by filtration. Wash the collected solid with cold water and dry it under a vacuum.[7] This simple pH shift and filtration often yield high-purity L-HPA (>99% ee).[5]

For larger-scale production, a fed-batch approach is often more effective in overcoming substrate inhibition and improving enzyme efficiency.[4] This protocol is based on the work by Schätzle et al., using an α-transaminase from Megasphaera elsdenii.[6]

Materials:

• 2-oxo-4-phenylbutanoic acid (OPBA)

• L-glutamine (Gln)

• Whole cells of E. coli expressing the α-transaminase

• Pyridoxal-5'-phosphate (PLP)

• Phosphate buffer (50 mM, pH 8.0)

• Hydrochloric acid (HCl)

Procedure:

• Initial Reaction Vessel Setup: In a 500 mL flask, dissolve 30 mM OPBA (0.53 g) and 34.5 mM L-glutamine (0.5 g) in 100 mL of 50 mM phosphate buffer (pH 8.0) containing 5 mM PLP (36 mg).[6]

• Enzyme Addition: Add 3 g of lyophilized whole cells (with an activity of approximately 3.28 U/mg) to the reaction mixture.[6]

• Reaction Conditions: Stir the reaction at 700 rpm in a 40°C oil bath.[6]

• Feed Solution Preparation: In a separate flask, prepare 280 mL of the same phosphate buffer containing 400 mM OPBA (19.96 g) and 480 mM L-glutamine (18.82 g).[6]

• Fed-Batch Operation: Using a pump, add the feed solution to the reaction vessel at a rate of 10 mL/h over 24 hours.[6]

• Product Isolation: Upon completion, transfer the reaction suspension to centrifuge tubes and centrifuge at 4000 rpm for 20 minutes at 4°C to separate the solid L-HPA and cell debris from the supernatant.[6]

• Purification: To the remaining solids, add concentrated hydrochloric acid to dissolve the L-HPA. The cell debris can then be removed by a second centrifugation, and the L-HPA can be recrystallized from the acidic solution by slow evaporation or pH adjustment.[6]

C. Data Presentation

Method	Enzyme Source	Substrates	Product Titer	Conversion Yield	Enantiomeric Excess (ee)	Reference
Batch (Equilibrium-Shift)	Enterobacter sp. AroAT	2-OPBA, L-Aspartate	High (up to 840 mM substrate)	>94%	>99%	[5]
Fed-Batch	Megasphaera elsdenii α-TA	2-OPBA, L-Glutamine	>18 g isolated	High	Not specified, but enantiopure	[4][6]

II. Dehydrogenase-Catalyzed Reductive Amination

L-amino acid dehydrogenases (L-AADHs), such as phenylalanine dehydrogenase (PheDH), offer another direct route to L-HPA through the reductive amination of OPBA.[8] This reaction utilizes ammonia as the amino source and a nicotinamide cofactor (NADH or NADPH) as the reducing equivalent.[9]

A critical aspect of this method is the economic infeasibility of using stoichiometric amounts of the expensive cofactor.[10] Therefore, an efficient in-situ cofactor regeneration system is essential for a sustainable process.[11][12]

A. Scientific Principle: Coupled Reaction with Cofactor Regeneration

The synthesis of L-HPA by a dehydrogenase is coupled with a second enzymatic reaction that regenerates the consumed NADH or NADPH. A commonly used and highly effective system for NADH regeneration is the oxidation of formate to carbon dioxide, catalyzed by formate dehydrogenase (FDH).[8][10] This regeneration system is practically irreversible, which helps to drive the main reaction towards product formation.

Caption: Dehydrogenase-catalyzed synthesis of L-HPA with NADH regeneration.

B. Experimental Protocol: Reductive Amination in a Membrane Bioreactor

This protocol outlines a general procedure for L-HPA synthesis using a phenylalanine dehydrogenase coupled with a formate dehydrogenase for NADH regeneration, which can be implemented in a membrane bioreactor for continuous operation and enzyme retention.[8]

Materials:

• 2-oxo-4-phenylbutyric acid (OPBA)

• Ammonium formate (serves as both ammonia source and substrate for regeneration)

• L-phenylalanine dehydrogenase (PheDH)

• Formate dehydrogenase (FDH)

• NAD⁺ (catalytic amount)

• Buffer solution (e.g., Tris-HCl, pH 8.0)

• Membrane bioreactor with an ultrafiltration membrane (e.g., 10 kDa MWCO)

Procedure:

• Bioreactor Setup: Prepare the membrane bioreactor with the buffer solution.

• Enzyme and Cofactor Loading: Add PheDH, FDH, and a catalytic amount of NAD⁺ to the reactor. The membrane will retain the enzymes and the cofactor within the reactor.

• Substrate Feed: Continuously feed a solution of OPBA and ammonium formate in the buffer into the reactor at a controlled flow rate.

• Reaction Conditions: Maintain the reactor at an optimal temperature (e.g., 30°C) and pH (e.g., 8.0) with gentle agitation.

• Product Removal: The product, L-HPA, being a small molecule, will pass through the ultrafiltration membrane along with the permeate.

• Monitoring and Control: Continuously monitor the concentration of L-HPA in the permeate using HPLC. Adjust the substrate feed rate and other parameters to optimize productivity.

• Product Isolation: Collect the permeate containing L-HPA. The product can be isolated and purified by adjusting the pH to induce precipitation, followed by filtration and washing.[13]

C. Protein Engineering for Improved Dehydrogenase Activity

Wild-type dehydrogenases may not exhibit optimal activity towards non-natural substrates like OPBA. Protein engineering, including directed evolution and site-directed mutagenesis, can be employed to enhance the catalytic efficiency of these enzymes.[14][15] For instance, engineering the NADPH-dependent glutamate dehydrogenase from E. coli has been shown to increase its catalytic efficiency for OPBA by approximately 100-fold.[15]

III. Whole-Cell Biocatalysis for Dynamic Kinetic Resolution

An alternative elegant approach involves the use of whole-cell biocatalysts co-expressing multiple enzymes for a dynamic kinetic resolution process. This method starts from a racemic mixture of N-acyl-D,L-homophenylalanine.

A. Scientific Principle: A Two-Enzyme System

This strategy employs two key enzymes within a single microbial host (e.g., E. coli):

• L-aminoacylase (LAA): This enzyme stereoselectively hydrolyzes N-acyl-L-homophenylalanine to produce L-homophenylalanine and an acyl group. It is inactive towards the D-enantiomer.[16]

• N-acylamino acid racemase (NAAAR): This enzyme continuously converts the unreacted N-acyl-D-homophenylalanine into N-acyl-L-homophenylalanine, thus constantly replenishing the substrate for the L-aminoacylase.[16]

This dynamic process allows for the theoretical conversion of 100% of the racemic starting material into the desired L-enantiomer.[16]

Caption: Whole-cell dynamic kinetic resolution for L-HPA synthesis.

B. Experimental Protocol: Whole-Cell Conversion

This protocol is based on the work by Hsu et al., using recombinant E. coli cells expressing L-aminoacylase and N-acylamino acid racemase from Deinococcus radiodurans.[16]

Materials:

• Racemic N-acetyl-D,L-homophenylalanine (NAc-HPA)

• Recombinant E. coli cells expressing LAA

• Recombinant E. coli cells expressing NAAAR

• Buffer solution (e.g., phosphate buffer)

Procedure:

• Biocatalyst Preparation: Cultivate the recombinant E. coli strains expressing LAA and NAAAR separately. Harvest the cells by centrifugation and wash them with buffer.

• Reaction Setup: In a stirred glass vessel, suspend the substrate NAc-HPA in the buffer.

• Enzyme Addition: Add the whole cells of both recombinant strains to the reaction mixture. The ratio of the two cell types can be adjusted to balance the enzymatic activities, which is crucial for preventing the accumulation of the intermediate N-acyl-L-HPA and maximizing productivity.[16] For example, when the activities of both enzymes were fixed at 3600 U/L, a 99.9% yield was achieved in 1 hour.[16]

• Reaction Conditions: Maintain the reaction at an optimal temperature and pH with stirring.

• Monitoring and Product Isolation: Monitor the formation of L-HPA by HPLC. Once the reaction is complete, the cells can be removed by centrifugation. The L-HPA in the supernatant can then be purified, for instance, by ion-exchange chromatography or crystallization.

• Cell Reuse: The whole-cell biocatalysts can be recovered and reused for multiple cycles, enhancing the cost-effectiveness of the process.[16]

IV. Analytical Methods

Accurate and reliable analytical methods are crucial for monitoring reaction progress and determining product purity and yield. High-Performance Liquid Chromatography (HPLC) is the most common technique for the analysis of L-homophenylalanine.

General HPLC Method for L-HPA Quantification:

• Column: A reversed-phase C18 column (e.g., Inertsil ODS-3, 4.6 x 250 mm, 5 µm) is commonly used.[17]

• Mobile Phase: A buffered mobile phase, for example, a mixture of sodium acetate buffer and acetonitrile, is often employed.[18] The exact composition and pH will depend on the specific column and separation requirements.

• Detection: UV detection at a wavelength of 210 nm or 220 nm is suitable for quantifying L-HPA.[13][17]

• Sample Preparation: Samples from the reaction mixture should be quenched (e.g., with acid), centrifuged to remove enzymes and cell debris, and appropriately diluted before injection.[6]

Chiral HPLC for Enantiomeric Excess (ee) Determination:

• Column: A chiral column, such as an Astec Chirobiotic T column, is necessary to separate the L- and D-enantiomers of homophenylalanine.[13]

• Mobile Phase: A typical mobile phase for chiral separation is a mixture of ethanol and water (e.g., 10:90 v/v).[13]

• Detection: UV detection at 210 nm.[13]

The enantiomeric excess is calculated using the peak areas of the two enantiomers: ee (%) = [(AreaL - AreaD) / (AreaL + AreaD)] x 100.

V. Conclusion and Future Outlook

Enzymatic methods offer powerful, selective, and sustainable routes for the synthesis of the valuable pharmaceutical intermediate L-homophenylalanine. Transaminase-catalyzed processes, particularly those leveraging in-situ product crystallization, provide a direct and efficient one-step synthesis. Dehydrogenase-based reductive amination, when coupled with an effective cofactor regeneration system, is another highly attractive atom-economical approach. Furthermore, whole-cell biocatalysis employing dynamic kinetic resolution demonstrates the potential of multi-enzyme cascade reactions.

The continued advancement in protein engineering and directed evolution will undoubtedly lead to the development of more robust and efficient enzymes with tailored substrate specificities and improved process stability.[19][20] The integration of these optimized biocatalysts with advanced bioprocess engineering, such as continuous flow systems and membrane bioreactors, will be key to realizing the full industrial potential of enzymatic L-homophenylalanine production.

References

Sources

• 1. [Advances in enzymatic production of L-homophenylalanine] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Preparative Coupled Enzymatic Synthesis of L-Homophenylalanine and 2-Hydroxy-5-oxoproline with Direct In Situ Product Crystallization and Cyclization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Asymmetric synthesis of L-homophenylalanine by equilibrium-shift using recombinant aromatic L-amino acid transaminase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. US6146859A - Facile synthesis of L-homophenylalanine by equilibrium shift enzymatic reaction using engineered tyrosine aminotransferase - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. Substrate-Specific Engineering of Amino Acid Dehydrogenase Superfamily for Synthesis of a Variety of Chiral Amines and Amino Acids [mdpi.com]
• 10. zhaogroup.chbe.illinois.edu [zhaogroup.chbe.illinois.edu]
• 11. orbit.dtu.dk [orbit.dtu.dk]
• 12. Enzymatic cofactor regeneration systems: A new perspective on efficiency assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. ProQuest - ProQuest [proquest.com]
• 14. Engineering enzymes for noncanonical amino acid synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Enantioselective synthesis of L-homophenylalanine by whole cells of recombinant Escherichia coli expressing L-aminoacylase and N-acylamino acid racemase genes from Deinococcus radiodurans BCRC12827 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Identification of Homophenylalanine Biosynthetic Genes from the Cyanobacterium Nostoc punctiforme PCC73102 and Application to Its Microbial Production by Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Directed Evolution of a Designer Enzyme Featuring an Unnatural Catalytic Amino Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Directed Evolution of a Designer Enzyme Featuring an Unnatural Catalytic Amino Acid - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: The Strategic Use of DL-Homophenylalanine as an Internal Standard for Quantitative Mass Spectrometry

An Application Guide by Gemini Scientific

Abstract

Quantitative mass spectrometry (MS) is the cornerstone of modern bioanalysis, demanding the highest levels of accuracy and precision. The use of an internal standard (IS) is a fundamental practice to ensure data integrity by correcting for variations inherent in the analytical workflow.[1][2] While stable isotope-labeled (SIL) standards are often considered the gold standard, their availability or cost can be prohibitive.[3] This application note provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the effective use of DL-Homophenylalanine as a structural analog internal standard. We will explore the theoretical principles of internal standardization, the specific physicochemical properties of DL-Homophenylalanine that make it a suitable IS, and detailed, field-proven protocols for its implementation in LC-MS/MS workflows.

The Foundational Principle: Why Internal Standards are Non-Negotiable in Quantitative MS

In an ideal analytical world, every sample injection would yield an identical instrument response for a given analyte concentration. In practice, this is never the case. Multiple stages of the analytical process introduce variability that can significantly impact the accuracy and precision of quantification.[1][4] An internal standard is a compound of a known, constant concentration added to every sample, calibrator, and quality control (QC) sample within an analytical batch.[5][6] Its purpose is to mimic the analyte's behavior and experience the same procedural variations.

By calculating the ratio of the analyte's peak area to the IS's peak area, we can normalize these fluctuations.[6] This ratio, rather than the absolute analyte response, is used to construct the calibration curve and quantify unknown samples, thereby correcting for:

• Sample Preparation Variability: Losses during extraction, evaporation, and reconstitution steps are compensated for, as both the analyte and the IS are affected simultaneously.[2][4]

• Injection Volume Inconsistencies: Minor differences in the volume injected by the autosampler are normalized.

• Matrix Effects: Variations in ionization efficiency (suppression or enhancement) caused by co-eluting components in the sample matrix will ideally affect the IS and the analyte to a similar degree.[2]

The overarching goal is to ensure that the final calculated concentration is independent of these experimental artifacts, a principle that underpins the reliability of quantitative bioanalysis.[1]

The Choice of Standard: Stable Isotope-Labeled vs. Structural Analogs

The ideal internal standard is a stable isotope-labeled (SIL) version of the analyte (e.g., containing 13C or 2H atoms).[3] SIL standards co-elute with the analyte and exhibit nearly identical chemical and physical properties, providing the most effective correction for matrix effects and extraction recovery.[2][3]

However, when a SIL-IS is not commercially available, is prohibitively expensive, or when an impurity in the SIL-IS interferes with the analyte quantification[7], a structural analog is a robust and widely accepted alternative. A structural analog is a compound with a chemical structure closely related to the analyte but with a different molecular weight that is easily resolved by the mass spectrometer.[8]

DL-Homophenylalanine serves as an excellent structural analog IS for the analysis of phenylalanine, its derivatives, and other structurally similar amino acids or small molecules.

Profile: DL-Homophenylalanine as a Structural Analog IS

DL-Homophenylalanine ((±)-2-Amino-4-phenylbutyric acid) is an amino acid derivative structurally related to phenylalanine, but with an additional methylene group in its side chain.[9] This subtle difference provides the ideal characteristics for its use as an IS.

Physicochemical Properties

The key properties of DL-Homophenylalanine are summarized below, making it a predictable and reliable standard for LC-MS applications.

Property	Value	Source
Chemical Formula	C₁₀H₁₃NO₂	[9][10]
Average Molecular Weight	179.22 g/mol	[10]
Monoisotopic Mass	179.094628657 Da	[10][11]
Structure	Racemic mixture of D- and L- enantiomers	[9]
Appearance	White crystalline solid	[9]
Solubility	Soluble in water	[9]

Rationale for Use

The selection of DL-Homophenylalanine is based on sound scientific reasoning:

• Structural Similarity: Its structure closely mimics that of phenylalanine, suggesting it will behave similarly during sample extraction and chromatographic separation.

• Distinct Mass: Its molecular weight (179.22 g/mol ) is sufficiently different from phenylalanine (165.19 g/mol ) to be easily distinguished by a mass spectrometer, preventing cross-talk or interference.[12]

• Chromatographic Behavior: It typically elutes near the analyte of interest on reverse-phase columns, ensuring it is subjected to similar matrix effects.

• Commercial Availability & Cost: It is readily available in high purity at a lower cost than custom-synthesized SIL standards.

• Chemical Stability: As an amino acid, it possesses good chemical stability in standard solvents used for sample preparation and LC-MS analysis.[8]

Experimental Protocols and Workflow

This section provides detailed, step-by-step methodologies for incorporating DL-Homophenylalanine into a quantitative workflow.

Workflow Overview

The general workflow for using an internal standard is a critical, self-validating system. The IS must be introduced as early as possible to account for the maximum number of procedural variables.[4]

Caption: Workflow for IS addition and analysis.

Protocol: Preparation of Stock and Working Solutions

Objective: To prepare accurate and stable solutions of DL-Homophenylalanine.

Materials:

• DL-Homophenylalanine (≥98% purity)

• Methanol (LC-MS Grade)

• Deionized Water (18.2 MΩ·cm)

• Calibrated analytical balance

• Volumetric flasks (Class A)

• Calibrated micropipettes

Procedure:

• Primary Stock Solution (1 mg/mL): a. Accurately weigh approximately 10 mg of DL-Homophenylalanine powder. b. Transfer the powder to a 10 mL volumetric flask. c. Add ~7 mL of 50:50 Methanol/Water to dissolve the powder completely. Use sonication if necessary. d. Allow the solution to return to room temperature. e. Add 50:50 Methanol/Water to the 10 mL mark. Cap and invert the flask 15-20 times to ensure homogeneity. f. Store at -20°C. This stock is typically stable for several months.

• Working Internal Standard Solution (ISWS) (e.g., 100 ng/mL): a. Perform serial dilutions from the Primary Stock Solution. b. For example, to make a 100 ng/mL ISWS, pipette 10 µL of the 1 mg/mL stock into a 100 mL volumetric flask. c. Dilute to the mark with the appropriate sample preparation solvent (e.g., the solvent used for protein precipitation, like acetonitrile or methanol). d. This ISWS is the solution that will be added directly to the samples. Prepare fresh or store at 2-8°C for short-term use.

Causality: Preparing a concentrated primary stock in a stable solvent minimizes degradation and weighing errors. The working solution is prepared in the sample processing solvent to ensure compatibility and consistency during the spiking step.

Protocol: Sample Preparation and Spiking

Objective: To efficiently extract the analyte and consistently add the IS. This example uses a protein precipitation method for plasma samples.

Procedure:

• Label microcentrifuge tubes for each calibrator, QC, and unknown sample.

• Pipette 50 µL of the appropriate sample (plasma, calibrator, etc.) into its labeled tube.

• Add 150 µL of the ISWS (100 ng/mL in acetonitrile) to every tube .

  • Note: The ratio of precipitation solvent to sample is typically 3:1. This should be optimized during method development.

• Vortex each tube vigorously for 30 seconds to ensure complete protein precipitation and mixing.

• Centrifuge at >12,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean 96-well plate or autosampler vial.

• Inject the supernatant into the LC-MS/MS system.

Causality: Adding the IS in the precipitation solvent ensures that it is present from the earliest stage of sample cleanup.[4] This single, consistent addition step is critical for the IS to effectively track and correct for any subsequent volumetric transfer errors or analyte loss.

Protocol: Example LC-MS/MS Method Parameters

Objective: To achieve chromatographic separation and sensitive detection of the analyte and DL-Homophenylalanine. These are starting parameters and must be optimized for the specific analyte and instrumentation.

Parameter	Setting	Rationale
LC Column	C18, 2.1 x 50 mm, 1.8 µm	Standard for small molecule separation.
Mobile Phase A	0.1% Formic Acid in Water	Provides protons for positive ionization.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic solvent for elution.
Gradient	5% B to 95% B over 5 min	Generic gradient to elute compounds of moderate polarity.
Flow Rate	0.4 mL/min	Typical for a 2.1 mm ID column.
Ionization Mode	Electrospray Ionization (ESI), Positive	Amino acids ionize well in positive mode.
MS Analysis	Multiple Reaction Monitoring (MRM)	Provides selectivity and sensitivity.

Example MRM Transitions:

Compound	Precursor Ion (Q1) [M+H]⁺	Product Ion (Q3)	Collision Energy (eV)
Phenylalanine (Analyte)	166.1	120.1	15
DL-Homophenylalanine (IS)	180.1	134.1	15

Note: Precursor and product ions must be determined experimentally by infusing the pure compounds into the mass spectrometer.

Data Processing and System Suitability

The relationship between the analyte, the IS, and the calibration curve is the core of the quantification process.

Caption: Data processing logic for IS quantification.

Calibration Curve Construction

A calibration curve is generated by plotting the peak area ratio (Analyte Area / IS Area) against the known concentration of the analyte for each calibrator standard. A linear regression with a weighting factor (commonly 1/x or 1/x²) is applied to the data. The R² value should be >0.99 for a reliable curve.

System Suitability: Monitoring IS Response

A critical validation step is to monitor the absolute peak area of the DL-Homophenylalanine IS across the entire analytical run.

• Expectation: The IS area should be consistent across all calibrators, QCs, and unknown samples.

• Acceptance Criteria: Typically, the coefficient of variation (%CV) of the IS peak area should be within ±20-30% across the batch.

• Interpretation: Significant drift or erratic IS response can indicate a problem with sample preparation, instrument stability, or severe, non-uniform matrix effects. This provides a diagnostic tool to assess the validity of the run.[1]

Conclusion

References

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• NorthEast BioLab. (n.d.). What are the Best Practices of LC-MS/MS Internal Standards?.
• WuXi AppTec. (2025, May 15). Internal Standards in LC−MS Bioanalysis: Which, When, and How.
• PubMed. (2009). Importance of using highly pure internal standards for successful liquid chromatography/tandem mass spectrometric bioanalytical assays.
• Crawford Scientific. (n.d.). Internal Standards - What Are They? How Do I Choose, Use and Benefit From Them?.
• LCGC International. (n.d.). When Should an Internal Standard be Used?.
• PubMed Central. (n.d.). Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why?.
• PubChem. (n.d.). D-Homophenylalanine.
• PubChem. (n.d.). Homophenylalanine, DL-.
• Sigma-Aldrich. (n.d.). DL-Homophenylalanine 98%.
• IROA Technologies. (2025, September 26). How Amino Acid Internal Standards Boost Mass Spec Accuracy.
• Guidechem. (n.d.). What are the applications and synthesis of L-Homophenylalanine?.
• CymitQuimica. (n.d.). CAS 1012-05-1: dl-homophenylalanine.
• PubMed Central. (n.d.). Phenylalanine Modification in Plasma-Driven Biocatalysis Revealed by Solvent Accessibility and Reactive Dynamics in Combination with Protein Mass Spectrometry.
• National Institute of Standards and Technology. (n.d.). DL-Phenylalanine.

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Application Notes &amp; Protocols: DL-Homophenylalanine in Protein Engineering and Modification

Foundational Concepts: Beyond the Canonical 20 Amino Acids

The central dogma of molecular biology outlines a elegantly simple yet profoundly powerful system for life, built upon a set of just twenty canonical amino acids. However, the field of protein engineering seeks to expand this natural toolkit. By introducing non-canonical amino acids (ncAAs) with novel chemical functionalities, we can imbue proteins with new capabilities, create sophisticated molecular probes, and develop next-generation biotherapeutics.[]

DL-Homophenylalanine (hPhe), a structural analog of phenylalanine featuring an additional methylene group in its side chain, stands as a versatile scaffold in this expanded alphabet.[2] While L-homophenylalanine is a well-established chiral building block for synthesizing blockbuster angiotensin-converting enzyme (ACE) inhibitors like Enalapril and Ramipril, its application within protein engineering is far more nuanced and powerful.[3][4][5] This guide explores the methodologies for incorporating hPhe and its functionalized derivatives into proteins and details their downstream applications.

The core technology enabling this is the expansion of the genetic code.[6] This involves repurposing a codon, typically the amber stop codon (UAG), to encode the ncAA of interest. This is achieved through the introduction of an orthogonal aminoacyl-tRNA synthetase (aaRS)/tRNA pair.[7][8] This engineered synthetase specifically recognizes the desired ncAA (e.g., an hPhe derivative) and charges its cognate, engineered tRNA. The charged tRNA then delivers the ncAA to the ribosome in response to the UAG codon, allowing for its site-specific insertion into the growing polypeptide chain.[9][10]

The Core Workflow: Site-Specific Incorporation of hPhe Derivatives

The successful incorporation of an ncAA is a multi-step process that requires careful planning and execution. The principle of orthogonality is paramount: the engineered aaRS must not recognize any endogenous amino acids or tRNAs, and the engineered tRNA must not be charged by any endogenous synthetases.[7] This ensures that the ncAA is incorporated only at the intended UAG codon.

Sources

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Application Notes &amp; Protocols: DL-Homophenylalanine as a Molecular Probe for Receptor Binding Studies

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

DL-Homophenylalanine, a non-proteinogenic amino acid, presents a unique scaffold for the development of molecular probes for receptor binding studies.[1][2][3] Its structural similarity to phenylalanine, with an extended ethyl side chain, allows for novel interactions within receptor binding pockets. This guide provides a comprehensive overview of the principles, protocols, and potential applications of DL-homophenylalanine as a molecular probe. We will explore its synthesis, modification into radiolabeled and fluorescent probes, and its application in characterizing receptor-ligand interactions. The causality behind experimental choices is explained to provide a deeper understanding of the methodologies.

Introduction: The Rationale for DL-Homophenylalanine as a Molecular Probe

The quest for selective and potent therapeutic agents necessitates a detailed understanding of ligand-receptor interactions.[4] Unnatural amino acids (UAAs) have emerged as invaluable tools in this endeavor, offering modified structures that can probe the chemical space of a receptor's binding site in ways that natural amino acids cannot.[3][5] DL-homophenylalanine, with its molecular formula C10H13NO2, is an analogue of L-phenylalanine with a 2-phenylethyl side-chain.[1][6] This extension of the carbon chain provides a unique spatial and hydrophobic profile, which can be exploited for several purposes in receptor binding studies:

• Probing larger or deeper binding pockets: The additional methylene group can allow the phenyl ring to reach and interact with residues inaccessible to phenylalanine.

• Altering binding kinetics: The increased conformational flexibility of the side chain can influence the association and dissociation rates of the ligand.

• Introducing unique labeling sites: The structure of homophenylalanine can be readily modified to incorporate radioactive isotopes or fluorescent tags without significantly compromising its core binding pharmacophore.

The use of DL-homophenylalanine as a molecular probe is particularly relevant for receptors that recognize aromatic amino acids or peptide ligands containing them.[7][8]

Chemical and Physical Properties of DL-Homophenylalanine

A thorough understanding of the physicochemical properties of DL-homophenylalanine is crucial for its application as a molecular probe.

Property	Value	Source
Molecular Formula	C10H13NO2	[6][9]
Molecular Weight	179.22 g/mol	[6][9]
Appearance	White to off-white crystalline powder	[1][10]
Solubility	Soluble in dilute aqueous acid	[1]
Stereochemistry	Racemic mixture (DL)	[11]

Synthesis and Modification of DL-Homophenylalanine Probes

The synthesis of DL-homophenylalanine can be achieved through various organic chemistry routes.[12][13] For its use as a molecular probe, it needs to be tagged with a detectable marker, either a radioisotope or a fluorophore.

Radiolabeling of DL-Homophenylalanine

Radiolabeled compounds are the gold standard for quantitative receptor binding assays due to their high sensitivity.[14][15] Common isotopes for labeling include Carbon-14 (¹⁴C) and Tritium (³H). The synthesis of radiolabeled DL-homophenylalanine would involve incorporating the radioisotope during the chemical synthesis process.[15]

Conceptual Workflow for Radiolabeling:

Caption: Conceptual workflow for the radiosynthesis of DL-homophenylalanine.

Fluorescent Labeling of DL-Homophenylalanine

Fluorescent probes are advantageous for cellular imaging and high-throughput screening applications.[16][][18] A fluorophore can be attached to the amino or carboxyl terminus of DL-homophenylalanine. The choice of fluorophore depends on the specific application, considering factors like quantum yield, photostability, and spectral properties.

Conceptual Workflow for Fluorescent Labeling:

Caption: Conceptual workflow for fluorescently labeling DL-homophenylalanine.

Protocols for Receptor Binding Assays

The following protocols are generalized for the use of a novel radiolabeled or fluorescently labeled DL-homophenylalanine probe. Optimization will be required for specific receptor systems.

Membrane Preparation

This protocol describes the preparation of cell membranes expressing the target receptor.

Materials:

• Cells or tissue expressing the receptor of interest

• Lysis Buffer (e.g., 50mM Tris-HCl, 5mM MgCl₂, pH 7.4)

• Protease Inhibitor Cocktail

• Homogenizer

• High-speed centrifuge

Protocol:

• Harvest cells or tissue and wash with ice-cold PBS.

• Resuspend the pellet in ice-cold Lysis Buffer containing a protease inhibitor cocktail.

• Homogenize the suspension on ice.

• Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and large debris.[19]

• Transfer the supernatant to a new tube and centrifuge at 20,000 x g for 20 minutes at 4°C to pellet the membranes.[19]

• Discard the supernatant and resuspend the membrane pellet in fresh Lysis Buffer.

• Determine the protein concentration of the membrane preparation using a suitable method (e.g., BCA assay).[19]

• Store the membrane aliquots at -80°C until use.

Radioligand Binding Assays

Radioligand binding assays are fundamental for determining the affinity (Kd) and density (Bmax) of receptors.[14][20]

4.2.1. Saturation Binding Assay

This assay determines the Kd and Bmax of the radiolabeled DL-homophenylalanine probe.

Materials:

• Radiolabeled DL-homophenylalanine

• Unlabeled DL-homophenylalanine (for non-specific binding)

• Membrane preparation

• Assay Buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 0.1% BSA, pH 7.4)

• 96-well plates

• Glass fiber filters

• Filtration apparatus

• Scintillation counter and cocktail

Protocol:

• In a 96-well plate, set up triplicate wells for total binding and non-specific binding.

• For total binding, add increasing concentrations of radiolabeled DL-homophenylalanine to the wells.

• For non-specific binding, add the same increasing concentrations of radiolabeled DL-homophenylalanine plus a high concentration of unlabeled DL-homophenylalanine (e.g., 1000-fold excess).

• Add the membrane preparation to all wells.

• Bring the final volume to 250 µL with Assay Buffer.[19]

• Incubate the plate at a specific temperature for a predetermined time to reach equilibrium.

• Terminate the incubation by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters rapidly with ice-cold wash buffer to remove unbound radioligand.

• Measure the radioactivity trapped on the filters using a scintillation counter.

• Calculate specific binding by subtracting non-specific binding from total binding.

• Analyze the data using non-linear regression to determine Kd and Bmax.

4.2.2. Competitive Binding Assay

This assay determines the affinity (Ki) of unlabeled test compounds by measuring their ability to displace the radiolabeled DL-homophenylalanine probe.[21]

Materials:

• Same as for saturation binding, plus unlabeled test compounds.

Protocol:

• In a 96-well plate, set up triplicate wells.

• Add a fixed concentration of radiolabeled DL-homophenylalanine (typically at or near its Kd) to all wells.

• Add increasing concentrations of the unlabeled test compound.

• Add the membrane preparation to all wells.

• Bring the final volume to 250 µL with Assay Buffer.[19]

• Incubate, filter, and count as in the saturation binding assay.

• Analyze the data using non-linear regression to determine the IC50 value.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[19]

Workflow for Radioligand Binding Assays:

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Application Note: Quantitative Analysis of DL-Homophenylalanine in Biological Samples

Introduction

DL-Homophenylalanine (Hphe) is a non-proteinogenic amino acid, structurally similar to the essential amino acid phenylalanine but with an additional methylene group in its side chain.[1][2] It is a key chiral building block in the synthesis of various pharmaceuticals, notably angiotensin-converting enzyme (ACE) inhibitors.[3] The presence and concentration of DL-homophenylalanine and its individual enantiomers in biological matrices can be of significant interest in pharmacokinetic studies, drug metabolism research, and in the investigation of metabolic pathways. This application note provides a comprehensive guide with detailed protocols for the quantification of DL-homophenylalanine in biological samples, such as plasma and urine, using state-of-the-art analytical techniques.

This document is intended for researchers, scientists, and drug development professionals. It emphasizes the rationale behind methodological choices, ensuring robust and reliable quantification. All protocols are designed to be self-validating systems, grounded in established bioanalytical method validation guidelines from regulatory bodies like the FDA and EMA.[1][4]

Physicochemical Properties of DL-Homophenylalanine

A foundational understanding of the analyte's properties is critical for method development.

Property	Value	Source
Molecular Formula	C₁₀H₁₃NO₂	[1][2]
Molecular Weight	179.22 g/mol	[2]
Appearance	White crystalline solid	[1]
Solubility	Soluble in water	[1]
UV Absorbance	Expected to be similar to Phenylalanine (λmax ≈ 198 nm, 258 nm)	[5][6][7][8]

Analytical Workflow Overview

A successful bioanalytical workflow for DL-homophenylalanine quantification involves several key stages, from sample collection to data interpretation. Each step must be carefully considered and optimized to ensure accuracy and precision.

Caption: General workflow for the quantification of DL-Homophenylalanine.

Part 1: Sample Preparation Protocol

The primary challenge in analyzing amino acids in biological fluids is the presence of a complex matrix, particularly high concentrations of proteins, which can interfere with analysis and damage analytical columns.[9][10] Protein precipitation is a simple and effective method for sample cleanup.[11]

Protocol 1: Protein Precipitation for Plasma/Serum Samples

Objective: To remove proteins from plasma or serum samples prior to instrumental analysis.

Materials:

• Biological sample (plasma or serum)

• Internal Standard (IS) stock solution (e.g., stable isotope-labeled homophenylalanine, if available, or a structurally similar compound)

• Acetonitrile (LC-MS grade), chilled to -20°C

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Microcentrifuge (capable of >12,000 x g and 4°C)

• Pipettes and tips

Procedure:

• Thaw Samples: Thaw frozen plasma/serum samples on ice.

• Aliquoting: Pipette 100 µL of the plasma/serum sample into a pre-chilled 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add a small volume (e.g., 10 µL) of the internal standard working solution to each sample, calibrator, and quality control (QC) sample. The use of a stable isotope-labeled internal standard is highly recommended as it co-elutes with the analyte and effectively compensates for matrix effects and variability during sample preparation and injection.[10][12][13]

• Precipitation: Add 300 µL of ice-cold acetonitrile to the sample (a 3:1 ratio of acetonitrile to plasma).

• Vortexing: Vortex the mixture vigorously for 30 seconds to ensure thorough mixing and protein denaturation.

• Incubation: Incubate the samples at -20°C for 20 minutes to enhance protein precipitation.

• Centrifugation: Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C. This will pellet the precipitated proteins.

• Supernatant Collection: Carefully pipette the supernatant into a clean tube or a 96-well plate for analysis. Be cautious not to disturb the protein pellet.

• Evaporation and Reconstitution (Optional): For increased sensitivity, the supernatant can be evaporated to dryness under a gentle stream of nitrogen and reconstituted in a smaller volume of the initial mobile phase.

Causality and Trustworthiness: The use of a 3:1 ratio of cold acetonitrile is a well-established method for efficient protein precipitation.[9] Centrifugation at high speed and low temperature ensures a compact pellet and minimizes enzymatic degradation. Spiking with an internal standard at the beginning of the process is crucial for accurate quantification, as it accounts for any analyte loss during the subsequent steps.[14][15]

Part 2: Analytical Methodologies

The choice of analytical technique depends on the required sensitivity, selectivity, and whether the separation of enantiomers is necessary. LC-MS/MS is the gold standard for high sensitivity and specificity. HPLC-UV offers a more accessible alternative, while GC-MS requires derivatization but can provide excellent resolution.

Method 1: LC-MS/MS for High-Sensitivity Quantification

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method for quantifying low concentrations of analytes in complex biological matrices due to its superior sensitivity and selectivity.[11][16]

Caption: Workflow for LC-MS/MS analysis of DL-Homophenylalanine.

Protocol 2: LC-MS/MS Analysis

Instrumentation:

• UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

LC Conditions:

• Column: A Hydrophilic Interaction Liquid Chromatography (HILIC) column is recommended for good retention of polar compounds like amino acids without derivatization.

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A gradient elution starting with a high percentage of organic phase (e.g., 90% B) and decreasing over time.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

MS/MS Conditions (Multiple Reaction Monitoring - MRM):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MRM Transitions:

  • DL-Homophenylalanine: Precursor ion (Q1) m/z 180.1 -> Product ion (Q3) m/z 91.1 (corresponding to the tropylium ion from the phenylalkyl side chain).[17] Other potential product ions include m/z 134 and 117.[2]

  • Internal Standard: The transition for the stable isotope-labeled IS should be determined (e.g., for D5-Homophenylalanine, Q1 m/z 185.1 -> Q3 m/z 96.1).

• Collision Energy (CE) and other source parameters: These must be optimized for the specific instrument to maximize signal intensity for the selected transitions.

Analyte	Precursor Ion (Q1, m/z)	Product Ion (Q3, m/z)	Dwell Time (ms)	Collision Energy (eV)
DL-Homophenylalanine	180.1	91.1	50	Optimized (e.g., 15-25)
DL-Homophenylalanine (Qualifier)	180.1	134.1	50	Optimized (e.g., 10-20)
Internal Standard (IS)	To be determined	To be determined	50	Optimized

Causality and Trustworthiness: HILIC chromatography provides robust retention for polar analytes like homophenylalanine.[17] The use of MRM significantly enhances selectivity by monitoring a specific precursor-to-product ion transition, effectively filtering out background noise from the complex biological matrix.[18][19][20] Optimizing collision energy for each transition is critical for achieving maximum sensitivity.[21]

Method 2: HPLC-UV for Routine Analysis

For applications where the high sensitivity of MS is not required, HPLC with UV detection provides a cost-effective and robust alternative.[9]

Protocol 3: HPLC-UV Analysis

Instrumentation:

• HPLC system with a UV-Vis detector.

Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: Isocratic or gradient elution with a mixture of an aqueous buffer (e.g., 20 mM phosphate buffer, pH 3.0) and an organic modifier (e.g., acetonitrile or methanol).

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

• Column Temperature: 30°C

• Detection Wavelength: 258 nm, based on the expected absorbance of the phenyl group.[5]

Causality and Trustworthiness: A C18 column provides good retention for moderately nonpolar compounds. The acidic mobile phase ensures that the carboxylic acid group is protonated, leading to more consistent retention times. Detection at 258 nm offers reasonable selectivity for aromatic amino acids. However, this method is less selective than LC-MS/MS and may be prone to interferences from other UV-absorbing compounds in the sample.

Method 3: Chiral Separation of D- and L-Homophenylalanine

In many pharmacological and metabolic studies, it is crucial to quantify the individual enantiomers of a chiral compound. This can be achieved using chiral HPLC.

Protocol 4: Chiral HPLC-UV Analysis

Instrumentation:

• HPLC system with a UV-Vis detector.

Chromatographic Conditions:

• Column: A chiral stationary phase (CSP) column. Common types include those based on cyclodextrins, macrocyclic antibiotics (e.g., teicoplanin), or polysaccharide derivatives.[4][22]

• Mobile Phase: The mobile phase composition is highly dependent on the chosen chiral column and can be either normal-phase (e.g., hexane/ethanol) or reversed-phase (e.g., acetonitrile/water or buffer).[4][23][24] Method development is required to optimize the separation.

• Flow Rate, Injection Volume, Temperature, and Detection: Similar to the achiral HPLC-UV method, but optimized for the specific chiral separation.

Causality and Trustworthiness: Chiral stationary phases create a chiral environment where the two enantiomers of homophenylalanine form transient diastereomeric complexes with different stabilities, leading to different retention times and enabling their separation.[22] The choice of CSP and mobile phase is critical and must be empirically determined.

Method 4: GC-MS Analysis following Derivatization

Gas chromatography requires analytes to be volatile and thermally stable. Amino acids, being zwitterionic and non-volatile, must be derivatized prior to GC-MS analysis.[25][26][27]

Caption: Workflow for GC-MS analysis requiring a derivatization step.

Protocol 5: Silylation and GC-MS Analysis

Objective: To convert non-volatile homophenylalanine into a volatile derivative for GC-MS analysis.

Materials:

• Dried supernatant from sample preparation.

• Silylation reagent (e.g., N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) or N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA)).[28] MTBSTFA derivatives are generally more stable.[26]

• Acetonitrile or Pyridine (GC grade).

• Heating block or oven.

• GC vials with inserts.

Procedure:

• Drying: Ensure the sample extract is completely dry.

• Reagent Addition: Add 50 µL of acetonitrile and 50 µL of MSTFA (or MTBSTFA) to the dried sample.

• Heating: Cap the vial tightly and heat at 70-100°C for 30-60 minutes to facilitate the derivatization reaction.[26]

• Cooling: Allow the vial to cool to room temperature.

• Injection: Inject 1-2 µL of the derivatized sample into the GC-MS.

GC-MS Conditions:

• GC Column: A non-polar or medium-polarity column, such as a 5% phenyl methylpolysiloxane column (e.g., DB-5ms or equivalent).

• Carrier Gas: Helium at a constant flow rate.

• Temperature Program: Start at a low temperature (e.g., 100°C), hold for 1-2 minutes, then ramp up to a high temperature (e.g., 280-300°C).

• MS Ionization: Electron Ionization (EI) at 70 eV.

• MS Detection: Scan mode for initial identification or Selected Ion Monitoring (SIM) for targeted quantification.

Causality and Trustworthiness: Derivatization with silylating agents replaces the active hydrogens on the amine and carboxylic acid groups with non-polar trimethylsilyl (TMS) or tert-butyldimethylsilyl (TBDMS) groups.[26][29] This increases the volatility and thermal stability of homophenylalanine, allowing it to be analyzed by GC. The resulting mass spectra will have characteristic fragmentation patterns that can be used for identification and quantification.

Part 3: Method Validation

Any quantitative bioanalytical method must be validated to ensure its reliability. The validation should be performed in accordance with regulatory guidelines.[1][4][17][23][30]

Key Validation Parameters:

• Selectivity and Specificity: The ability to differentiate and quantify the analyte in the presence of other components in the sample.

• Calibration Curve: The relationship between the instrument response and the known concentration of the analyte. A linear range with an appropriate regression model should be established.

• Accuracy and Precision: Accuracy refers to the closeness of the measured value to the true value, while precision measures the reproducibility of the results. These should be assessed within a single run (intra-day) and between different runs (inter-day).

• Limit of Detection (LOD) and Lower Limit of Quantification (LLOQ): The lowest concentration of the analyte that can be reliably detected and quantified with acceptable accuracy and precision.

• Recovery: The efficiency of the extraction process.

• Matrix Effect: The influence of co-eluting, endogenous components of the matrix on the ionization of the analyte.

• Stability: The stability of the analyte in the biological matrix under different storage and processing conditions (e.g., freeze-thaw cycles, short-term bench-top stability).

Conclusion

The quantification of DL-homophenylalanine in biological samples can be successfully achieved using a variety of analytical techniques. The choice of method depends on the specific requirements of the study, including sensitivity, selectivity, and the need for chiral separation. LC-MS/MS offers the highest sensitivity and specificity and is the recommended method for trace-level quantification. Proper sample preparation and rigorous method validation are paramount to obtaining accurate and reliable data that can withstand scientific and regulatory scrutiny.

References

• 1. CAS 1012-05-1: dl-homophenylalanine | CymitQuimica [cymitquimica.com]
• 2. Homophenylalanine, DL- | C10H13NO2 | CID 102530 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Identification of Homophenylalanine Biosynthetic Genes from the Cyanobacterium Nostoc punctiforme PCC73102 and Application to Its Microbial Production by Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comparison of HPLC Separation of Phenylalanine Enantiomers on Different Types of Chiral Stationary Phases | Semantic Scholar [semanticscholar.org]
• 5. UV-Vis Spectrum of Phenylalanine | SIELC Technologies [sielc.com]
• 6. UV absorbance spectra of the three aromatic amino acids, phenylalanine, tryptophan, and tyrosine [www3.nd.edu]
• 7. UV Spectral Properties of Phenylalanine Powder - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. agilent.com [agilent.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. repo.lib.semmelweis.hu [repo.lib.semmelweis.hu]
• 12. Stable Isotope-Labeled Amino Acid Mixes | Separation Science [sepscience.com]
• 13. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 14. benchchem.com [benchchem.com]
• 15. Determination of phenylalanine in human serum by isotope dilution liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. A reliable LC-MS/MS method for the quantification of natural amino acids in mouse plasma: Method validation and application to a study on amino acid dynamics during hepatocellular carcinoma progression - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. agilent.com [agilent.com]
• 19. Species Determination and Quantitation in Mixtures Using MRM Mass Spectrometry of Peptides Applied to Meat Authentication - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Quantitative Multiple Reaction Monitoring of Peptide Abundance Introduced via a Capillary Zone Electrophoresis-Electrospray Interface - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. csfarmacie.cz [csfarmacie.cz]
• 23. researchgate.net [researchgate.net]
• 24. Synthesis of Both Enantiomers of Chiral Phenylalanine Derivatives Catalyzed by Cinchona Alkaloid Quaternary Ammonium Salts as Asymmetric Phase Transfer Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 25. mdpi.com [mdpi.com]
• 26. 氨基酸衍生化和GC-MS分析 [sigmaaldrich.com]
• 27. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 28. documents.thermofisher.com [documents.thermofisher.com]
• 29. researchgate.net [researchgate.net]
• 30. D-Homophenylalanine | C10H13NO2 | CID 6950302 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming Solubility Issues of DL-Homophenylalanine in Peptide Synthesis

Welcome to the technical support center for peptide synthesis. This guide is designed for researchers, scientists, and drug development professionals who are incorporating the non-proteinogenic amino acid DL-Homophenylalanine (DL-Hphe) into their peptide sequences. The bulky and hydrophobic nature of the DL-Hphe side chain presents unique solubility challenges, both for the monomer itself and for the growing peptide chain. This can lead to issues such as poor coupling efficiency, on-resin aggregation, and difficulties in purification.

This document provides in-depth troubleshooting guides, step-by-step protocols, and a frequently asked questions (FAQ) section to help you navigate these challenges and ensure the successful synthesis of your target peptide.

Frequently Asked Questions (FAQs)

Q1: My Fmoc-DL-Homophenylalanine-OH won't fully dissolve in DMF. What should I do?

A1: This is a common issue due to the hydrophobicity of the homophenylalanine side chain. First, ensure your DMF is high-purity and anhydrous, as water can decrease solubility. Gentle warming and sonication can help. If solubility is still poor, consider switching to N-methylpyrrolidone (NMP), which has superior solvating properties for hydrophobic molecules.[1][2] For particularly stubborn cases, a small amount of dimethyl sulfoxide (DMSO) can be added as a co-solvent, but be mindful of its compatibility with downstream processes.[3]

Q2: I'm seeing a positive Kaiser test after a long coupling time for DL-Hphe. What's happening?

A2: A persistent positive Kaiser test indicates incomplete coupling. This is likely due to a combination of steric hindrance from the bulky Hphe side chain and potential on-resin aggregation of the growing peptide chain.[4][5] The hydrophobic peptide sequence may be folding on itself, blocking access to the N-terminus. Simply extending the coupling time may not be sufficient. You should consider using a more powerful coupling reagent, such as HATU or COMU, and performing a double coupling.[6]

Q3: My crude peptide containing DL-Hphe is very difficult to purify by RP-HPLC due to poor solubility in the mobile phase.

A3: Hydrophobic peptides often precipitate on the HPLC column or exhibit poor peak shape.[6] To address this, dissolve the crude peptide in a strong organic solvent like DMSO, or even hexafluoroisopropanol (HFIP), before diluting it with your initial mobile phase (e.g., water/acetonitrile with 0.1% TFA).[7][8] Additionally, you can try increasing the column temperature (e.g., to 40-50°C) or using a column with a less hydrophobic stationary phase, such as C4 instead of C18.[6]

Q4: Can I use microwave-assisted peptide synthesis (SPPS) for a sequence containing DL-Hphe?

A4: Yes, microwave-assisted SPPS is highly effective for difficult couplings, including those involving sterically hindered amino acids like DL-Hphe.[4] The microwave energy can accelerate the reaction and help to disrupt on-resin aggregation, leading to a more efficient synthesis. However, be cautious with temperature control to minimize the risk of racemization.[4]

In-Depth Troubleshooting Guides

Guide 1: Poor Solubility of the Fmoc-DL-Homophenylalanine-OH Monomer

The initial step of dissolving the amino acid monomer is critical for a successful coupling reaction. The increased hydrophobicity of the Fmoc group combined with the bulky benzyl side chain of homophenylalanine can make solubility in standard solvents like DMF challenging.

Troubleshooting Workflow for Monomer Solubility

Caption: Decision workflow for dissolving Fmoc-DL-Hphe-OH.

Solvent System Comparison

Solvent System	Properties & Rationale	Recommendation
DMF (N,N-Dimethylformamide)	Standard SPPS solvent. May be insufficient for highly hydrophobic amino acids. Can break down to form dimethylamine, which can cause premature Fmoc deprotection.[2]	Start with high-purity DMF. If issues persist, move to a stronger solvent.
NMP (N-Methyl-2-pyrrolidone)	More polar and a better solvent for hydrophobic peptides and amino acids than DMF.[1][2] Often improves coupling yields.	Recommended as the first alternative to DMF for improved solubility and solvation of the peptide-resin complex.[4]
DMF/DCM/NMP (1:1:1)	A "magic mixture" that can improve solvation and disrupt secondary structures.[4]	Useful for both monomer dissolution and on-resin coupling steps when aggregation is suspected.
DMF with 1M LiCl	The addition of a chaotropic salt like LiCl can disrupt hydrogen bonding and aggregation, improving solvation.[9]	An effective strategy for severe aggregation issues, can be used during the coupling step.

Guide 2: On-Resin Aggregation and Incomplete Coupling

During SPPS, as the peptide chain elongates, hydrophobic sequences containing residues like DL-Hphe have a tendency to self-associate through intermolecular hydrogen bonds. This leads to aggregation, causing the resin to shrink and preventing reagents from accessing the N-terminus of the growing peptide.[5]

Conceptual Diagram of Peptide Aggregation

Caption: On-resin peptide aggregation driven by hydrophobic interactions.

Strategies to Overcome Aggregation & Poor Coupling

• High-Power Coupling Reagents: Standard activating reagents may be insufficient. Switch to more potent uronium/phosphonium salt reagents.[4]

  • HATU/HBTU: Form highly reactive OAt/OBt esters. HATU is generally considered more efficient.[4]

  • COMU: Shows excellent coupling efficiency and is more soluble in a wider range of solvents.[10]

  • Acyl Fluorides: For extremely hindered couplings, converting the carboxylic acid to an acyl fluoride can be highly effective due to the small size of the fluoride leaving group.[10][11]

• Double Coupling: After the first coupling reaction, drain the vessel, wash the resin with DMF, and repeat the coupling step with a fresh solution of activated Fmoc-DL-Hphe-OH. This is a common and effective method to drive the reaction to completion.[4][12]

• Incorporate Structure-Breaking Residues: To disrupt the formation of secondary structures that lead to aggregation, consider incorporating pseudoproline dipeptides or an Hmb-protected amino acid every 6-8 residues in your sequence, if the sequence allows.[6][9] These residues introduce a "kink" in the peptide backbone, preventing aggregation.[5]

• Elevated Temperature: Performing the coupling at a higher temperature (e.g., 50-75°C), especially with microwave assistance, can provide the energy needed to overcome the activation barrier and disrupt hydrogen bonding.[4]

Experimental Protocols

Protocol 1: Difficult Coupling Cycle for Fmoc-DL-Hphe-OH

This protocol is designed for situations where a standard coupling cycle fails, as indicated by a positive Kaiser test.

• Resin Preparation: After the deprotection of the previous amino acid and subsequent DMF washes, ensure the resin is well-swollen in NMP.

• Amino Acid Activation:

  • In a separate vial, dissolve Fmoc-DL-Hphe-OH (4 eq.), HATU (3.9 eq.), and DIPEA (8 eq.) in NMP.[6]

  • Allow the solution to pre-activate for 2 minutes.

• First Coupling:

  • Add the activated amino acid solution to the reaction vessel containing the resin.

  • Agitate for 1-2 hours at room temperature. For microwave synthesis, a typical method would be 5 minutes at 75°C.[1]

• Monitoring:

  • Take a small sample of resin beads, wash them thoroughly with DMF and DCM, and perform a Kaiser test.

• Second Coupling (if Kaiser test is positive):

  • Drain the reaction vessel.

  • Wash the resin with NMP (3 x 1 min).

  • Repeat steps 2 and 3 with a fresh solution of activated amino acid.

• Final Wash:

  • Once the coupling is complete (negative Kaiser test), wash the resin thoroughly with NMP (5 x 1 min) and DCM (3 x 1 min) before proceeding to the next deprotection step.[6]

Protocol 2: Test Cleavage and HPLC Analysis

When dealing with a difficult sequence, it is highly recommended to perform a small-scale test cleavage to monitor the synthesis progress.[9]

• Sample Collection: After a difficult coupling (e.g., the incorporation of DL-Hphe), remove a small sample of the peptide-resin (approx. 5-10 mg) from the reaction vessel.

• Drying: Wash the resin sample with DCM and dry it under a stream of nitrogen or in a vacuum desiccator.

• Cleavage:

  • Prepare a cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5% triisopropylsilane (TIS)).[6]

  • Add approximately 200 µL of the cleavage cocktail to the dried resin in a microcentrifuge tube.

  • Agitate at room temperature for 2-3 hours.

• Peptide Precipitation:

  • Filter the resin and collect the filtrate.

  • Precipitate the crude peptide by adding the filtrate to cold diethyl ether.[6]

  • Centrifuge to pellet the peptide, decant the ether, and dry the pellet.

• Analysis:

  • Dissolve the crude peptide in a suitable solvent (e.g., 50% acetonitrile/water with 0.1% formic acid).

  • Analyze by LC-MS to confirm the mass of the desired product and identify any deletion sequences resulting from incomplete coupling.

References

• Albericio, F., et al. (2018). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development, 22(7), 760-777. Available from: [Link]

• GenScript. (2024). Mastering the Art of Hydrophobic Peptide Synthesis: Solutions and Innovations. Available from: [Link]

• Request PDF. (2025). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. Available from: [Link]

• Royal Society of Chemistry. (2022). Advances in solid-phase peptide synthesis in aqueous media (ASPPS). RSC Publishing. Available from: [Link]

• Royal Society of Chemistry. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry. Available from: [Link]

• ResearchGate. (2015). Which strategies do you use for difficult sequences in solid phase synthesis?. Available from: [Link]

• Biotage. (2023). How to synthesize hydrophobic peptides - Choosing the Right Solvent. Available from: [Link]

• ResearchGate. (n.d.). Solubility of Fmoc protected amino acids used in Project C. Available from: [Link]

• AAPPTEC. (n.d.). Solvents for Solid Phase Peptide Synthesis. Available from: [Link]

• Open Access Pub. (2024). Journal of Peptides. Available from: [Link]

• MDPI. (2022). Tripeptides Featuring Dehydrophenylalanine and Homophenylalanine: Homo- Versus Hetero-Chirality and Sequence Effects on Self-Assembly and Gelation. International Journal of Molecular Sciences, 23(19), 11889. Available from: [Link]

• MDPI. (2020). Greening Fmoc/tBu Solid-Phase Peptide Synthesis. Green Chemistry, 22(2), 316-330. Available from: [Link]

• ResearchGate. (n.d.). Solubility of reagents (Fmoc-AA-OH and additive coupling reagents) in PolarClean at RT. Available from: [Link]

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Available from: [Link]

• ChemRxiv. (2025). Amino Acid Composition drives Peptide Aggregation: Predicting Aggregation for Improved Synthesis. Available from: [Link]

• GYROS PROTEIN TECHNOLOGIES. (2023). Greener Peptide Synthesis: How to Adopt New Solvents in the Wake of DMF Restrictions. Available from: [Link]

• Zenodo. (2025). Amino Acid Composition drives Peptide Aggregation: Predicting Aggregation for Improved Synthesis. Available from: [Link]

• Luxembourg Bio Technologies. (2013). Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis. Available from: [Link]

• Wiley Online Library. (2011). Advances in Fmoc solid-phase peptide synthesis. Journal of Peptide Science, 17(4), 207-228. Available from: [Link]

• ResearchGate. (n.d.). General procedure: Fmoc-strategy SPPS and solution-phase.... Available from: [Link]

• ResearchGate. (2008). Dehydroalanine-containing peptides: Preparation from phenylselenocysteine and utility in convergent ligation strategies. Available from: [Link]

• PMC. (2008). Synthesis of protected norcysteines for SPPS compatible with Fmoc-strategy. Journal of the Korean Chemical Society, 52(6), 661-665. Available from: [Link]

• Springer Nature Experiments. (2008). Dehydroalanine-containing peptides: preparation from phenylselenocysteine and utility in convergent ligation strategies. Available from: [Link]

Sources

• 1. biotage.com [biotage.com]
• 2. peptide.com [peptide.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. peptide.com [peptide.com]
• 6. benchchem.com [benchchem.com]
• 7. genscript.com [genscript.com]
• 8. jpt.com [jpt.com]
• 9. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D [pubs.rsc.org]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Optimizing the Coupling Efficiency of DL-Homophenylalanine in Solid-Phase Peptide Synthesis (SPPS)

Welcome to our dedicated technical support guide for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting advice and frequently asked questions to address the specific challenges encountered when incorporating DL-Homophenylalanine into peptide sequences via Solid-Phase Peptide Synthesis (SPPS). Our goal is to equip you with the expertise and practical solutions to enhance your coupling efficiency, minimize side reactions, and ensure the integrity of your final peptide product.

Introduction: The Unique Challenges of Homophenylalanine Coupling

Homophenylalanine, a non-proteinogenic amino acid, is a valuable building block in peptidomimetics and drug discovery due to its ability to introduce unique conformational constraints and metabolic stability. However, its additional methylene group in the side chain compared to phenylalanine presents a greater steric hindrance, which can lead to incomplete couplings and an increased risk of racemization during synthesis.[1][2] This guide will walk you through the common hurdles and provide robust strategies to overcome them.

Troubleshooting Guide: Common Issues and Solutions

This section is designed to help you diagnose and resolve common problems encountered during the coupling of DL-Homophenylalanine.

Problem	Potential Causes	Solutions and Optimization Strategies
Low Coupling Efficiency / Incomplete Coupling	1. Steric Hindrance: The bulky side chain of homophenylalanine can physically impede the approach of the activated amino acid.[1][2]2. Suboptimal Coupling Reagents: Standard carbodiimide reagents like DCC or DIC may not be potent enough.[1]3. Peptide Aggregation: The growing peptide chain, especially with hydrophobic residues, can aggregate on the resin, blocking reactive sites.[2][3][4]4. Inadequate Reaction Time: Sterically hindered amino acids require longer reaction times to achieve complete coupling.[1]	1. Utilize Potent Coupling Reagents: Switch to aminium/uronium salts (e.g., HATU, HCTU) or phosphonium salts (e.g., PyBOP). These form highly reactive esters that can overcome steric barriers.[1][5]2. Perform a Double Coupling: After the initial coupling reaction, wash the resin and repeat the coupling step with a fresh solution of activated amino acid.[1]3. Increase Reaction Time: Extend the coupling time from the standard 1-2 hours to 4 hours or even overnight.[1]4. Optimize Solvent Choice: Use N-methylpyrrolidone (NMP) instead of or in a mixture with Dimethylformamide (DMF) for its superior solvating properties to disrupt aggregation.[1]5. Consider Microwave-Assisted SPPS (MA-SPPS): Microwave energy can accelerate the reaction and help overcome activation energy barriers.[6]
Racemization of the Chiral Center	1. Over-activation of the Amino Acid: Prolonged exposure to activating agents, especially in the presence of a strong base, can lead to the formation of an oxazolone intermediate, which is prone to racemization.[7][8]2. Choice of Base: Strong, non-nucleophilic bases like DIPEA can promote racemization.[9]3. High Reaction Temperatures: Elevated temperatures can increase the rate of racemization.	1. Use Racemization-Suppressing Additives: Always use additives like HOBt, HOAt, or OxymaPure® in conjunction with your coupling reagent. These additives minimize the formation of the oxazolone intermediate.[8][9][10]2. Pre-activation Time: Keep the pre-activation time of the amino acid with the coupling reagent to a minimum before adding it to the resin.3. Choice of a Weaker Base: Consider using a weaker base like N-methylmorpholine (NMM) or sym-collidine, especially if racemization is a significant concern.[9]4. Avoid Excessive Heat: If using elevated temperatures, carefully monitor the reaction to avoid prolonged exposure.
Peptide Aggregation	1. Hydrophobic Nature of Homophenylalanine: The hydrophobicity of the side chain can contribute to inter-chain hydrogen bonding and aggregation.[3][4]2. Formation of Secondary Structures: The elongating peptide chain can adopt secondary structures like β-sheets on the resin, hindering further reactions.[2]	1. Incorporate "Magic Mixture": For particularly difficult sequences, a solvent system of DCM/DMF/NMP (1:1:1) with 1% Triton X100 and 2M ethylene carbonate can be used to disrupt aggregation.2. Use Chaotropic Salts: Washing the resin with solutions of chaotropic salts like 0.8 M NaClO₄ or LiCl before coupling can help break up aggregates.3. Incorporate Backbone-Protecting Groups: Consider using Dmb- or Hmb-protected derivatives or pseudoproline dipeptides at strategic locations in your sequence to disrupt secondary structure formation.
Deletion of Homophenylalanine Residue	1. Incomplete Coupling Followed by Inefficient Capping: If the coupling is incomplete and the unreacted amines are not effectively capped, the next amino acid in the sequence will be added, leading to a deletion.2. False Negative Monitoring Test: In cases of severe aggregation, colorimetric tests like the Kaiser test can sometimes give a false negative result.	1. Implement a Capping Step: After the coupling of homophenylalanine, perform a capping step using acetic anhydride to permanently block any unreacted N-terminal amines.2. Thorough Monitoring: Use a combination of monitoring techniques. While the Kaiser test is useful, for critical couplings, consider cleaving a small amount of resin for analysis by HPLC and Mass Spectrometry to confirm the incorporation of the amino acid.[11][12]

Frequently Asked Questions (FAQs)

Q1: What is the best coupling reagent for DL-Homophenylalanine?

For sterically hindered amino acids like homophenylalanine, aminium/uronium salts such as HATU and HCTU, or phosphonium salts like PyBOP are highly recommended.[1][5] These reagents are more potent than standard carbodiimides and can significantly improve coupling efficiency. COMU is another excellent choice, offering high reactivity and a better safety profile.[9]

Q2: I am observing a significant amount of deletion product. What should I do?

First, ensure your coupling reaction is going to completion by using a more potent coupling reagent and extending the reaction time. It is crucial to monitor the reaction using a qualitative method like the Kaiser test.[2] If the test is positive (indicating free amines), perform a second coupling. If the coupling remains incomplete, you must cap the unreacted amines with acetic anhydride to prevent the formation of deletion sequences.

Q3: How can I effectively monitor the coupling of DL-Homophenylalanine?

The Kaiser test (or Ninhydrin test) is a highly sensitive colorimetric assay for detecting primary amines.[2] A negative result (colorless or yellow beads) indicates a complete reaction. For a more quantitative assessment, a small sample of the peptide-resin can be cleaved and analyzed by HPLC and Mass Spectrometry (MS) to confirm the mass of the growing peptide chain.[11][12]

Q4: Does the choice of solvent matter for coupling DL-Homophenylalanine?

Yes, the solvent plays a critical role. N-methylpyrrolidone (NMP) is often preferred over Dimethylformamide (DMF) due to its superior solvating properties, which can help to disrupt peptide aggregation and improve reaction kinetics.[1] For very difficult sequences, a mixture of solvents may be beneficial.[1]

Q5: Should I be concerned about racemization when using the DL-racemic mixture?

While you are starting with a racemic mixture, it is still crucial to employ conditions that minimize further racemization of the L- and D-enantiomers during the activation and coupling steps. The use of additives like HOBt or OxymaPure is essential to suppress this side reaction.[9][10] This ensures that the ratio of L- to D-homophenylalanine in your final peptide reflects the starting ratio.

Experimental Protocols

Protocol 1: Double Coupling of Fmoc-DL-Homophenylalanine using HATU

• Deprotection: Swell the resin in DMF. Treat the resin with 20% piperidine in DMF to remove the Fmoc protecting group from the N-terminus of the growing peptide chain. Wash the resin thoroughly with DMF.

• Kaiser Test (Optional but Recommended): Perform a Kaiser test to confirm the presence of free primary amines.

• First Coupling:

  • In a separate vessel, pre-activate Fmoc-DL-Homophenylalanine (4 equivalents relative to resin loading) with HATU (3.9 equivalents) and DIPEA (8 equivalents) in DMF for 1-5 minutes.

  • Add the activated amino acid solution to the resin.

  • Allow the coupling reaction to proceed for 45-60 minutes with agitation.[1]

  • Wash the resin with DMF.

• Second Coupling:

  • Repeat the pre-activation and coupling steps with a fresh solution of activated Fmoc-DL-Homophenylalanine.

• Monitoring: Perform a Kaiser test. A negative result indicates complete coupling. If the test is positive, consider a capping step.

• Washing: Thoroughly wash the resin with DMF and then DCM to prepare for the next deprotection step.

Protocol 2: Kaiser (Ninhydrin) Test for Monitoring Coupling Completion

This protocol is for the qualitative detection of primary amines on the resin.[2]

• Reagents:

  • Reagent A: 1 g of ninhydrin in 20 mL of n-butanol.

  • Reagent B: 40 g of phenol in 20 mL of n-butanol.

  • Reagent C: 1.0 mL of a 0.001 M KCN aqueous solution diluted with 49 mL of pyridine.

• Procedure:

  • Place a small sample of resin beads (10-15 beads) in a small glass test tube.

  • Add 2-3 drops of each reagent (A, B, and C).

  • Heat the test tube at 100-110°C for 5 minutes.

  • Observe the color of the beads and the solution.

• Interpretation:

  • Dark blue beads/solution: Incomplete coupling (free primary amines present).

  • Colorless/Yellow beads/solution: Complete coupling (no free primary amines).

Visualizations

Caption: Troubleshooting workflow for incomplete coupling.

Caption: Simplified mechanism of HATU-mediated coupling.

References

• BenchChem. (n.d.). Technical Support Center: Optimizing Coupling Reactions for Sterically Hindered Amino Acids.
• BenchChem. (n.d.). Navigating the Challenges of Coupling Hindered Amino Acids: A Technical Support Guide for Tic Incorporation.
• Creative Peptides. (n.d.). Solid Phase Peptide Synthesis: Complete Guide.
• AAPPTec. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis.
• ACS Publications. (2017). Studies of Coupling Kinetics and Correlation of Reaction Conversions to Color Tests for Solid-Phase Peptide Synthesis of AMG 416 by NMR.
• ResearchGate. (n.d.). Racemization during SPPS coupling step.
• BenchChem. (n.d.). Dealing with incomplete coupling in solid-phase peptide synthesis.
• PMC. (2020). Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides.
• Frontiers. (2020). Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides.
• Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
• Sigma-Aldrich. (n.d.). Overcoming Aggregation in Solid-phase Peptide Synthesis.
• BenchChem. (n.d.). A Comparative Guide to Coupling Reagents for Fmoc-DL-Phe-OH in Peptide Synthesis.
• Royal Society of Chemistry. (n.d.). Recent development of peptide coupling reagents in organic synthesis.

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides [frontiersin.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. scholle.oc.uni-kiel.de [scholle.oc.uni-kiel.de]
• 9. bachem.com [bachem.com]
• 10. peptide.com [peptide.com]
• 11. Solid Phase Peptide Synthesis: Complete Guide - Peptide Port [peptideport.com]
• 12. pubs.acs.org [pubs.acs.org]

Troubleshooting poor resolution in chiral HPLC of DL-Homophenylalanine

Welcome to our dedicated support center for troubleshooting the chiral High-Performance Liquid Chromatography (HPLC) separation of DL-Homophenylalanine. This guide is designed for researchers, scientists, and drug development professionals to address common challenges and optimize the resolution of homophenylalanine enantiomers.

Troubleshooting Guide: Poor Resolution

Poor resolution in the chiral separation of DL-Homophenylalanine can manifest as co-eluting peaks, significant peak overlap, or broad, poorly defined peaks. This guide provides a systematic approach to diagnosing and resolving these issues.

Issue 1: Complete Co-elution or No Separation

Primary Cause: The fundamental cause of no separation is the lack of differential interaction between the enantiomers and the chiral stationary phase (CSP). This often points to a suboptimal choice of CSP or mobile phase.

Troubleshooting Steps:

• Verify CSP Selection: The choice of CSP is the most critical factor in chiral separations.[1][2] For amino acids like homophenylalanine, polysaccharide-based and macrocyclic glycopeptide-based CSPs are often effective.[3][4]

  • Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives): These are versatile and widely used.[1]

  • Macrocyclic Glycopeptide-based CSPs (e.g., Teicoplanin): These are particularly successful for resolving underivatized amino acids due to their ionic groups, which interact well with the zwitterionic nature of amino acids.[3][4]

  • Action: If you are not using a CSP known to be effective for amino acids, consider screening different types of chiral columns.

• Optimize Mobile Phase Composition: The mobile phase modulates the interaction between the analyte and the CSP.[5][6]

  • Normal-Phase vs. Reversed-Phase: Both modes can be employed. Reversed-phase is often preferred for its compatibility with mass spectrometry.[1]

  • Mobile Phase Additives: For amino acids, acidic or basic additives are crucial for controlling ionization and improving peak shape and resolution.[1][7]

    • Acidic Modifiers (e.g., Formic Acid, Acetic Acid, Trifluoroacetic Acid): Suppress the deprotonation of the carboxylic acid group.[1]

    • Basic Modifiers (e.g., Diethylamine): Useful for basic or slightly basic compounds.[7]

  • Action: Systematically vary the concentration and type of mobile phase additives. For homophenylalanine, starting with a reversed-phase mobile phase (e.g., acetonitrile/water or methanol/water) with a small amount of acid is a good starting point.[1]

Issue 2: Partial Overlap or Poor Resolution (Rs < 1.5)

Primary Cause: While some chiral recognition is occurring, the conditions are not optimized to achieve baseline separation. This can be due to factors affecting efficiency (peak width) or selectivity (peak separation).

Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor enantiomeric resolution.

Detailed Steps:

• Fine-Tune Mobile Phase Composition:

  • Organic Modifier Percentage: Small changes in the percentage of the organic modifier (e.g., acetonitrile, methanol) can significantly impact selectivity.

  • Type of Organic Modifier: Switching between methanol and acetonitrile can alter selectivity due to different interactions with the CSP.

  • Action: Methodically adjust the organic modifier concentration in 2-5% increments. If resolution is still poor, try a different organic solvent.

• Optimize Flow Rate:

  • Impact on Efficiency: Chiral stationary phases often exhibit lower efficiency than achiral phases. Slower flow rates generally increase the time for enantiomers to interact with the CSP, leading to better resolution.[1]

  • Van Deemter Equation: Most chiral separations operate in a region of the Van Deemter curve where lower flow rates lead to higher efficiency.

  • Action: If your initial flow rate is 1.0 mL/min, try reducing it to 0.8 mL/min and then 0.5 mL/min to observe the effect on resolution.[1]

• Adjust Column Temperature:

  • Thermodynamic Effects: Temperature influences the thermodynamics of the chiral recognition process.[5][8] The effect can be complex; sometimes increasing temperature improves resolution, while other times decreasing it is beneficial.[8]

  • Action: If your system has a column thermostat, screen a range of temperatures (e.g., 10°C to 40°C) to find the optimum.[5][9]

Issue 3: Poor Peak Shape (Tailing or Fronting)

Primary Cause: Poor peak shape is often caused by secondary, undesirable interactions between the analyte and the stationary phase, or issues with the sample solvent or column health.[10]

Troubleshooting Steps:

• Check Mobile Phase pH and Ionic Strength: For zwitterionic compounds like homophenylalanine, the mobile phase pH is critical to control the ionization state of the amino and carboxylic acid groups.[10]

  • Action: Ensure your mobile phase additives are appropriate to maintain a consistent pH. Increasing the buffer concentration can sometimes help mask active sites on the silica support that cause tailing.[10]

• Evaluate Sample Solvent: Injecting a sample dissolved in a solvent much stronger than the mobile phase can cause peak distortion.[10]

  • Action: Whenever possible, dissolve the sample in the mobile phase.

• Assess Column Health: A contaminated or degraded column can lead to poor peak shape.[1][11]

  • Action: Flush the column with a strong, compatible solvent as recommended by the manufacturer.[1][11] If the problem persists, the column may need to be replaced. A partially blocked inlet frit can also cause peak distortion; backflushing the column may help.[10][11]

• Avoid Sample Overload: Injecting too much sample can lead to broad, asymmetric peaks.[1]

  • Action: Reduce the injection volume or the concentration of your sample.[7]

Frequently Asked Questions (FAQs)

Q1: Which chiral stationary phase (CSP) is best for separating DL-Homophenylalanine?

A1: There is no single "best" CSP, as the optimal choice can be application-specific. However, good starting points for underivatized amino acids like homophenylalanine are:

• Macrocyclic Glycopeptide-based CSPs (e.g., Teicoplanin-based columns): These are often highly effective due to their ability to engage in multiple types of interactions (ionic, hydrogen bonding, etc.) with zwitterionic molecules.[3][4]

• Polysaccharide-based CSPs (e.g., Chiralpak series): These are broadly applicable and should be included in a column screening strategy.[12][13]

Q2: How do temperature and flow rate affect the separation?

A2: Both are critical parameters for optimization.

• Temperature: Affects the thermodynamics of interaction. The relationship between temperature and resolution (Rs) can be non-linear. It is recommended to screen a range of temperatures (e.g., 10°C to 40°C) to find the optimum.[5][8][9]

• Flow Rate: Primarily affects column efficiency. Due to the complex nature of chiral stationary phases, slower flow rates (e.g., 0.2-0.8 mL/min) often lead to sharper peaks and better resolution.[1]

Parameter	General Effect on Resolution	Rationale
Decreasing Flow Rate	Increases Resolution	Increases interaction time with the CSP, improving efficiency.
Varying Temperature	Unpredictable	Alters the thermodynamics of chiral recognition; can increase or decrease resolution.[8]

Q3: My retention times are drifting. What could be the cause?

A3: Retention time instability is often due to:

• Inadequate Column Equilibration: Chiral columns, especially with mobile phase additives, can require longer equilibration times. Ensure a stable baseline before injecting.[7][10]

• Mobile Phase Instability: Ensure the mobile phase is well-mixed, degassed, and that the composition is not changing over time (e.g., due to evaporation of a volatile component).

• Column Contamination: Adsorption of sample components can change the stationary phase chemistry over time.[11] Regular column flushing is recommended.

Q4: Do I need to derivatize my homophenylalanine sample?

A4: Not necessarily. Modern macrocyclic glycopeptide and some polysaccharide-based CSPs can separate underivatized amino acids directly.[3] Derivatization adds an extra step and potential for impurities. Direct analysis is often preferred if a suitable CSP and mobile phase can be found.[3]

Experimental Protocols

Protocol 1: Initial Screening on a Teicoplanin-Based CSP

This protocol provides a starting point for method development.

• System Preparation:

  • Column: Teicoplanin-based CSP (e.g., Astec CHIROBIOTIC T), 250 x 4.6 mm, 5 µm.

  • Mobile Phase: Prepare a mobile phase of 80:20 (v/v) Methanol:Water with 0.1% Formic Acid.

  • Degassing: Sonicate the mobile phase for 15 minutes.

• Column Equilibration:

  • Purge the HPLC system with the mobile phase.

  • Equilibrate the column at a flow rate of 1.0 mL/min until a stable baseline is achieved (at least 30-60 minutes).

  • Set the column temperature to 25 °C.

• Sample Preparation:

  • Dissolve DL-Homophenylalanine in the mobile phase to a concentration of approximately 0.5 mg/mL.

  • Filter the sample through a 0.45 µm syringe filter.

• Chromatographic Analysis:

  • Inject 10 µL of the prepared sample.

  • Run the separation under isocratic conditions.

  • Detect eluting peaks at an appropriate UV wavelength (e.g., 210 nm).

• Evaluation:

  • Assess the chromatogram for any separation of the enantiomers. If partial separation is observed, proceed with the optimization steps outlined in the troubleshooting guide.

Caption: Experimental workflow for initial screening.

References

• 1. benchchem.com [benchchem.com]
• 2. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. chromatographytoday.com [chromatographytoday.com]
• 5. benchchem.com [benchchem.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. researchgate.net [researchgate.net]
• 8. The effect of temperature on the separation of enantiomers with coated and covalently immobilized polysaccharide-based chiral stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. benchchem.com [benchchem.com]
• 11. chiraltech.com [chiraltech.com]
• 12. ymc.co.jp [ymc.co.jp]
• 13. researchgate.net [researchgate.net]

Improving yield and purity of enzymatic L-homophenylalanine synthesis

Technical Support Center: Enzymatic L-Homophenylalanine Synthesis

Welcome to the technical support center for the enzymatic synthesis of L-homophenylalanine (L-HPA). L-HPA is a critical non-proteinogenic amino acid used as a precursor for several blockbuster pharmaceuticals, including angiotensin-converting enzyme (ACE) inhibitors like enalapril and ramipril.[1][2][3][4] Biocatalytic methods offer a greener, more efficient, and highly stereoselective alternative to traditional chemical synthesis.[1][2][3][4]

This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their L-HPA synthesis, focusing on improving both yield and purity. It is structured to provide quick answers through FAQs and in-depth solutions via a detailed troubleshooting guide.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the primary enzymatic routes for L-HPA synthesis?

A1: The most common and industrially relevant enzymatic routes are:

• Transamination: This involves the transfer of an amino group from a donor molecule (e.g., L-aspartate, L-glutamine) to the keto acid precursor, 2-oxo-4-phenylbutanoic acid (2-OPBA), catalyzed by a transaminase (TA) or aminotransferase (AT).[1][5] This is a highly efficient one-step method.

• Reductive Amination: This route uses a dehydrogenase, such as Phenylalanine Dehydrogenase (PheDH), to catalyze the amination of 2-OPBA in the presence of ammonia and a reduced cofactor (NADH).[6] This process requires a cofactor regeneration system.[6][7]

• Other Routes: Less common methods include those using hydantoinase/carbamoylase pathways or phenylalanine ammonia lyases (PALs).[2][8][9]

Q2: Why is my reaction equilibrium so unfavorable?

A2: Transaminase-catalyzed reactions are often equilibrium-limited, meaning the forward and reverse reactions can proceed at similar rates, preventing full conversion of the substrate.[1][10] To drive the reaction towards product formation, several strategies are employed, such as using a high concentration of the amine donor, removing a co-product, or exploiting the low solubility of the L-HPA product.[5][10]

Q3: What is the role of Pyridoxal-5'-phosphate (PLP)?

A3: PLP is an essential cofactor for all transaminases.[10][11] It acts as an intermediate carrier of the amino group, first accepting it from the amine donor to become pyridoxamine-5'-phosphate (PMP) and then transferring it to the keto acid acceptor (2-OPBA) to form L-HPA, regenerating PLP in the process.[10][11] Insufficient PLP concentration can be a rate-limiting factor.

Q4: How can I easily separate my L-HPA product from the reaction mixture?

A4: L-HPA has very low solubility in aqueous solutions, especially between pH 2 and 10.[1][5][12] This property is highly advantageous as the product often crystallizes or precipitates directly from the reaction medium as it is formed.[1][5] This in situ product removal not only simplifies purification (often requiring just filtration and washing) but also helps to drive the reaction equilibrium forward, increasing the overall yield.[1][5] Final purification can be achieved by adjusting the pH to dissolve the L-HPA and then recrystallizing.[5]

Section 2: In-Depth Troubleshooting Guide

This section addresses specific experimental issues. For each problem, we outline potential causes, provide diagnostic steps, and recommend validated solutions.

Problem 1: Low Final Yield or Incomplete Conversion (<90%)

A low yield is one of the most common challenges. The root cause can often be traced back to reaction equilibrium, enzyme performance, or substrate issues.

Caption: General workflow for troubleshooting low L-HPA yield.

• Why it happens: As mentioned, transaminase reactions are reversible.[10] If the concentrations of products (L-HPA and the keto acid co-product) build up, the reverse reaction rate increases until it matches the forward rate, halting net product formation.

• Diagnostic Steps:

  • Monitor a time-course experiment. If the reaction starts quickly but plateaus at <95% conversion, equilibrium is the likely culprit.

  • Set up a reverse reaction using pure L-HPA and the co-product as starting materials. If you can detect the formation of 2-OPBA, the reaction is reversible under your conditions.

• Solutions:

  • Increase Amine Donor Concentration: Use a molar excess (e.g., 1.2 to 2.0 equivalents) of the amine donor relative to the 2-OPBA substrate. This shifts the equilibrium towards the products according to Le Châtelier's principle.

  • Employ an Equilibrium-Shifting Co-Product System:

    • L-Glutamine as Amine Donor: When L-glutamine donates its amino group, the resulting co-product, α-ketoglutaramate, spontaneously cyclizes to form 2-hydroxy-5-oxoproline.[13] This irreversible cyclization removes the co-product from the equilibrium, effectively pulling the reaction to completion.[1][13]

    • Isopropylamine as Amine Donor: The co-product is acetone, which can be removed by gentle sparging with an inert gas (N₂) or under a partial vacuum if the enzyme is sufficiently stable.

  • Leverage In Situ Product Crystallization: L-HPA has low aqueous solubility.[1][5] As it forms, it will precipitate out of the solution, removing itself from the equilibrium.[1][5] Ensure your reaction buffer and pH are in a range that promotes this precipitation (typically pH 5-8).

• Why it happens: High concentrations of the substrate (2-OPBA) or the product (L-HPA) can bind to the enzyme in a non-productive manner, effectively blocking the active site and reducing the catalytic rate.[1][5] Studies have shown that 2-OPBA can cause significant substrate inhibition at concentrations above 40-100 mM.[5][13]

• Diagnostic Steps:

  • Run a series of initial rate experiments with a fixed enzyme concentration and varying 2-OPBA concentrations (e.g., 10 mM to 300 mM).

  • Plot the initial reaction rate against the substrate concentration. If the rate increases initially and then drops at higher concentrations, you have confirmed substrate inhibition.

• Solutions:

  • Fed-Batch Strategy: Instead of adding all the 2-OPBA at the beginning, start with a low concentration (e.g., 30-50 mM) and feed the remaining substrate over time.[1][2][13] This maintains a low, non-inhibitory concentration of 2-OPBA while allowing the total product concentration to accumulate. A fed-batch process has been demonstrated to be a highly viable option for gram-scale synthesis.[1][13]

  • Enzyme Engineering: If available, screen different transaminase variants. Some enzymes may have a higher tolerance to substrate inhibition.[5]

• Why it happens: The enzyme may be denatured by the reaction conditions (pH, temperature), degraded over the reaction time, or simply added in insufficient quantity.

• Diagnostic Steps:

  • Perform an Enzyme Activity Assay: Before starting the main reaction, confirm the activity of your enzyme batch using a standardized assay. This ensures your starting material is active.

  • Assess Stability: Incubate the enzyme under your proposed reaction conditions (pH, temperature, buffer, with and without substrates) for the full reaction duration. Take samples at different time points and measure the residual activity. A significant drop indicates instability.

• Solutions:

  • Optimize Reaction Conditions: Conduct a screen for optimal pH and temperature. Many transaminases and dehydrogenases used for L-HPA synthesis work well between pH 8.0-8.5 and 30-40°C.[2][13]

  • Increase Enzyme Loading: If the enzyme is stable but the reaction is slow, increasing the catalyst loading (e.g., from 5% to 10% w/w) can increase the overall rate.

  • Immobilization: Consider immobilizing the enzyme on a solid support. This can often enhance stability and allows for easier catalyst recycling.

Problem 2: Low Purity or Significant Byproduct Formation

High purity (>99% ee, >98% chemical purity) is critical for pharmaceutical applications. Impurities can arise from the substrate, side reactions, or the enzyme preparation itself.

Caption: Interconnected factors influencing L-HPA synthesis purity and yield.

• Why it happens: While most transaminases and dehydrogenases are highly stereoselective, low enantiomeric excess (%ee) can occur if the enzyme has some activity towards producing the D-enantiomer or if a contaminating enzyme (e.g., a racemase) is present in a whole-cell or crude lysate preparation.

• Diagnostic Steps:

  • Chiral HPLC Analysis: This is the gold standard for determining %ee. Ensure your analytical method can resolve D- and L-homophenylalanine.[13]

  • Test Enzyme Specificity: If possible, test the enzyme with a prochiral substrate known to produce a product with >99% ee to confirm the enzyme's intrinsic selectivity.

• Solutions:

  • Enzyme Selection: Screen for a more selective enzyme. S-selective ("anti-Prelog") transaminases are required for L-amino acid synthesis.

  • Purify the Enzyme: If using a crude lysate, purifying the target enzyme can remove contaminating activities.

  • Reaction Conditions: In rare cases, extreme pH or temperature can relax an enzyme's stereoselectivity. Ensure you are operating within the enzyme's optimal range.

• Why it happens: Impurities can originate from the 2-OPBA starting material or be generated through side reactions, such as the degradation of substrates or cofactors.

• Diagnostic Steps:

  • Analyze Starting Materials: Run an HPLC or LC-MS analysis on your 2-OPBA and amine donor to check for pre-existing impurities.[14]

  • LC-MS Analysis of Reaction Mixture: Use mass spectrometry to identify the molecular weights of unknown peaks in your chromatogram, which can help elucidate their structures.

• Solutions:

  • Purify Substrate: If the 2-OPBA is impure, consider recrystallizing or purchasing it from a higher-purity supplier.

  • Optimize pH: The 2-OPBA substrate can be unstable in highly basic conditions.[13] Maintaining a controlled pH (e.g., 8.0-8.5) is crucial.

  • Downstream Purification: A final recrystallization step of the isolated L-HPA product is highly effective at removing most chemical impurities.[12]

Section 3: Key Experimental Protocols

Protocol 1: Standard Enzyme Activity Assay for Transaminase

This protocol provides a reliable method to quantify the activity of your transaminase, defining one unit (U) as the amount of enzyme that produces 1 µmol of L-HPA per minute under the specified conditions.[1]

• Prepare Reaction Mixture: In a 1.5 mL microcentrifuge tube, prepare a 1 mL solution containing:

  • 50 mM 2-oxo-4-phenylbutanoic acid (2-OPBA)

  • 60 mM L-Glutamine (or another suitable amine donor)

  • 5 mM Pyridoxal-5'-phosphate (PLP)

  • 50 mM Phosphate Buffer (pH 8.0)

• Pre-incubation: Equilibrate the reaction mixture at the desired temperature (e.g., 30°C or 40°C) for 5 minutes.

• Initiate Reaction: Add a known amount of enzyme (e.g., 25 mg of whole cells or a specific volume of lysate).

• Incubate: Incubate the reaction at the set temperature with shaking (e.g., 750 rpm) for a defined period (e.g., 30 minutes). Ensure the conversion is in the linear range (ideally <20%).

• Quench Reaction: Stop the reaction by adding 50 µL of concentrated HCl. This will denature the enzyme.

• Analysis: Centrifuge the sample to pellet any precipitate or cells. Analyze the supernatant for L-HPA concentration using a calibrated HPLC method.

• Calculate Activity: Use the measured L-HPA concentration to calculate the activity in U/mg or U/mL.

Protocol 2: Fed-Batch Synthesis of L-HPA

This protocol is designed to overcome substrate inhibition and achieve high product titers. It is adapted from demonstrated gram-scale synthesis procedures.[1][13]

• Prepare Initial Reactor Vessel (500 mL flask):

  • 100 mL of 50 mM Phosphate Buffer (pH 8.0)

  • 30 mM 2-OPBA (initial charge)

  • 35 mM L-Glutamine (initial charge)

  • 5 mM PLP

  • Set temperature to 40°C and stirring to 700 rpm.

• Prepare Feed Solution (in a separate vessel):

  • 280 mL of 50 mM Phosphate Buffer (pH 8.0)

  • 400 mM 2-OPBA

  • 480 mM L-Glutamine

• Initiate Reaction: Add the enzyme catalyst (e.g., 3g of whole cells, corresponding to ~100 U/mL) to the reactor vessel.

• Start Feed: Using a syringe pump, add the feed solution to the reactor at a constant rate (e.g., 10 mL/hour) over 24-28 hours.

• Monitor and Control: Periodically monitor the pH and adjust if necessary. Observe the precipitation of L-HPA product.

• Harvest: After the feed is complete and the reaction has run to completion, harvest the product by filtration. Wash the solid product with cold water and dry under vacuum.

Parameter	Recommended Range	Rationale / Comment
Enzyme Type	Transaminase or PheDH	Transaminases are often simpler (no external cofactor regen needed).[1]
Substrate	2-oxo-4-phenylbutanoic acid	Can cause inhibition above ~100 mM.[13]
Amine Donor	L-Asp, L-Gln, Isopropylamine	L-Gln allows for an equilibrium shift via co-product cyclization.[13]
pH	8.0 - 8.5	Optimal for many relevant enzymes and promotes product precipitation.[13]
Temperature	30 - 40 °C	Balances enzyme activity and stability.[13]
Cofactor (TA)	Pyridoxal-5'-phosphate (PLP)	Typically 1-5 mM. Essential for transaminase activity.[1][10]
Cofactor (PheDH)	NADH (with regeneration)	Requires a secondary enzyme system (e.g., Formate Dehydrogenase).[6]
Process Mode	Fed-Batch	Best strategy to avoid substrate inhibition and achieve high titers.[1][2][13]

References

• Gandomi, H., et al. (2023). Preparative Coupled Enzymatic Synthesis of L-Homophenylalanine and 2-Hydroxy-5-oxoproline with Direct In Situ Product Crystallization and Cyclization. ACS Omega. [Link]

• Gandomi, H., et al. (2023). Preparative Coupled Enzymatic Synthesis of L-Homophenylalanine and 2-Hydroxy-5-oxoproline with Direct In Situ Product Crystallization and Cyclization. ACS Omega. [Link]

• ACS Green Chemistry Institute. (n.d.). Transaminase. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Corvaglia, S., et al. (2023). An Update: Enzymatic Synthesis for Industrial Applications. Advanced Synthesis & Catalysis. [Link]

• Shin, H. J., et al. (2012). Asymmetric synthesis of L-homophenylalanine by equilibrium-shift using recombinant aromatic L-amino acid transaminase. Applied Microbiology and Biotechnology. [Link]

• Chen, R. R., et al. (2023). [Advances in enzymatic production of L-homophenylalanine]. Sheng Wu Gong Cheng Xue Bao. [Link]

• Wang, Y., et al. (2021). Structure-guided steric hindrance engineering of Bacillus badius phenylalanine dehydrogenase for efficient l-homophenylalanine synthesis. Microbial Cell Factories. [Link]

• Ni, Y., et al. (2022). Efficient Production of L-Homophenylalanine by Enzymatic-Chemical Cascade Catalysis. Angewandte Chemie International Edition. [Link]

• Gotor-Fernández, V., et al. (2016). Transaminase biocatalysis: optimization and application. Green Chemistry. [Link]

• Ahmad, A. L., et al. (2011). Sustainable Biocatalytic Synthesis of L-homophenylalanine as Pharmaceutical Drug Precursor. Journal of the Korean Society for Applied Biological Chemistry. [Link]

• Ahmad, A. L., et al. (2011). Sustainable Biocatalytic Synthesis of L-homophenylalanine as Pharmaceutical Drug Precursor. Journal of the Korean Society for Applied Biological Chemistry. [Link]

• Gotor-Fernández, V., et al. (2016). Transaminase biocatalysis: optimization and application. Green Chemistry. [Link]

• Ahmad, A. L., et al. (2011). L-homophenylalanine Production by Reductive Amination of 2-oxo-4-phenylbutanoic Acid via Integrated Membrane Bioreactor. Journal of the Korean Society for Applied Biological Chemistry. [Link]

• Paradisi, F., et al. (2023). Sustainable synthesis of L-phenylalanine derivatives in continuous flow by immobilized phenylalanine ammonia lyase. Frontiers in Catalysis. [Link]

• Gandomi, H., et al. (2023). Preparative Coupled Enzymatic Synthesis of L-Homophenylalanine and 2-Hydroxy-5-oxoproline with Direct In Situ Product Crystallization and Cyclization. ACS Omega. [Link]

• Le, T. T., et al. (2022). Aqueous solution and solid-state behaviour of l-homophenylalanine: experiment, modelling, and DFT calculations. RSC Advances. [Link]

• Zhao, H. (n.d.). Regeneration of Cofactors for Enzyme Biocatalysis. University of Illinois Urbana-Champaign. [Link]

• Mucha, A., et al. (2021). Synthesis and Inhibitory Studies of Phosphonic Acid Analogues of Homophenylalanine and Phenylalanine towards Alanyl Aminopeptidases. International Journal of Molecular Sciences. [Link]

• Bachosz, K., et al. (2023). Enzymatic cofactor regeneration systems: A new perspective on efficiency assessment. Science of The Total Environment. [Link]

• Su, E., et al. (2007). Cofactor regeneration for sustainable enzymatic biosynthesis. Biotechnology Advances. [Link]

• Wikipedia. (n.d.). Transamination. [Link]

• Marcellin, E., et al. (2023). Biosynthesis of novel non-proteinogenic amino acids β-hydroxyenduracididine and β-methylphenylalanine in Escherichia coli. Frontiers in Bioengineering and Biotechnology. [Link]

• Contente, M. L., et al. (2022). Three-Component Stereoselective Enzymatic Synthesis of Amino-Diols and Amino-Polyols. JACS Au. [Link]

• Ahmad, A. L., et al. (2011). L-homophenylalanine Production by Reductive Amination of 2-oxo-4-phenylbutanoic Acid via Integrated Membrane Bioreactor. Journal of the Korean Society for Applied Biological Chemistry. [Link]

• Veeprho. (n.d.). L-Homophenylalanine | CAS 943-73-7. [Link]

• Szőnyi, D., et al. (2022). Analytical Chemistry of Impurities in Amino Acids Used as Nutrients: Recommendations for Regulatory Risk Management. International Journal of Environmental Research and Public Health. [Link]

• El-Faham, A., et al. (2014). Synthesis of enantiomerically pure non proteinogenic α-amino acids. Journal of Peptide Science. [Link]

• Rao, Y., et al. (2020). Recent Advances in Rapid Synthesis of Non-proteinogenic Amino Acids from Proteinogenic Amino Acids Derivatives via Direct Photo-Mediated C–H Functionalization. Molecules. [Link]

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Technical Support Center: Stability of DL-Homophenylalanine in Different Buffer Systems

Welcome to the technical support center for DL-Homophenylalanine. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on ensuring the stability of DL-Homophenylalanine in various experimental settings. Here, you will find answers to frequently asked questions, detailed troubleshooting guides, and validated protocols to support your work.

Introduction to DL-Homophenylalanine Stability

DL-Homophenylalanine, a non-proteinogenic amino acid, is a crucial building block in peptide synthesis and a precursor for various pharmaceuticals, including angiotensin-converting enzyme (ACE) inhibitors.[1][2][3] Its structural integrity in solution is paramount for the success of downstream applications. However, like all amino acids, its stability can be compromised by several factors, primarily the composition of the buffer system it is housed in. This guide will walk you through the critical parameters influencing its stability and how to mitigate potential degradation.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that affect the stability of DL-Homophenylalanine in a buffer solution?

A1: The stability of DL-Homophenylalanine, and amino acids in general, is predominantly influenced by pH, temperature, and the presence of oxidative agents or metal ions.[4][5][6] The pH of the buffer system is particularly critical as it dictates the ionization state of the amino and carboxylic acid groups, which in turn affects solubility and susceptibility to degradation.[7][8]

Q2: What are the common degradation pathways for amino acids like DL-Homophenylalanine in aqueous solutions?

A2: Common degradation pathways for amino acids in solution include oxidation, hydrolysis, and deamidation (though the latter is more relevant for asparagine and glutamine).[9][10][11] For DL-Homophenylalanine, oxidation of the phenyl ring or the amino acid backbone can be a concern, especially in the presence of trace metals or under exposure to light and atmospheric oxygen.[5] Hydrolysis of the peptide bond, if incorporated into a larger molecule, is also a pH-dependent degradation route.[6][9]

Q3: What is the optimal pH range for storing DL-Homophenylalanine solutions?

A3: The optimal pH for amino acid stability is often near its isoelectric point (pI), where the net charge is zero, and solubility is at a minimum.[7] However, for practical use, a pH range where solubility is adequate and chemical degradation is minimized is desired. For L-homophenylalanine, the solubility is relatively constant over a wide pH range but increases significantly below pH 2.5 and above pH 9.5.[12][13] Therefore, a neutral pH range (around 6.0-7.5) is generally a good starting point for stability studies, but the optimal pH should be empirically determined for your specific application and buffer system.

Q4: Can the choice of buffer species itself impact the stability of DL-Homophenylalanine?

A4: Yes, the buffer species can directly influence stability. Some buffer components can interact with the amino acid, potentially catalyzing degradation.[14] For instance, phosphate buffers have been known to precipitate at low temperatures, causing a significant drop in pH.[15] Citrate buffers may also interact with some molecules.[6] It is advisable to screen a few common buffer systems (e.g., phosphate, citrate, histidine, Tris) to identify the most inert option for your formulation.

Q5: How can I detect and quantify the degradation of DL-Homophenylalanine in my samples?

A5: High-Performance Liquid Chromatography (HPLC) is a widely used and reliable method for quantifying DL-Homophenylalanine and detecting its degradation products.[16][17] A stability-indicating HPLC method should be developed and validated to separate the intact molecule from any potential degradants.[5][9] Common detection methods include UV absorbance at around 200-220 nm.[12][18] Mass spectrometry (MS) can be coupled with HPLC (LC-MS) to identify the structure of the degradation products.[10][19]

Troubleshooting Guide

This section addresses common issues encountered during the handling and formulation of DL-Homophenylalanine solutions.

Issue 1: Precipitation or Cloudiness in the Solution

Possible Causes:

• pH is near the isoelectric point (pI): Amino acids exhibit their lowest solubility at their pI.[7]

• Low Temperature: Solubility of many compounds, including DL-Homophenylalanine, decreases at lower temperatures.

• Buffer Precipitation: Certain buffers, like phosphate, can precipitate at low temperatures, drastically altering the pH and causing the solute to crash out of solution.[15]

• High Concentration: The concentration of DL-Homophenylalanine may exceed its solubility limit under the given conditions.

Solutions:

• Adjust pH: Move the pH of the buffer away from the pI of DL-Homophenylalanine. Its solubility dramatically increases at pH values below 2.5 and above 9.5.[12][13]

• Temperature Control: Prepare and store solutions at a temperature where solubility is known to be sufficient.

• Buffer Selection: If low-temperature storage is required, consider using buffers that are less prone to precipitation, such as histidine or Tris.

• Solubility Assessment: Determine the solubility of DL-Homophenylalanine in your chosen buffer system at the intended storage temperature before preparing high-concentration stock solutions.

Issue 2: Loss of Potency or Appearance of Unknown Peaks in HPLC

Possible Causes:

• Chemical Degradation: The molecule may be undergoing degradation through pathways like oxidation or hydrolysis.[9][10]

• Inappropriate Storage Conditions: Exposure to light, elevated temperatures, or atmospheric oxygen can accelerate degradation.[5]

• Contaminants in Buffer: Trace metals or other impurities in the buffer components can catalyze degradation reactions.[6]

Solutions:

• Forced Degradation Study: Conduct a forced degradation study to understand the degradation pathways of DL-Homophenylalanine.[5][9][10] This involves subjecting the molecule to stress conditions (e.g., acid, base, peroxide, light, heat) to generate degradation products. This information is invaluable for developing a stability-indicating analytical method.

• Optimize Storage: Store solutions protected from light in tightly sealed containers. Consider purging the headspace with an inert gas like nitrogen or argon to minimize oxidation. Lowering the storage temperature (e.g., 2-8°C or -20°C) can also slow down degradation kinetics.

• High-Purity Reagents: Use high-purity water and buffer components to minimize contaminants. Consider adding a chelating agent like EDTA to scavenge trace metal ions that can catalyze oxidation.

• Antioxidants: If oxidation is identified as a major degradation pathway, the addition of antioxidants like methionine or ascorbic acid may be beneficial. However, their compatibility and potential interactions should be thoroughly evaluated.

Data Summary: Recommended Buffer Systems and Conditions

Buffer System	Recommended pH Range	Concentration (mM)	Temperature Range	Considerations
Phosphate	6.0 - 7.5	10 - 50	2-8°C, Ambient	Prone to precipitation at low temperatures.[15]
Citrate	4.0 - 6.0	10 - 50	2-8°C, Ambient	Can potentially interact with some molecules.[6]
Histidine	5.5 - 6.5	10 - 50	2-8°C, Ambient	Good buffering capacity in this range and generally good for stability.[20]
Tris	7.0 - 8.5	10 - 50	2-8°C, Ambient	pH is temperature-dependent; consider this during preparation and use.

Note: The optimal buffer system and conditions should always be determined experimentally for your specific formulation and application.

Experimental Protocols

Protocol 1: Basic Stability Assessment of DL-Homophenylalanine

This protocol outlines a fundamental approach to evaluating the stability of DL-Homophenylalanine in a chosen buffer system.

Materials:

• DL-Homophenylalanine

• High-purity water (e.g., Milli-Q or equivalent)

• Buffer components (e.g., sodium phosphate monobasic, sodium phosphate dibasic)

• pH meter

• Volumetric flasks and pipettes

• HPLC system with a suitable column (e.g., C18) and detector (e.g., UV)

Procedure:

• Buffer Preparation: Prepare the desired buffer solution (e.g., 50 mM sodium phosphate, pH 7.0).

• Stock Solution Preparation: Accurately weigh and dissolve DL-Homophenylalanine in the prepared buffer to a known concentration (e.g., 1 mg/mL).

• Initial Analysis (T=0): Immediately analyze the freshly prepared solution by HPLC to determine the initial concentration and purity of DL-Homophenylalanine. This serves as the baseline.

• Incubation: Aliquot the stock solution into several vials and store them under the desired conditions (e.g., 4°C, 25°C, 40°C). Protect from light.

• Time-Point Analysis: At predetermined time points (e.g., 1, 2, 4, 8 weeks), retrieve a vial from each storage condition and analyze it by HPLC.

• Data Analysis: Compare the peak area of DL-Homophenylalanine at each time point to the initial (T=0) peak area to calculate the percentage remaining. Monitor for the appearance of any new peaks, which would indicate degradation products.

Visualization of Experimental Workflow

Caption: Workflow for the basic stability assessment of DL-Homophenylalanine.

Protocol 2: Forced Degradation Study

A forced degradation study is essential for identifying potential degradation products and establishing a stability-indicating analytical method.

Materials:

• DL-Homophenylalanine stock solution (prepared as in Protocol 1)

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• UV lamp

• Heating block or oven

Procedure:

• Acid Hydrolysis: To an aliquot of the stock solution, add HCl to a final concentration of 0.1 M. Incubate at an elevated temperature (e.g., 60°C) for a defined period (e.g., 24 hours). Neutralize with NaOH before HPLC analysis.

• Base Hydrolysis: To another aliquot, add NaOH to a final concentration of 0.1 M. Incubate under the same conditions as the acid hydrolysis. Neutralize with HCl before analysis.

• Oxidation: To a third aliquot, add H₂O₂ to a final concentration of 3%. Incubate at room temperature for a defined period (e.g., 24 hours).

• Thermal Degradation: Place an aliquot in an oven or on a heating block at a high temperature (e.g., 80°C) for a defined period.

• Photostability: Expose an aliquot to a UV lamp for a defined period.

• Control: Keep an aliquot of the stock solution under normal storage conditions as a control.

• HPLC Analysis: Analyze all stressed samples and the control sample by HPLC. The goal is to achieve partial degradation (e.g., 10-30%) to clearly resolve the degradation products from the parent compound.

Visualization of Potential Degradation Pathways

Caption: Potential degradation pathways of DL-Homophenylalanine under various stress conditions.

Conclusion

The stability of DL-Homophenylalanine in buffer systems is a multifaceted issue that requires careful consideration of pH, buffer species, temperature, and potential exposure to light and oxygen. By understanding the fundamental principles of amino acid stability and employing systematic experimental approaches like stability and forced degradation studies, researchers can develop robust formulations that ensure the integrity and efficacy of this important molecule. This guide provides a foundational framework for troubleshooting and optimizing the stability of DL-Homophenylalanine in your specific applications. For further in-depth analysis, consulting the referenced literature is highly recommended.

References

• Effects of the pH and Concentration on the Stability of Standard Solutions of Proteinogenic Amino Acid Mixtures. (n.d.). PubMed.
• Proteins & Peptides Forced Degradation Studies. (n.d.). CD Formulation.
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• Effect of pH on the solubilities of divalent and trivalent amino acids in water at 298.15 K. (2025).
• Forced Degradation Studies: Regulatory Considerations and Implementation. (n.d.).
• Aqueous solution and solid-state behaviour of l-homophenylalanine: experiment, modelling, and DFT calculations. (2024). PMC - NIH.
• Video: Protein Buffers in Blood Plasma and Cells. (2024). JoVE.
• Forced Degradation Studies for Biopharmaceuticals. (n.d.). BioPharm International.
• Aqueous solution and solid-state behaviour of l-homophenylalanine: experiment, modelling, and DFT calculations. (2024). RSC Publishing.
• pH & Buffer Optimization for Protein Stability | Biologics. (n.d.). Leukocare.
• Designing Formulation Strategies for Enhanced Stability of Therapeutic Peptides in Aqueous Solutions: A Review. (2023). PMC - PubMed Central.
• Forced Degradation Studies | ICH Stability Testing. (n.d.). BioPharmaSpec.
• Technical Support Center: Peptide Stability in Formulation. (n.d.). Benchchem.
• Effect of Buffer on Protein Stability in Aqueous Solutions: A Simple Protein Aggregation Model. (2021). The Journal of Physical Chemistry B - ACS Publications.
• L-Homophenylalanine | Biochemical Reagent. (n.d.). MedchemExpress.com.
• How does pH Affect Amino Acids? (2023). YouTube.
• dl-homophenylalanine. (n.d.). CymitQuimica.
• Aqueous solution and solid-state behaviour of l-homophenylalanine: experiment, modelling, and DFT calculations. (2024). MPG.PuRe.
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• HPLC Methods for analysis of Phenylalanine. (n.d.). HELIX Chromatography.
• Aqueous solution and solid-state behaviour of l-homophenylalanine: experiment, modelling, and DFT calculations. (n.d.). ResearchGate.
• Preparative Coupled Enzymatic Synthesis of L-Homophenylalanine and 2-Hydroxy-5-oxoproline with Direct In Situ Product Crystallization and Cyclization. (n.d.). NIH.
• phenylalanine degradation/tyrosine biosynthesis | Pathway. (n.d.). PubChem - NIH.
• Method development and validation for analysis of phenylalanine, 4-hydroxyphenyllactic acid and 4-hydroxyphenylpyruvic acid in serum and urine. (2022). PubMed.
• Identification of Homophenylalanine Biosynthetic Genes from the Cyanobacterium Nostoc punctiforme PCC73102 and Application to Its Microbial Production by Escherichia coli. (n.d.). PMC - NIH.
• Homophenylalanine, DL- | C10H13NO2 | CID 102530. (n.d.). PubChem - NIH.
• Preparative Coupled Enzymatic Synthesis of L-Homophenylalanine and 2-Hydroxy-5-oxoproline with Direct In Situ Product Crystallization and Cyclization. (n.d.). ACS Omega.
• DL -Homophenylalanine 98 1012-05-1. (n.d.). Sigma-Aldrich.
• D-Homophenylalanine | C10H13NO2 | CID 6950302. (n.d.). PubChem - NIH.
• DL-Homophenylalanine. (n.d.). Chem-Impex.
• L-phenylalanine degradation IV (mammalian, via side chain) | Pathway. (n.d.). PubChem.
• Sustainable Biocatalytic Synthesis of L-homophenylalanine as Pharmaceutical Drug Precursor. (n.d.). PubMed.
• 1012-05-1(DL-Homophenylalanine) Product Description. (n.d.). ChemicalBook.

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Addressing Aggregation of Peptides Containing Homophenylalanine: A Technical Guide

Introduction: The Challenge of Homophenylalanine

Homophenylalanine (Hph), a non-canonical amino acid, is a valuable tool for peptide chemists and drug developers. Its extended side chain, one methylene group longer than phenylalanine, can introduce unique conformational constraints and enhance metabolic stability. However, this increased hydrophobicity also presents a significant challenge: a heightened propensity for peptide aggregation.[1][2]

Aggregation, the self-association of peptide monomers into larger, often insoluble structures, can be a major obstacle during synthesis, purification, and formulation.[3] It can lead to decreased yields, loss of biological activity, and potential immunogenicity. This guide provides a comprehensive resource for researchers encountering aggregation issues with Hph-containing peptides, offering detailed troubleshooting strategies and validated experimental protocols.

Frequently Asked Questions (FAQs)

Q1: Why is my Hph-containing peptide aggregating?

A1: The primary driver is the increased hydrophobicity conferred by the Hph residue.[4] Like phenylalanine, the aromatic side chain of Hph can participate in π-π stacking interactions, which, combined with hydrophobic interactions, drive self-assembly.[5][6] This tendency is exacerbated in sequences with multiple hydrophobic residues.[7]

Q2: My peptide is insoluble in aqueous buffers. What should I do first?

A2: Before resorting to organic solvents, it's crucial to systematically assess aqueous solubility. The net charge of your peptide is a key determinant.[8]

• Basic Peptides (net positive charge): Attempt dissolution in a dilute acidic solution, such as 10% acetic acid.[9]

• Acidic Peptides (net negative charge): Try a dilute basic solution, like 0.1M ammonium bicarbonate.[9]

• Neutral or Hydrophobic Peptides: If aqueous solutions fail, a small amount of an organic co-solvent is the next step.[10]

Q3: Can lyophilization make aggregation worse?

A3: Yes, lyophilization (freeze-drying), while essential for long-term stability, can induce aggregation.[11][12] The freezing and drying processes can concentrate the peptide and introduce mechanical stress, promoting the formation of aggregates.[3] The presence of residual moisture can also accelerate aggregation over time.[12]

Q4: How can I tell if my peptide is aggregated?

A4: Visual inspection for cloudiness or precipitates is the first sign. For a more quantitative assessment, several analytical techniques can be employed, including:

• UV-Vis Spectroscopy: An increase in absorbance at wavelengths greater than 320 nm can indicate light scattering from large aggregates.[13][14]

• Dynamic Light Scattering (DLS): Measures the size distribution of particles in solution, allowing for the detection of oligomers and larger aggregates.[13][15]

• Size-Exclusion Chromatography (SEC): Separates molecules based on size, enabling the quantification of monomers, oligomers, and high-molecular-weight aggregates.[16][17]

• Thioflavin T (ThT) Fluorescence Assay: ThT dye binds to β-sheet structures, which are common in amyloid-like fibrils, resulting in a characteristic fluorescence signal.[13]

Troubleshooting Guide: From Synthesis to Solution

Aggregation can occur at multiple stages of your workflow. This section provides a structured approach to identifying and resolving these issues.

Diagram: Troubleshooting Workflow for Hph-Peptide Aggregation

Caption: A decision tree for troubleshooting Hph-peptide aggregation at different experimental stages.

Data Summary: Troubleshooting Strategies

Stage	Problem	Probable Cause	Recommended Solution & Rationale
Synthesis	Low coupling efficiency, incomplete deprotection.	On-resin aggregation due to secondary structure formation.[18]	Incorporate pseudoproline dipeptides or backbone-protecting groups (e.g., Hmb, Dmb). These disrupt the hydrogen bonding networks that lead to aggregation.[19]
Purification	Broad or tailing peaks in HPLC, poor recovery.	Aggregation in the mobile phase or on the column.	Modify mobile phase: Add organic modifiers (e.g., isopropanol) or a small amount of TFA to disrupt hydrophobic interactions and protonate acidic residues.
Lyophilization	Product is difficult to dissolve post-lyophilization.	Stress-induced aggregation during freezing or drying.[11]	Add cryoprotectants/lyoprotectants (e.g., trehalose, mannitol) to the pre-lyophilization solution. These form a glassy matrix that protects the peptide.[12][20]
Storage	Decreased solubility or activity over time.	Slow aggregation in the lyophilized state.	Store at -20°C or -80°C under an inert atmosphere (e.g., argon). Ensure residual moisture is low (<3%) to minimize degradation.[12][20]
Solubilization	Peptide is insoluble in the desired aqueous buffer.	High hydrophobicity and strong intermolecular forces.[10]	Systematic solubility testing: Start with pH adjustment, then introduce organic co-solvents, and finally, consider chaotropic agents as a last resort.[8][9][21]

Experimental Protocols

Protocol 1: Systematic Peptide Solubility Screening

This protocol provides a stepwise method to identify suitable solvent conditions for your Hph-containing peptide, starting with the least denaturing options.

Objective: To determine the optimal solvent for a hydrophobic peptide while minimizing the use of harsh reagents.

Materials:

• Hph-containing peptide (lyophilized powder)

• Sterile, nuclease-free water

• 10% (v/v) Acetic Acid

• 0.1 M Ammonium Bicarbonate

• Dimethyl Sulfoxide (DMSO), HPLC grade

• Vortex mixer

• Microcentrifuge

• Sonicator bath

Procedure:

• Initial Assessment: Calculate the theoretical isoelectric point (pI) and net charge of your peptide at neutral pH. This will guide your initial solvent choice.[10]

• Step A: Aqueous Solvents a. Aliquot a small amount of peptide (e.g., 0.1 mg). b. If the peptide is basic (net positive charge), add a small volume of 10% acetic acid and vortex. Gradually add water to the desired concentration.[9] c. If the peptide is acidic (net negative charge), add a small volume of 0.1 M ammonium bicarbonate and vortex. Gradually add water.[9] d. If the peptide is neutral, start with sterile water.

• Step B: Organic Co-solvents (If Step A fails) a. To a fresh aliquot of peptide, add a minimal volume of DMSO (e.g., 10-20 µL) to create a concentrated stock solution.[8] b. Vortex thoroughly. Gentle sonication may be applied for a few minutes if dissolution is slow.[9][10] c. Once the peptide is dissolved in DMSO, slowly add your aqueous buffer dropwise while vortexing to reach the final desired concentration.[10] Note: Keep the final DMSO concentration as low as possible, ideally <1% for most cell-based assays.[10]

• Step C: Chaotropic Agents (For highly aggregated peptides) a. As a last resort for peptides that are aggregated and insoluble, prepare a stock solution in 6 M Guanidinium Hydrochloride (GdnHCl) or 8 M Urea.[21] b. Caution: These are strong denaturants and will disrupt the peptide's secondary structure. This method is generally used for solubilizing peptides for applications like SDS-PAGE or mass spectrometry, not for functional assays where structure is critical.

• Final Clarification: After dissolution, centrifuge the solution at high speed (e.g., >10,000 x g) for 5-10 minutes to pellet any remaining micro-aggregates before use.[10]

Diagram: Peptide Solubility Screening Workflow

Caption: A step-by-step workflow for systematic peptide solubility testing.

Protocol 2: Thioflavin T (ThT) Assay for Fibril Detection

Objective: To detect the presence of amyloid-like β-sheet aggregates in a peptide sample.

Materials:

• Thioflavin T (ThT)

• Glycine-NaOH buffer (50 mM, pH 8.5)

• Peptide sample

• 96-well black, clear-bottom microplate

• Fluorescence plate reader (Excitation: ~440 nm, Emission: ~485 nm)

Procedure:

• Prepare ThT Stock Solution: Dissolve ThT in water to a concentration of 1 mM. Filter through a 0.22 µm filter and store protected from light at 4°C.

• Prepare Working Solution: Dilute the ThT stock solution in 50 mM Glycine-NaOH buffer (pH 8.5) to a final concentration of 25 µM.

• Sample Preparation: Dilute your peptide sample to the desired concentration in the same Glycine-NaOH buffer. Include a buffer-only control (blank) and a known aggregating peptide as a positive control, if available.

• Assay: a. In the 96-well plate, add 100 µL of the ThT working solution to each well. b. Add 100 µL of your peptide sample (or control) to the corresponding wells. c. Incubate the plate for 5-10 minutes at room temperature, protected from light.

• Measurement: Read the fluorescence intensity using the plate reader with excitation set to ~440 nm and emission to ~485 nm.

• Analysis: Subtract the blank reading from all sample readings. A significant increase in fluorescence compared to a non-aggregated control indicates the presence of β-sheet-rich aggregates.[13]

Advanced Strategies & Considerations

• Peptide Design: If aggregation is a persistent issue, consider redesigning the peptide sequence. Substituting Hph with a more hydrophilic or charged amino acid, or incorporating "gatekeeper" residues like proline or glycine, can disrupt aggregation-prone regions.[3][8]

• Formulation Additives: For therapeutic peptide development, excipients can be crucial. Sugars (trehalose, sucrose), polyols (mannitol, sorbitol), and certain amino acids (arginine, proline) can inhibit aggregation and improve stability in solution.[20][22]

• Disaggregation: In some cases, pre-formed aggregates can be disassembled. This can be achieved through sonication, pH shifts, or the use of specific disaggregating agents, although these methods can be harsh and may not be suitable for all applications.[23][24][25]

By systematically applying the troubleshooting logic and experimental protocols outlined in this guide, researchers can effectively diagnose, manage, and overcome the challenges associated with the aggregation of homophenylalanine-containing peptides.

References

• Vertex AI Search. (n.d.).
• (2025, September 25).

• Costantino, H. R., & Pikal, M. J. (n.d.). Protein aggregation and lyophilization: Protein structural descriptors as predictors of aggregation propensity. PubMed Central. Retrieved January 4, 2026, from [Link]

• Ahmadian, G., et al. (2023, March 14). Designing Formulation Strategies for Enhanced Stability of Therapeutic Peptides in Aqueous Solutions: A Review. PubMed Central. Retrieved January 4, 2026, from [Link]

• Rovira, X., et al. (n.d.). Methods for characterization of protein aggregates. PubMed. Retrieved January 4, 2026, from [Link]

• (n.d.). Lyophilized Peptide Stability Guidelines. Retrieved January 4, 2026.

• Frokjaer, S., & Otzen, D. E. (n.d.). Factors affecting the physical stability (aggregation) of peptide therapeutics. PubMed Central. Retrieved January 4, 2026, from [Link]

• (2025, June 13). Why Peptide Lyophilization Matters in Research. Retrieved January 4, 2026.

• ResearchGate. (2025, August 9). The effect of increasing hydrophobicity on the self-assembly of amphipathic ??-sheet peptides. Retrieved January 4, 2026, from [Link]

• Smith, A. M., & Williams, R. J. (2017, June 26). Self-assembly of bioactive peptides, peptide conjugates, and peptide mimetic materials. Organic & Biomolecular Chemistry. Retrieved January 4, 2026, from [Link]

• (2025, August 12). Peptide Lyophilization Protocol: A Step-by-Step Lab Guide. Retrieved January 4, 2026.

• Zhang, S. (2017, October 20). Discovery and design of self-assembling peptides. Interface Focus. Retrieved January 4, 2026, from [Link]

• International Journal of Science and Research Archive. (2025, February 24). Analytical techniques for peptide-based drug development: Characterization, stability and quality control. Retrieved January 4, 2026, from [Link]

• Hamley, I. W., & Castelletto, V. (2020, November 26). CHAPTER 2: Characterization of Peptides and Their Assemblies. In Peptide-based Biomaterials. Royal Society of Chemistry. Retrieved January 4, 2026, from [Link]

• Afonso, C., et al. (n.d.). Tripeptides Featuring Dehydrophenylalanine and Homophenylalanine: Homo- Versus Hetero-Chirality and Sequence Effects on Self-Assembly and Gelation. MDPI. Retrieved January 4, 2026, from [Link]

• (n.d.). Peptide Analysis Techniques: HPLC, Mass Spec & Beyond. Retrieved January 4, 2026.
• BenchChem. (2025). Technical Support Center: Strategies to Improve Solubility of Peptides Containing H-Thr(Me). Retrieved January 4, 2026.

• ResearchGate. (n.d.). Depiction of how the hydrophobic amino acid backbones may self-assemble.... Retrieved January 4, 2026, from [Link]

• Kuril, A. K. (2025, June 27). Peptide aggregation: insights from SEC-HPLC analysis. ResearchGate. Retrieved January 4, 2026, from [Link]

• Intertek. (n.d.). Protein Aggregation Analysis. Retrieved January 4, 2026, from [Link]

• Santos, J., et al. (2020, October 21). Evaluation of Peptide/Protein Self-Assembly and Aggregation by Spectroscopic Methods. Retrieved January 4, 2026, from [Link]

• Lim, Y. J., & Park, J. S. (n.d.). Self-Assembling Peptides and Their Application in the Treatment of Diseases. PubMed Central. Retrieved January 4, 2026, from [Link]

• APC. (2021, August 25). 5 must-know techniques for analyzing protein aggregation. Retrieved January 4, 2026, from [Link]

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved January 4, 2026, from [Link]

• Kumar, S., & Nagarajan, V. (2024, February 7). Disaggregation of amyloid-beta fibrils via natural metabolites using long timescale replica exchange molecular dynamics simulation studies. PubMed. Retrieved January 4, 2026, from [Link]

• Wang, Y., et al. (n.d.). Inhibition and disaggregation of amyloid β protein fibrils through conjugated polymer–core thermoresponsive micelles. Journal of Materials Chemistry B. Retrieved January 4, 2026, from [Link]

• Ren, Y., et al. (2017, March 14). Polymer–Peptide Conjugates Disassemble Amyloid β Fibrils in a Molecular-Weight Dependent Manner. OSTI.gov. Retrieved January 4, 2026, from [Link]

• Ramaswamy, K., et al. (n.d.). Molecular mechanisms of amyloid disaggregation. PubMed Central. Retrieved January 4, 2026, from [Link]

• Gersthagen, S., et al. (2024, April 2). Aqueous solution and solid-state behaviour of l-homophenylalanine: experiment, modelling, and DFT calculations. PubMed Central. Retrieved January 4, 2026, from [Link]

• Li, Y., et al. (2025, July 9). How short peptides disassemble tau fibrils in Alzheimer's disease. PubMed Central. Retrieved January 4, 2026, from [Link]

• Harada, R., & Kitao, A. (n.d.). Energetics of cosolvent effect on peptide aggregation. PubMed Central. Retrieved January 4, 2026, from [Link]

• Zhang, C., et al. (n.d.). Incorporation of Non-Canonical Amino Acids into Antimicrobial Peptides: Advances, Challenges, and Perspectives. PubMed Central. Retrieved January 4, 2026, from [Link]

• D'Agostino, V. G., et al. (n.d.). A Peptide Strategy for Inhibiting Different Protein Aggregation Pathways. DSpace. Retrieved January 4, 2026.

• D'Agostino, V. G., et al. (2022, October 22). A peptide strategy for inhibiting different protein aggregation pathways in disease. bioRxiv. Retrieved January 4, 2026, from [Link]

• Gazit, E. (2014, January 27). Therapeutic implication of L-phenylalanine aggregation mechanism and its modulation by D-phenylalanine in phenylketonuria. PubMed Central. Retrieved January 4, 2026, from [Link]

• Kumar, A., et al. (2025, October 29). Unveiling the phenylalanine coaggregation mechanism for a deep understanding of phenylketonuria disease. PubMed Central. Retrieved January 4, 2026, from [Link]

• BenchChem. (2025). Technical Support Center: Optimizing Solubility of Peptides Containing Boc-S-(γ)-Phenylalanine. Retrieved January 4, 2026.

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Technical Support Center: Optimizing Storage Conditions for Long-Term Stability of DL-Homophenylalanine

Welcome to the comprehensive technical support guide for DL-Homophenylalanine. This resource is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this valuable non-proteinogenic amino acid in your laboratory. Here, you will find field-proven insights and scientifically grounded protocols to address common storage challenges and troubleshoot potential issues.

Frequently Asked Questions (FAQs)

This section addresses the most common questions regarding the storage and handling of solid DL-Homophenylalanine.

Q1: What are the ideal storage conditions for long-term stability of DL-Homophenylalanine?

A1: For optimal long-term stability, DL-Homophenylalanine should be stored in a cool, dry, and dark environment. Specifically, a temperature range of 2-8°C is recommended. The container should be tightly sealed and the atmosphere can be purged with an inert gas like argon or nitrogen to minimize oxidation, especially if the container will be opened multiple times. While some suppliers may indicate room temperature storage is acceptable for short periods, refrigerated conditions are crucial for preserving its integrity over months to years.

Q2: Why is temperature control so critical for storing DL-Homophenylalanine?

A2: Temperature is a primary driver of chemical degradation. For amino acids, elevated temperatures can accelerate unwanted reactions. While DL-Homophenylalanine is a relatively stable solid, prolonged exposure to higher temperatures can potentially lead to slow degradation. A recent study on L-homophenylalanine showed thermal decomposition occurs at temperatures above 520 K (approximately 247°C), but even well below this, subtle degradation can occur over extended periods.[1][2] Therefore, maintaining a consistent, low temperature minimizes the kinetic energy available for these potential degradation pathways to proceed.

Q3: How does humidity affect the stability of solid DL-Homophenylalanine?

A3: DL-Homophenylalanine, like many amino acids, can be hygroscopic, meaning it can absorb moisture from the atmosphere.[3][4] This absorbed water can act as a plasticizer, increasing molecular mobility within the solid state and potentially facilitating degradation reactions.[5] Moisture can also lead to clumping and difficulties in accurate weighing. Therefore, it is imperative to store DL-Homophenylalanine in a low-humidity environment, such as in a desiccator or a controlled-humidity cabinet, and to ensure the container is always tightly sealed.

Q4: Should I be concerned about light exposure?

A4: Yes. Aromatic amino acids can be susceptible to photodegradation. While specific studies on DL-Homophenylalanine are limited, the general principle for storing light-sensitive compounds is to protect them from light. Storing the compound in an amber vial or in a light-blocking outer container within a dark storage area (like a refrigerator or a cabinet) is a standard best practice.[6]

Q5: For how long can I expect DL-Homophenylalanine to remain stable under recommended conditions?

A5: When stored at 2-8°C in a tightly sealed container, protected from light and moisture, DL-Homophenylalanine is expected to remain stable for several years. However, for critical applications, especially in drug development, it is best practice to re-qualify the material after an extended period (e.g., annually) to ensure it still meets the required purity specifications.

Troubleshooting Guide

This guide provides a structured approach to identifying and resolving common issues you might encounter with stored DL-Homophenylalanine.

Observed Issue	Potential Cause(s)	Recommended Action(s)
Discoloration (e.g., yellowing) of the powder.	1. Oxidation: Exposure to air over time. 2. Light Exposure: Photodegradation. 3. Contamination: Introduction of impurities.	1. Purge the headspace of the container with an inert gas (argon or nitrogen) before sealing. 2. Store in an amber vial or a dark location. 3. Use clean spatulas and weighing tools. If contamination is suspected, re-purification may be necessary, or the batch should be discarded.
Clumping or caking of the powder.	Moisture Absorption: The compound is hygroscopic and has been exposed to humidity.	1. Store the container in a desiccator with a fresh desiccant. 2. Before opening a refrigerated container, allow it to warm to room temperature to prevent condensation.[7] 3. If clumping is severe, gently break up the clumps with a clean, dry spatula in a low-humidity environment (e.g., a glove box).
Unexpected peaks in HPLC/LC-MS analysis.	Chemical Degradation: The compound may be degrading due to improper storage.	1. Review storage conditions (temperature, light, humidity). 2. Compare the new peaks to known potential degradants of phenylalanine, such as phenylacetic acid, benzaldehyde, or phenylpyruvic acid.[8][9] 3. Consider performing a forced degradation study to identify potential degradation products under stress conditions.[10][11][12]
Poor solubility compared to a fresh batch.	Formation of Less Soluble Degradants or Polymorphic Changes: Prolonged storage or temperature fluctuations can sometimes lead to changes in the solid-state form.	1. Confirm the solvent and concentration are appropriate. 2. Analyze the material by techniques like Powder X-ray Diffraction (PXRD) to check for polymorphic changes, although this is less common for simple amino acids. 3. If degradation is suspected, purify the material before use.
Inconsistent experimental results.	Batch-to-Batch Variability or Degradation: The purity of the stored DL-Homophenylalanine may have decreased.	1. Perform a purity check (e.g., by HPLC or NMR) on the stored material and compare it to the certificate of analysis of a fresh batch. 2. If purity is compromised, obtain a new, high-purity batch of DL-Homophenylalanine.

Establishing a Long-Term Stability Study

For critical applications, such as in GMP environments or long-term research projects, establishing an in-house stability testing program is crucial. This ensures the ongoing quality of your DL-Homophenylalanine stock.

Experimental Protocol: Long-Term Stability Assessment

Objective: To monitor the purity and physical appearance of DL-Homophenylalanine under defined storage conditions over an extended period.

Materials:

• DL-Homophenylalanine (newly acquired, high-purity batch)

• Amber glass vials with tight-fitting, inert caps

• Desiccator with active desiccant

• Refrigerator (2-8°C)

• Incubator or environmental chamber (e.g., 25°C/60% RH and 40°C/75% RH for accelerated studies)

• HPLC system with a UV detector

• Analytical balance

• Appropriate solvents for HPLC analysis (e.g., acetonitrile, water, buffer salts)

Procedure:

• Initial Analysis (Time Zero):

  • Perform a complete analysis of the freshly acquired DL-Homophenylalanine. This will serve as your baseline.

  • Visual Inspection: Note the color, appearance, and any clumping.

  • Purity Analysis: Use a validated HPLC method to determine the purity. A common method for amino acids involves a C18 column with a mobile phase of acetonitrile and a phosphate buffer, with UV detection.[13][14]

  • Water Content (Optional but Recommended): Determine the initial water content by Karl Fischer titration.

• Sample Preparation for Storage:

  • Aliquot the DL-Homophenylalanine powder into multiple amber glass vials. This avoids repeated opening and closing of a single stock bottle.

  • For each storage condition, prepare enough vials for all planned time points.

  • Tightly seal the vials. For extra protection, you can use Parafilm® around the cap.

• Storage Conditions:

  • Long-Term: Store a set of vials at 2-8°C in a dark refrigerator. For added protection against humidity, these can be placed inside a sealed container with desiccant.

  • Accelerated (Optional): To predict long-term stability more quickly, store additional sets of vials at elevated temperatures and humidity, for example:

    • 25°C / 60% Relative Humidity (RH)

    • 40°C / 75% Relative Humidity (RH)

• Testing Schedule:

  • Analyze the samples at predefined intervals. A typical schedule is:

    • Long-Term (2-8°C): 0, 3, 6, 9, 12, 18, 24, and 36 months.

    • Accelerated (e.g., 40°C/75% RH): 0, 1, 3, and 6 months.

• Analysis at Each Time Point:

  • At each scheduled time point, remove one vial from each storage condition.

  • Allow the vial to equilibrate to room temperature before opening.

  • Perform the same set of analyses as in the initial assessment (visual inspection, HPLC purity).

  • Compare the results to the time-zero data.

• Data Evaluation:

  • A significant change is typically defined as a failure to meet the established purity specification or a noticeable change in physical appearance.

  • If significant degradation is observed in the accelerated conditions, it can indicate potential stability issues under long-term storage.

Visual Workflow for Stability Testing

Caption: Workflow for a long-term stability study of DL-Homophenylalanine.

References

• 1. Aqueous solution and solid-state behaviour of l-homophenylalanine: experiment, modelling, and DFT calculations - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
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• 4. pangoo.biz [pangoo.biz]
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• 6. apolloscientific.co.uk [apolloscientific.co.uk]
• 7. peptide.com [peptide.com]
• 8. benchchem.com [benchchem.com]
• 9. The degradation of phenylalanine, tyrosine and related aromatic compounds by a marine diatom and a haptophycean alga - UBC Library Open Collections [open.library.ubc.ca]
• 10. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 11. acdlabs.com [acdlabs.com]
• 12. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 13. Important Lessons on Long-Term Stability of Amino Acids in Stored Dried Blood Spots - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Amino acids chemical stability submitted to solid state irradiation: the case study of leucine, isoleucine and valine - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Unlocking Peptide Potential: A Comparative Guide to DL-Homophenylalanine and Phenylalanine in Peptide Design

For Researchers, Scientists, and Drug Development Professionals

In the landscape of peptide therapeutics, the quest for enhanced stability and optimized activity is paramount. The strategic incorporation of non-proteinogenic amino acids is a cornerstone of modern peptide design, offering a powerful tool to overcome the inherent limitations of their natural counterparts. This guide provides an in-depth, objective comparison between the natural aromatic amino acid, L-phenylalanine (Phe), and its non-proteinogenic homolog, DL-homophenylalanine (hPhe). We will explore the fundamental structural differences and their profound implications for peptide stability and biological activity, supported by experimental data and detailed methodologies.

The Structural Distinction: A Single Methylene Group's Ripple Effect

At its core, the difference between phenylalanine and homophenylalanine is the addition of a single methylene (-CH2-) group in the side chain of homophenylalanine. This seemingly minor extension has significant conformational and steric consequences that ripple through the entire peptide structure, influencing its interaction with its environment and biological targets.

Feature	L-Phenylalanine (Phe)	DL-Homophenylalanine (hPhe)
Chemical Structure	(S)-2-amino-3-phenylpropanoic acid	(R/S)-2-amino-4-phenylbutanoic acid
Side Chain	Benzyl (-CH2-Ph)	Phenethyl (-CH2-CH2-Ph)
Flexibility	Relatively constrained	Increased side-chain flexibility
Hydrophobicity	High	Increased hydrophobicity

Enhancing Peptide Stability: Resisting Nature's Recycling Program

A primary hurdle in the clinical translation of peptide-based drugs is their rapid degradation by endogenous proteases. The incorporation of unnatural amino acids like homophenylalanine can significantly bolster a peptide's resilience to this enzymatic onslaught.

Fortifying Against Proteolytic Degradation

Proteases, the enzymes responsible for peptide bond cleavage, exhibit a high degree of stereospecificity, primarily recognizing and cleaving peptide bonds adjacent to L-amino acids. The introduction of a non-natural amino acid, such as homophenylalanine, disrupts this recognition. The bulkier and more flexible side chain of hPhe can create steric hindrance within the enzyme's active site, preventing the precise alignment required for catalysis. This leads to a marked increase in the peptide's half-life in biological fluids.[1][2][3]

Experimental Insight: Studies have demonstrated that replacing L-amino acids with unnatural counterparts, including D-amino acids or other non-proteinogenic amino acids, is an effective strategy to enhance the proteolytic stability of peptides.[1][2] While direct comparative data for DL-homophenylalanine versus phenylalanine across a wide range of proteases is specific to the peptide sequence, the general principle of increased stability holds true.

Influencing Conformational Stability

The conformational stability of a peptide is crucial for its biological function. The secondary structure, such as α-helices and β-sheets, dictates how a peptide folds and interacts with its target. The incorporation of homophenylalanine can influence this folding in several ways. The longer side chain of hPhe can participate in intramolecular aromatic interactions, such as π-π stacking and C-H…π interactions, which can help stabilize specific folded conformations.[4] However, the increased flexibility of the hPhe side chain can also introduce a degree of conformational entropy that may either favor or disfavor a particular fold, depending on the surrounding sequence.[5][6]

Modulating Biological Activity: Fine-Tuning the Molecular Handshake

The ultimate goal of peptide design is to achieve a desired biological effect, which is intimately linked to the peptide's ability to bind to its target receptor with high affinity and specificity.

Impact on Receptor Binding and Efficacy

The "molecular handshake" between a peptide and its receptor is a highly specific interaction. The substitution of phenylalanine with homophenylalanine can significantly alter this interaction. The increased size and hydrophobicity of the hPhe side chain can lead to stronger van der Waals and hydrophobic interactions with the receptor's binding pocket, potentially increasing binding affinity.[7] Conversely, the altered side-chain length and flexibility might disrupt critical contacts necessary for receptor activation, leading to a decrease in efficacy or even a switch from agonist to antagonist activity. The precise outcome is highly dependent on the specific receptor and the location of the substitution within the peptide sequence.[8][9]

Causality in Experimental Design: When evaluating the impact of a Phe to hPhe substitution, it is crucial to design experiments that can decouple binding affinity from functional activity. A competitive binding assay will reveal changes in how tightly the peptide binds to its receptor, while a cell-based functional assay will measure the downstream biological response.

Experimental Protocols: A Guide to In Vitro Evaluation

To empirically determine the effects of substituting phenylalanine with DL-homophenylalanine, a series of well-defined in vitro experiments are essential.

Peptide Synthesis

Peptides containing either phenylalanine or DL-homophenylalanine can be synthesized using standard solid-phase peptide synthesis (SPPS) protocols.[10][11] The Fmoc-protected amino acid building blocks for both are commercially available.

Workflow for Solid-Phase Peptide Synthesis:

Caption: Standard workflow for solid-phase peptide synthesis.

Assessment of Proteolytic Stability

A common method to assess proteolytic stability is to incubate the peptide in a biologically relevant medium, such as human plasma or a cell culture supernatant, and monitor the degradation of the intact peptide over time.[12][13]

Step-by-Step Protease Stability Assay:

• Preparation: Dissolve the phenylalanine- and homophenylalanine-containing peptides in a suitable buffer.

• Incubation: Add the peptides to human plasma or a specific protease solution (e.g., trypsin, chymotrypsin) at a defined concentration and incubate at 37°C.

• Time Points: At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), take aliquots of the reaction mixture.

• Quenching: Immediately stop the enzymatic reaction by adding a quenching solution, such as a strong acid (e.g., trifluoroacetic acid) or an organic solvent (e.g., acetonitrile).[12]

• Analysis: Analyze the samples by reverse-phase high-performance liquid chromatography (RP-HPLC) to separate the intact peptide from its degradation products.

• Quantification: Quantify the peak area of the intact peptide at each time point to determine the rate of degradation and calculate the peptide's half-life (t½).

Analysis of Conformational Stability

Circular dichroism (CD) spectroscopy is a powerful technique for assessing the secondary structure of peptides in solution.[14][15][16] By comparing the CD spectra of the Phe and hPhe-containing peptides, one can determine if the substitution induces any significant changes in the peptide's conformation.

Circular Dichroism Spectroscopy Protocol:

• Sample Preparation: Dissolve the purified peptides in a suitable buffer (e.g., phosphate buffer) to a final concentration of 0.1-0.5 mg/mL.[15][17]

• Instrument Setup: Use a CD spectrometer and set the wavelength range to the far-UV region (typically 190-250 nm) for secondary structure analysis.[16]

• Data Acquisition: Record the CD spectra at a controlled temperature.

• Data Analysis: Analyze the resulting spectra to estimate the percentage of α-helix, β-sheet, and random coil structures.[15] Significant differences in the spectra between the Phe and hPhe peptides would indicate a conformational change.

Evaluation of Biological Activity

The biological activity of the peptides can be assessed through various in vitro assays, depending on the peptide's intended function.

Receptor Binding Assay (Competitive):

• Preparation: Prepare a cell membrane fraction or purified receptor that expresses the target of interest.

• Radioligand: Use a radiolabeled ligand known to bind to the receptor.

• Competition: Incubate the receptor preparation with the radioligand and increasing concentrations of the unlabeled test peptides (both Phe and hPhe versions).

• Separation: Separate the bound from the unbound radioligand (e.g., by filtration).

• Quantification: Measure the radioactivity of the bound fraction.

• Analysis: Plot the percentage of bound radioligand against the concentration of the test peptide to determine the IC50 value (the concentration of peptide that inhibits 50% of the radioligand binding). A lower IC50 indicates a higher binding affinity.

Cell-Based Functional Assay:

• Cell Culture: Culture a cell line that expresses the target receptor and exhibits a measurable downstream response upon receptor activation (e.g., calcium mobilization, cAMP production, gene expression).

• Peptide Treatment: Treat the cells with increasing concentrations of the Phe and hPhe peptides.

• Response Measurement: After a suitable incubation period, measure the specific cellular response using an appropriate assay kit or detection method.

• Analysis: Plot the cellular response against the peptide concentration to determine the EC50 value (the concentration of peptide that produces 50% of the maximal response).

Logical Flow for Peptide Evaluation:

Caption: Logical workflow for the comparative evaluation of peptides.

Conclusion: A Strategic Choice in Peptide Optimization

The decision to substitute phenylalanine with DL-homophenylalanine is a strategic one that must be guided by the specific goals of the peptide design project. This modification offers a promising avenue for enhancing proteolytic stability and potentially modulating receptor affinity. However, the impact on conformational stability and functional activity is context-dependent and requires empirical validation. By employing the systematic experimental approaches outlined in this guide, researchers can make informed decisions to unlock the full therapeutic potential of their peptide candidates.

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A Researcher's Guide to Stereoisomeric Bioactivity: A Comparative Analysis of D- vs. L-Homophenylalanine in Biological Assays

Introduction: Chirality as a Functional Determinant in Drug Development

In the intricate world of molecular biology and pharmacology, the three-dimensional arrangement of atoms in a molecule—its stereochemistry—is not a trivial detail but a fundamental determinant of function. Chiral molecules, existing as non-superimposable mirror images (enantiomers), often exhibit profoundly different interactions with the inherently chiral environment of biological systems, such as enzymes and receptors. Homophenylalanine (Hph), a non-proteinogenic amino acid with an additional methylene group in its side chain compared to phenylalanine, serves as a compelling case study. Its two enantiomers, D- and L-homophenylalanine, are leveraged for distinctly different purposes in drug design, underscoring the criticality of stereoisomeric purity in research and development.

This guide provides an in-depth comparative analysis of D- vs. L-homophenylalanine, moving beyond theoretical properties to focus on their differential performance in key biological assays. We will explore the causality behind experimental choices, provide validated protocols, and present data-driven insights to aid researchers in selecting and utilizing the appropriate isomer for their specific application, be it as a specific pharmacophore precursor or a tool for metabolic stabilization.

Part 1: The Dichotomy of Function: Precursor vs. Protector

The divergent roles of L- and D-homophenylalanine are rooted in their interaction with biological machinery. L-isomers of amino acids are the canonical building blocks of proteins, and most enzymes have evolved to recognize and process this specific configuration. Conversely, D-amino acids are rare in higher organisms and are often utilized in peptidomimetics to confer resistance to enzymatic degradation.

L-Homophenylalanine: The Specific Building Block for ACE Inhibitors

L-Homophenylalanine (L-Hph) is a crucial chiral intermediate in the synthesis of a major class of antihypertensive drugs: Angiotensin-Converting Enzyme (ACE) inhibitors.[1][2] Drugs such as Enalapril, Ramipril, and Lisinopril incorporate an L-Hph derivative into their structure.[3][4][5] The precise stereochemistry of the L-isomer is essential for the molecule to fit into the active site of ACE, blocking its function and leading to vasodilation and reduced blood pressure.[6][7] Any contamination with the D-isomer would result in a diastereomeric drug analog with significantly lower or no therapeutic activity. The synthesis of enantiomerically pure L-Hph is therefore a significant area of research, often employing stereoselective biocatalytic methods.[8][9][10]

Caption: L-Hph is a key component of ACE inhibitors that block the conversion of Angiotensin I to the vasoconstrictor Angiotensin II.

D-Homophenylalanine: The Shield Against Proteolysis

In contrast, D-Homophenylalanine (D-Hph) is primarily used as a building block in the synthesis of peptidomimetics—molecules that mimic the structure of natural peptides but with modified properties.[11][12] The primary motivation for incorporating D-amino acids like D-Hph is to enhance the metabolic stability of a peptide-based drug candidate.[13] Proteases, the enzymes responsible for degrading proteins and peptides, are highly stereospecific and are generally unable to cleave peptide bonds adjacent to a D-amino acid residue.[11] This "proteolytic shield" extends the in-vivo half-life of the peptide, a critical factor for therapeutic efficacy.[13] Furthermore, switching from an L- to a D-amino acid can dramatically alter the peptide's conformation, leading to changes in receptor binding affinity and biological activity, sometimes resulting in enhanced potency or a shift from agonist to antagonist activity.[11][14][15]

Part 2: Foundational Analysis: Verifying Enantiomeric Purity

Caption: Workflow for determining enantiomeric purity of homophenylalanine using Chiral HPLC.

Experimental Protocol: Chiral HPLC for D- and L-Homophenylalanine

This protocol is based on methodologies described for the separation of Hph enantiomers.[8][17]

Objective: To separate and quantify D- and L-homophenylalanine to determine enantiomeric excess (ee).

Materials:

• HPLC system with a UV detector

• Chiral column: Chirex 3126 (D)-penicillamine (150 x 4.6 mm) or equivalent

• Mobile Phase A: 2 mM Copper (II) Sulfate (CuSO₄) in ultrapure water

• Mobile Phase B: Acetonitrile (HPLC grade)

• D-Hph, L-Hph, and DL-Hph (racemic mixture) standards

• Test sample of Hph

Methodology:

• Mobile Phase Preparation: Prepare the mobile phase, for example, an isocratic mixture of 85% Mobile Phase A and 15% Mobile Phase B. Degas the solution before use.

• Standard Preparation: Prepare 1 mg/mL stock solutions of D-Hph, L-Hph, and DL-Hph standards in the mobile phase. Create a working standard of the DL-Hph at 0.1 mg/mL.

• Sample Preparation: Prepare the test sample at a concentration of approximately 0.1 mg/mL in the mobile phase. Filter through a 0.22 µm syringe filter.

• HPLC Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 40 °C

  • Detection Wavelength: 245 nm

  • Injection Volume: 10 µL

  • Run Time: Approximately 60 minutes (or until both peaks have eluted and the baseline is stable).

• Analysis:

  • Inject the DL-Hph standard to determine the retention times for each enantiomer. Based on published data, L-Hph typically elutes first (~27 min) followed by D-Hph (~30 min) under these conditions.[17]

  • Inject the individual D-Hph and L-Hph standards to confirm peak identity.

  • Inject the test sample.

  • Integrate the peak areas for both enantiomers in the test sample chromatogram.

  • Calculate the enantiomeric excess (% ee) using the formula: % ee = [|Area(L) - Area(D)| / (Area(L) + Area(D))] x 100.

Self-Validation: The protocol's validity is confirmed by the clear separation of enantiomers in the racemic standard and the correct identification of the single peaks from the pure enantiomer standards.

Part 3: Comparative Performance in Biological Assays

The distinct chemical nature of D- and L-homophenylalanine leads to predictable and measurable differences in their biological activity.

Assay 1: Enzymatic Degradation via D-Amino Acid Oxidase (DAAO)

Scientific Rationale: D-Amino Acid Oxidase (DAAO) is a flavoenzyme that specifically catalyzes the oxidative deamination of D-amino acids, producing the corresponding α-keto acid, ammonia, and hydrogen peroxide.[18][19] It plays a role in the detoxification of D-amino acids from gut bacteria and certain foods.[20] This enzyme exhibits absolute stereoselectivity and will not act on L-amino acids.[21] Therefore, a DAAO assay provides a clear biological system where D-Hph is an active substrate and L-Hph is inert.

Caption: DAAO specifically oxidizes D-Hph while L-Hph is not recognized as a substrate.

Experimental Protocol: DAAO Activity Assay

Objective: To demonstrate the stereoselective degradation of D-Hph by DAAO.

Materials:

• Purified D-Amino Acid Oxidase (e.g., from porcine kidney)

• D-Hph and L-Hph

• Reaction Buffer: 100 mM Sodium Pyrophosphate, pH 8.3

• Horseradish Peroxidase (HRP)

• Amplex™ Red reagent or similar H₂O₂-detecting substrate

• 96-well microplate reader (fluorescence)

Methodology:

• Reagent Preparation:

  • Prepare 10 mM stock solutions of D-Hph and L-Hph in reaction buffer.

  • Prepare a DAAO working solution (e.g., 0.2 units/mL) in reaction buffer.

  • Prepare a detection cocktail containing HRP (e.g., 0.2 U/mL) and Amplex Red (e.g., 100 µM) in reaction buffer. Protect from light.

• Assay Setup (in a 96-well plate):

  • Test Wells (D-Hph): 50 µL D-Hph solution (to final concentration 1-10 mM) + 50 µL DAAO solution.

  • Negative Control Wells (L-Hph): 50 µL L-Hph solution + 50 µL DAAO solution.

  • No-Enzyme Control: 50 µL D-Hph solution + 50 µL reaction buffer.

  • Blank: 100 µL reaction buffer.

• Reaction Incubation: Incubate the plate at 25°C for 30 minutes.

• Detection: Add 100 µL of the detection cocktail to all wells. Incubate for another 10-15 minutes at room temperature, protected from light.

• Measurement: Read the fluorescence (Excitation: ~540 nm, Emission: ~590 nm).

• Data Analysis: Subtract the blank reading from all wells. Compare the fluorescence signal from the D-Hph wells to the L-Hph and no-enzyme control wells.

Expected Outcome: A strong fluorescent signal will be generated in the wells containing D-Hph and DAAO, indicating H₂O₂ production. The L-Hph and no-enzyme control wells will show negligible fluorescence, demonstrating the stereospecificity of the enzyme.

Assay 2: Proteolytic Stability of Hph-Containing Peptides

Scientific Rationale: As previously discussed, incorporating a D-amino acid into a peptide sequence can block cleavage by proteases. A direct comparative assay can validate this principle. Chymotrypsin is a suitable model protease as it preferentially cleaves peptide bonds C-terminal to large hydrophobic residues like phenylalanine, and by extension, homophenylalanine.

Experimental Protocol: In-Vitro Protease Stability Assay

Objective: To compare the degradation rate of two model peptides, one containing L-Hph and the other D-Hph, when exposed to chymotrypsin.

Materials:

• Custom synthesized peptides (e.g., Ac-Gly-Ala-X-Ala-Gly-NH₂, where X is L-Hph for Peptide L, and D-Hph for Peptide D)

• α-Chymotrypsin

• Assay Buffer: 50 mM Tris-HCl, 20 mM CaCl₂, pH 8.0

• Reaction stop solution: 10% Trifluoroacetic Acid (TFA)

• RP-HPLC system with a C18 column

Methodology:

• Peptide and Enzyme Preparation:

  • Prepare 1 mg/mL stock solutions of Peptide L and Peptide D in the assay buffer.

  • Prepare a 0.1 mg/mL stock solution of chymotrypsin in the assay buffer immediately before use.

• Reaction Setup:

  • For each peptide, set up a reaction mixture: 450 µL of peptide stock solution + 50 µL of chymotrypsin stock solution.

  • Set up a control for each peptide: 450 µL of peptide stock solution + 50 µL of assay buffer (no enzyme).

• Time Course Sampling: Incubate all tubes at 37°C. At specified time points (e.g., 0, 15, 30, 60, 120 minutes), withdraw a 50 µL aliquot from each reaction tube and immediately quench it in a new tube containing 50 µL of 10% TFA.

• HPLC Analysis:

  • Analyze each quenched time-point sample by RP-HPLC. Monitor the disappearance of the full-length parent peptide peak (e.g., at 220 nm).

  • Develop an HPLC gradient that separates the parent peptide from its cleavage products.

• Data Analysis:

  • For each peptide, plot the percentage of the remaining parent peptide (peak area at time t / peak area at time 0) against time.

  • Calculate the half-life (t₁/₂) of each peptide under these conditions.

Expected Outcome: The concentration of Peptide L will decrease rapidly over time, indicating cleavage by chymotrypsin. The concentration of Peptide D will remain relatively stable, demonstrating its resistance to proteolytic degradation.

Part 4: Summary of Comparative Performance

The distinct behaviors of D- and L-homophenylalanine in these representative assays can be summarized as follows:

Biological Assay	L-Homophenylalanine Performance	D-Homophenylalanine Performance	Underlying Principle
Chiral HPLC Analysis	Elutes at a specific retention time (e.g., ~27 min).[17]	Elutes at a different retention time (e.g., ~30 min).[17]	Differential interaction with a chiral stationary phase.
DAAO Enzymatic Assay	Inactive. No substrate binding, no H₂O₂ production.[21]	Active. Serves as a substrate, leading to oxidative deamination and H₂O₂ production.	Stereospecificity of the DAAO active site.
Protease Stability Assay	Labile. Peptide containing L-Hph is readily cleaved by proteases like chymotrypsin.	Stable. Peptide containing D-Hph resists cleavage at the D-residue site.[11][13]	Stereospecificity of the protease active site.
ACE Inhibition Assay	Highly Active. L-Hph derived inhibitors show potent binding and inhibition of ACE.[4][6]	Inactive/Poorly Active. The corresponding D-Hph diastereomer fits poorly into the ACE active site.	Strict stereochemical requirements of the target enzyme's binding pocket.

Conclusion

The comparative analysis of D- and L-homophenylalanine in biological assays definitively shows that stereochemistry is a primary driver of biological function. L-Homophenylalanine acts as a highly specific, biologically-recognized building block, essential for the activity of pharmaceuticals like ACE inhibitors. In stark contrast, D-homophenylalanine serves as a molecular tool to subvert biological machinery, providing a shield against enzymatic degradation to enhance the stability and therapeutic potential of peptide-based drugs. For researchers and drug development professionals, understanding these fundamental differences is paramount. The choice between D- and L-homophenylalanine is not arbitrary; it is a critical design decision that dictates the ultimate biological activity and therapeutic utility of the final molecule. Rigorous analytical verification of enantiomeric purity, as outlined in this guide, is the essential first step in ensuring the integrity and reproducibility of any subsequent biological investigation.

References

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• Gröger, H., et al. (2021). Preparative Coupled Enzymatic Synthesis of L-Homophenylalanine and 2-Hydroxy-5-oxoproline with Direct In Situ Product Crystallization and Cyclization. ACS Omega. Available at: [Link]

• Ahmad, A., et al. (2015). Sustainable biocatalytic synthesis of L-homophenylalanine as pharmaceutical drug precursor. ResearchGate. Available at: [Link]

• Gotor-Fernández, V., et al. (2015). Synthesis of d- and l-Phenylalanine Derivatives by Phenylalanine Ammonia Lyases: A Multienzymatic Cascade Process. PMC. Available at: [Link]

• Pollegioni, L., et al. (2021). Advances in Enzymatic Synthesis of D-Amino Acids. MDPI. Available at: [Link]

• Latacz, G., et al. (2006). UNNATURAL D-AMINO ACIDS AS BUILDING BLOCKS OF NEW PEPTIDOMIMETICS. Acta Poloniae Pharmaceutica. Available at: [Link]

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• Singh, V., et al. (2020). A novel potential primary method for quantification of enantiomers by high performance liquid chromatography-circular dichroism. ResearchGate. Available at: [Link]

• Ahmad, A., et al. (2016). Sustainable Biocatalytic Synthesis of L-homophenylalanine as Pharmaceutical Drug Precursor. PubMed. Available at: [Link]

• Liu, L., et al. (2020). [Advances in enzymatic production of L-homophenylalanine]. PubMed. Available at: [Link]

• Latacz, G., et al. (2006). Unnatural D-amino acids as building blocks of new peptidomimetics. PubMed. Available at: [Link]

• Wikipedia. (n.d.). D-amino acid oxidase. Wikipedia. Available at: [Link]

• Gao, D., et al. (2022). Efficient Production of L-Homophenylalanine by Enzymatic-Chemical Cascade Catalysis. PubMed. Available at: [Link]

• ResearchGate. (n.d.). Various approaches for the synthesis of selected ACE inhibitors building blocks. ResearchGate. Available at: [Link]

• Aldrich, J.V., et al. (2020). Phenylalanine Stereoisomers of CJ-15,208 and [d-Trp]CJ-15,208 Exhibit Distinctly Different Opioid Activity Profiles. MDPI. Available at: [Link]

• Lyons, M.E., et al. (2007). Enantioselective Detection of D‐ and L‐Phenylalanine Using Optically Active Polyaniline. ResearchGate. Available at: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). D-Homophenylalanine: A Versatile Amino Acid Derivative for Peptide Synthesis and Pharmaceutical Research. NINGBO INNO PHARMCHEM CO.,LTD.. Available at: [Link]

• Reddy, K.S., et al. (2010). LHPE and related ACE inhibitors. ResearchGate. Available at: [Link]

• Pollegioni, L., et al. (2018). Human D-Amino Acid Oxidase: Structure, Function, and Regulation. PMC. Available at: [Link]

• Aldrich, J.V., et al. (2020). Phenylalanine Stereoisomers of CJ-15,208 and [d-Trp]CJ-15,208 Exhibit Distinctly Different Opioid Activity Profiles. PubMed. Available at: [Link]

• Lyons, M.E., et al. (2007). Enantioselective Detection of D- and L-Phenylalanine Using Optically Active Polyaniline. MURAL - Maynooth University Research Archive Library. Available at: [Link]

• Tishkov, V.I., & Khoronenkova, S.V. (2009). D-Amino acid oxidase: Physiological role and applications. SciSpace. Available at: [Link]

• de la Torre, F., et al. (2016). Biosynthesis and Metabolic Fate of Phenylalanine in Conifers. Frontiers in Plant Science. Available at: [Link]

• Pollegioni, L., et al. (2018). Biochemical Properties of Human D-Amino Acid Oxidase. PMC. Available at: [Link]

• Lyons, M.E., et al. (2007). Enantioselective Detection of D- and L-Phenylalanine Using Optically Active Polyaniline. MURAL - Maynooth University Research Archive Library. Available at: [Link]

• Lee, H. (2000). Solid-Phase Synthesis of Peptides, Peptidomimetics, and Cyclic Peptides Using Traceless Aromatic Side-Chain Tethered Building Blocks. The Electronic Conference on Synthetic Organic Chemistry. Available at: [Link]

• PubChem. (n.d.). D-Homophenylalanine. PubChem. Available at: [Link]

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• Asakura, T., et al. (2018). Polypeptide gels incorporating the exotic functional aromatic amino acid 4-amino-L-phenylalanine. Royal Society of Chemistry. Available at: [Link]

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A Comparative Guide to the Validation of Analytical Methods for DL-Homophenylalanine Quantification

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and clinical research, the precise and accurate quantification of amino acids and their analogues, such as DL-Homophenylalanine, is paramount. This non-proteinogenic amino acid is a critical component in various therapeutic peptides and small molecule drugs. Its accurate measurement is not merely a procedural step but the bedrock upon which product quality, safety, and efficacy are built. This guide provides a comprehensive comparison of analytical methodologies for DL-Homophenylalanine quantification, grounded in established scientific principles and regulatory expectations.

The validation of an analytical method is a documented process that demonstrates its suitability for the intended purpose.[1] Regulatory bodies like the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the European Medicines Agency (EMA) have established comprehensive guidelines to ensure the reliability and consistency of analytical data.[2][3][4] This guide will navigate the intricacies of validating methods for DL-Homophenylalanine, offering insights into the causality behind experimental choices and ensuring a self-validating system of protocols.

Choosing the Right Analytical Tool: A Comparative Overview

The selection of an analytical technique for DL-Homophenylalanine quantification hinges on several factors, including the sample matrix, required sensitivity, and the need for chiral separation. The three primary chromatographic techniques employed are High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Analytical Technique	Principle	Advantages	Limitations	Typical Application
HPLC with UV or FLD	Separation based on polarity, coupled with UV or fluorescence detection.	Robust, widely available, cost-effective.	Lower sensitivity compared to MS, may require derivatization for fluorescence detection.	Assay of bulk drug substance, quantification in simple matrices.
GC-MS	Separation of volatile compounds, coupled with mass spectrometry for detection.	High chromatographic efficiency, excellent sensitivity and selectivity.	Requires derivatization to make amino acids volatile, potential for racemization during derivatization.[5]	Impurity profiling, quantification in complex biological matrices.
LC-MS/MS	Separation by liquid chromatography, coupled with tandem mass spectrometry.	High sensitivity and selectivity, can often analyze underivatized amino acids.[6]	Higher cost of instrumentation, potential for matrix effects.	Bioanalysis in plasma, urine, and other biological fluids.[7]

Causality in Method Selection: The choice between these techniques is driven by the analytical challenge. For instance, while HPLC-UV is a workhorse for routine purity and assay testing of the drug substance, the need to quantify low levels of DL-Homophenylalanine in a complex biological matrix like plasma necessitates the superior sensitivity and selectivity of LC-MS/MS.[7] GC-MS, while powerful, introduces the complexity and potential variability of derivatization, a critical consideration when accuracy and precision are paramount.

The Pillars of Method Validation: A Step-by-Step Guide

A robust analytical method validation protocol is essential to ensure that the method consistently produces reliable results.[1] The core parameters, as defined by ICH guidelines, are specificity, linearity, range, accuracy, precision, detection limit (LOD), quantitation limit (LOQ), and robustness.[2][8]

Specificity: Ensuring You Measure Only What You Intend To

Specificity is the ability of the method to assess the analyte unequivocally in the presence of other components that may be expected to be present, such as impurities, degradation products, and matrix components.[2]

• Experimental Protocol:

  • For HPLC/LC-MS: Analyze a blank sample (matrix without the analyte), a sample of pure DL-Homophenylalanine, and a sample spiked with known related substances and potential impurities.

  • For GC-MS: Analyze derivatized blank matrix and samples spiked with potential interfering substances.

  • Peak Purity Analysis (for HPLC-UV): Employ a photodiode array (PDA) detector to assess peak purity and ensure no co-eluting peaks are present.

  • For Chiral Methods: Demonstrate the separation of D- and L-homophenylalanine to ensure the method is stereospecific if required.[9][10]

• Causality: This step is crucial to prevent overestimation of the analyte due to interfering peaks, which could have significant implications for dose accuracy and safety assessment.

Linearity and Range: Establishing a Proportional Response

Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a defined range. The range is the interval between the upper and lower concentrations of the analyte for which the method has been shown to have a suitable level of precision, accuracy, and linearity.[11][12]

• Experimental Protocol:

  • Prepare a series of at least five calibration standards of DL-Homophenylalanine spanning the expected concentration range of the samples.[13]

  • Analyze each standard in triplicate.

  • Plot the average response versus the concentration and perform a linear regression analysis.

  • The correlation coefficient (r²) should ideally be ≥ 0.99.

• Causality: A linear relationship is fundamental for accurate quantification. It ensures that the mathematical model used to calculate the unknown concentration from the measured response is valid within the specified range.

Accuracy: Closeness to the True Value

Accuracy expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[14] It is typically determined by recovery studies.

• Experimental Protocol:

  • Spike a blank matrix with known concentrations of DL-Homophenylalanine at a minimum of three levels (e.g., low, medium, and high) covering the specified range.

  • Analyze these spiked samples in triplicate.

  • Calculate the percent recovery at each level.

  • Acceptance criteria are typically within 80-120% for bioanalytical methods and tighter for drug substance/product analysis (e.g., 98-102%).[15]

• Causality: Accuracy studies confirm that the method is free from systematic errors or bias, ensuring that the measured values reflect the true concentration of the analyte in the sample.

Precision: Measuring the Degree of Scatter

Precision is the measure of the degree of scatter of a series of measurements of the same homogeneous sample under the prescribed conditions.[14] It is evaluated at three levels: repeatability, intermediate precision, and reproducibility.

• Experimental Protocol:

  • Repeatability (Intra-assay precision): Analyze a minimum of six replicate samples of the same concentration on the same day, with the same analyst and instrument.

  • Intermediate Precision (Inter-assay precision): Analyze the same sample on different days, with different analysts, and/or on different instruments within the same laboratory.

  • Reproducibility: Assesses the precision between different laboratories (collaborative study).

  • Calculate the relative standard deviation (RSD) for each set of measurements. The acceptance criterion for RSD is typically ≤ 2% for drug substance and ≤ 15% for bioanalytical methods at concentrations above the LOQ.[2]

• Causality: Precision demonstrates the method's ability to generate consistent results, which is critical for reliable monitoring of manufacturing processes and for making informed decisions in clinical studies.

Detection Limit (LOD) and Quantitation Limit (LOQ): Defining the Method's Sensitivity

The LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. The LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[16]

• Experimental Protocol:

  • Visual Evaluation: Determine the concentration at which the analyte can be reliably distinguished from the baseline noise.

  • Signal-to-Noise Ratio: Determine the concentration that yields a signal-to-noise ratio of approximately 3:1 for LOD and 10:1 for LOQ.

  • Based on the Standard Deviation of the Response and the Slope: LOD = 3.3 * (SD of the blank) / Slope of the calibration curve; LOQ = 10 * (SD of the blank) / Slope of the calibration curve.

• Causality: Establishing the LOD and LOQ is essential for understanding the limitations of the method and ensuring it is sensitive enough for its intended purpose, such as quantifying low-level impurities or metabolites.

Robustness: Assessing the Method's Reliability

Robustness is a measure of a method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.[14]

• Experimental Protocol:

  • Introduce small, deliberate changes to method parameters such as:

    • HPLC/LC-MS: pH of the mobile phase, mobile phase composition, column temperature, flow rate.

    • GC-MS: Injection temperature, oven temperature program, carrier gas flow rate.

  • Analyze a sample under each of the modified conditions.

  • Evaluate the effect of these changes on the results (e.g., peak area, retention time, resolution).

• Causality: Robustness testing identifies the critical parameters that must be carefully controlled to ensure the method's performance remains consistent over time and across different laboratories.

Visualizing the Validation Workflow

Caption: Workflow for Analytical Method Validation.

The Interdependence of Validation Parameters

The various validation parameters are not independent but are interconnected, forming a cohesive assessment of the method's performance.

Caption: Interrelationship of Key Validation Parameters.

Conclusion

The validation of an analytical method for DL-Homophenylalanine quantification is a rigorous and systematic process that is fundamental to ensuring the quality and safety of pharmaceutical products. By carefully selecting the appropriate analytical technique and meticulously evaluating the core validation parameters, researchers and drug development professionals can have confidence in the data generated. This guide provides a framework for designing and executing a scientifically sound validation study, emphasizing the importance of understanding the "why" behind each experimental choice. Adherence to these principles not only ensures regulatory compliance but also upholds the scientific integrity of the research and development process.

References

• Thermo Fisher Scientific. (n.d.). GC Analysis of Derivatized Amino Acids.
• AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained.
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• U.S. Food and Drug Administration. (2018, May). Bioanalytical Method Validation Guidance for Industry.
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A Senior Application Scientist's Guide to Assessing Anti-Phenylalanine Antibody Cross-Reactivity with DL-Homophenylalanine

Introduction: The Imperative of Specificity in Immunoassays

In the realms of drug development, metabolic research, and diagnostics, the specificity of an antibody is the cornerstone of reliable and reproducible data.[1] An antibody's ability to selectively bind its target antigen without interacting with non-target molecules is critical for the accuracy of techniques like ELISA, Western blotting, and immunohistochemistry.[1][2] This guide addresses a crucial aspect of antibody validation: assessing the cross-reactivity of anti-phenylalanine (Phe) antibodies with DL-Homophenylalanine (DL-Hphe), a structurally similar yet distinct amino acid analog.

Phenylalanine is an essential aromatic amino acid, a precursor for tyrosine and several key neurotransmitters.[3] DL-Homophenylalanine, which contains an additional methylene group in its side chain, is often used in peptide synthesis and as a building block in pharmaceutical development.[4][5] This structural similarity presents a potential challenge for anti-phenylalanine antibodies, as even minor molecular differences can impact epitope recognition and binding affinity.

Due to the limited availability of direct comparative experimental data in public literature, this guide provides a comprehensive framework for researchers to design, execute, and interpret experiments to quantify this specific cross-reactivity. We will detail the requisite experimental protocols, explain the rationale behind methodological choices, and present a hypothetical data set to illustrate the analysis and interpretation of results.

Section 1: Foundational Principles of Antibody-Antigen Recognition

Antibody specificity is dictated by the precise three-dimensional fit between the antibody's paratope and the antigen's epitope. Cross-reactivity occurs when an antibody binds to an unintended molecule that shares structural similarities with the target antigen.[6] In the case of Phenylalanine and Homophenylalanine, the key difference is the length of the alkyl chain connecting the phenyl group to the alpha-carbon.

Caption: Molecular structures of L-Phenylalanine and DL-Homophenylalanine.

This seemingly minor extension can alter the hydrophobic and steric interactions within the antibody's binding pocket, potentially reducing binding affinity. Quantifying this difference is essential for any immunoassay intended to specifically measure Phenylalanine in a biological matrix where Homophenylalanine or other analogs might be present.

Section 2: A Validated Experimental Strategy

To rigorously assess cross-reactivity, we recommend a two-tiered approach that provides both a quantitative measure of cross-reactivity and a detailed kinetic profile of the binding interactions.

• Competitive ELISA: This immunoassay format is ideal for determining the relative affinity of the antibody for the target antigen versus the potential cross-reactant. It allows for the calculation of the 50% inhibitory concentration (IC50) and the percentage of cross-reactivity.[6]

• Surface Plasmon Resonance (SPR): SPR is a powerful, label-free technology that provides real-time kinetic data, including the association rate (k_on), dissociation rate (k_off), and the equilibrium dissociation constant (K_D).[7][8] This allows for a much deeper characterization of the binding events than endpoint assays like ELISA.[9]

Caption: A two-tiered strategy for robust cross-reactivity assessment.

Section 3: Detailed Experimental Protocols

The following protocols are designed to be self-validating by including necessary controls and standards.

Protocol 3.1: Competitive ELISA for Cross-Reactivity Assessment

This protocol determines the concentration of Phenylalanine or DL-Homophenylalanine required to inhibit the binding of the anti-Phenylalanine antibody to a plate-bound Phenylalanine conjugate by 50% (IC50).

Methodology Rationale:

• Competitive Format: This format is highly sensitive for detecting cross-reactivity. The free analyte in solution competes with the immobilized antigen, and a lower signal indicates stronger binding (higher affinity).[6]

• Blocking: Blocking unoccupied sites on the microplate is crucial to prevent non-specific binding of the primary or secondary antibodies, which would lead to high background noise.[10][11]

• Washing: Thorough washing steps are essential to remove unbound reagents, ensuring that the final signal is only from specifically bound antibodies.[10]

Step-by-Step Protocol:

• Antigen Coating:

  • Coat a 96-well high-binding polystyrene plate with a Phenylalanine-carrier protein conjugate (e.g., Phe-BSA) at 1-2 µg/mL in a coating buffer (e.g., 0.1 M Carbonate-Bicarbonate, pH 9.6).

  • Incubate overnight at 4°C.

• Washing:

  • Wash the plate three times with 200 µL/well of Wash Buffer (e.g., PBS with 0.05% Tween-20).[10]

• Blocking:

  • Add 200 µL/well of Blocking Buffer (e.g., 1% BSA in PBS) to prevent non-specific binding.[12]

  • Incubate for 1-2 hours at room temperature (RT).

• Washing:

  • Repeat the wash step as described in step 2.

• Competition Reaction:

  • Prepare serial dilutions of the "competitors": L-Phenylalanine (standard) and DL-Homophenylalanine (test article) in Assay Buffer (e.g., Blocking Buffer). A typical range would be from 1 mM down to 1 nM.

  • In a separate dilution plate, mix 50 µL of each competitor dilution with 50 µL of the anti-Phenylalanine antibody (at a pre-determined optimal concentration).

  • Incubate this mixture for 30 minutes at RT.

  • Transfer 100 µL of the antibody/competitor mixture to the corresponding wells of the coated and blocked assay plate.

  • Incubate for 1-2 hours at RT.

• Washing:

  • Repeat the wash step as described in step 2.

• Detection:

  • Add 100 µL/well of a horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., anti-Rabbit IgG-HRP) diluted in Assay Buffer.

  • Incubate for 1 hour at RT.

• Washing:

  • Perform a final, more stringent wash (e.g., 5 times) as described in step 2.

• Substrate Development & Reading:

  • Add 100 µL/well of TMB substrate and incubate in the dark until sufficient color develops (5-15 minutes).

  • Stop the reaction by adding 50 µL/well of 2N H₂SO₄.

  • Read the absorbance at 450 nm using a microplate reader.

Data Analysis:

• Plot the absorbance at 450 nm against the log of the competitor concentration.

• Use a four-parameter logistic (4PL) curve fit to determine the IC50 for both L-Phenylalanine and DL-Homophenylalanine.

• Calculate the percent cross-reactivity using the formula: % Cross-Reactivity = (IC50 of L-Phenylalanine / IC50 of DL-Homophenylalanine) * 100

Protocol 3.2: Surface Plasmon Resonance (SPR) Kinetic Analysis

This protocol measures the real-time binding kinetics of the anti-Phenylalanine antibody to immobilized L-Phenylalanine and DL-Homophenylalanine.

Methodology Rationale:

• Label-Free, Real-Time Analysis: SPR technology monitors binding events in real-time without the need for labels, providing pure kinetic data.[7][9]

• Kinetic Constants: By analyzing the association and dissociation phases of the sensorgram, SPR can determine the on-rate (k_on) and off-rate (k_off), which define the binding affinity (K_D = k_off / k_on).[8][13] A higher K_D value indicates lower affinity.

Step-by-Step Protocol:

• Chip Preparation and Ligand Immobilization:

  • Select an appropriate sensor chip (e.g., a CM5 chip for amine coupling).

  • Activate the carboxymethylated dextran surface using a mixture of EDC and NHS.

  • Immobilize a Phenylalanine-carrier protein conjugate onto one flow cell.

  • Immobilize a Homophenylalanine-carrier protein conjugate onto a second flow cell.

  • Use a third flow cell as a reference, immobilizing only the carrier protein (e.g., BSA).

  • Deactivate any remaining active esters with ethanolamine.

• Analyte Preparation:

  • Prepare a series of dilutions of the purified anti-Phenylalanine antibody in a suitable running buffer (e.g., HBS-EP+). A typical concentration range might be 1 nM to 100 nM.

• Kinetic Binding Assay:

  • Inject the running buffer over all flow cells until a stable baseline is achieved.

  • Perform a series of injection cycles. In each cycle, inject a different concentration of the anti-Phenylalanine antibody over the flow cells for a set association time (e.g., 180 seconds).

  • Follow this with an injection of running buffer to monitor the dissociation phase for a set time (e.g., 300 seconds).

  • Between cycles, regenerate the chip surface with a pulse of a low-pH solution (e.g., glycine-HCl, pH 1.5) to remove the bound antibody.

• Data Analysis:

  • The instrument software will generate sensorgrams (Response Units vs. Time).

  • Double-reference the data by subtracting the signal from the reference flow cell and from a buffer-only (zero concentration) injection.

  • Fit the processed sensorgrams to a suitable binding model (e.g., a 1:1 Langmuir binding model) to calculate the k_on, k_off, and K_D values for the antibody's interaction with both Phenylalanine and Homophenylalanine.[13]

Section 4: Hypothetical Data and Interpretation

The following data tables are for illustrative purposes to demonstrate how results from these experiments would be presented and interpreted.

Table 1: Hypothetical Competitive ELISA Results

Competitor	IC50 (nM)	% Cross-Reactivity
L-Phenylalanine	50	100% (Reference)
DL-Homophenylalanine	1,250	4.0%

Interpretation: The hypothetical data shows that a 25-fold higher concentration of DL-Homophenylalanine is required to achieve the same level of inhibition as L-Phenylalanine. This results in a calculated cross-reactivity of only 4.0%, indicating that the antibody has a strong preference for its intended target, Phenylalanine.

Table 2: Hypothetical Surface Plasmon Resonance (SPR) Results

Ligand	k_on (1/Ms)	k_off (1/s)	K_D (nM)
L-Phenylalanine	2.5 x 10⁵	1.0 x 10⁻³	4.0
DL-Homophenylalanine	1.8 x 10⁵	2.7 x 10⁻²	150.0

Interpretation: The SPR data provides a more nuanced view of the binding interaction.

• Association Rate (k_on): The on-rate for DL-Homophenylalanine is only slightly slower than for L-Phenylalanine, suggesting the antibody can still initially recognize and bind the analog.

• Dissociation Rate (k_off): The critical difference lies in the off-rate, which is 27 times faster for DL-Homophenylalanine. This indicates that the antibody-Hphe complex is far less stable and dissociates much more quickly.

• Affinity (K_D): The combination of these kinetics results in a K_D value for DL-Homophenylalanine (150 nM) that is approximately 37.5-fold higher than for L-Phenylalanine (4.0 nM), confirming a significantly lower binding affinity. This corroborates the low cross-reactivity observed in the ELISA experiment.

Conclusion

Validating the specificity of an antibody is not a single experiment but a systematic process of investigation.[14] This guide provides a robust, two-tiered strategy for definitively characterizing the cross-reactivity of anti-Phenylalanine antibodies with the structurally similar analog, DL-Homophenylalanine. By combining the quantitative power of competitive ELISA with the detailed kinetic insights from SPR, researchers can gain high confidence in their immunoassay data.[6][7] This level of rigorous validation is paramount to ensuring the accuracy and reproducibility of research findings and the successful development of targeted diagnostics and therapeutics.

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A Senior Application Scientist's Guide to Benchmarking Chiral Columns for DL-Homophenylalanine Separation

Introduction: The Crucial Role of Enantioseparation for Homophenylalanine

Homophenylalanine, a non-proteinogenic amino acid, is a vital chiral building block in the synthesis of various pharmaceuticals, including angiotensin-converting enzyme (ACE) inhibitors. Like all chiral molecules, its enantiomers (D- and L-Homophenylalanine) can exhibit markedly different pharmacological and toxicological profiles. The thalidomide tragedy of the 1950s serves as a stark reminder of the critical importance of isolating and testing individual enantiomers, as one can be therapeutic while the other is harmful.[1] Consequently, the development of robust and efficient analytical methods to separate and quantify these enantiomers is not merely an academic exercise but a fundamental requirement in drug development and quality control.

High-Performance Liquid Chromatography (HPLC) utilizing Chiral Stationary Phases (CSPs) is the gold standard for enantioselective separations.[2][3][4] The principle lies in the formation of transient, diastereomeric complexes between the enantiomers and the chiral selector immobilized on the stationary phase.[5][6] These complexes have different interaction energies, leading to different retention times and, thus, separation.

This guide provides an in-depth comparison of several classes of chiral columns for the separation of DL-Homophenylalanine. As a Senior Application Scientist, my goal is not just to present data but to illuminate the causality behind the experimental choices, empowering you to select the optimal CSP and develop a robust separation method for your specific analytical challenge. We will explore the mechanistic underpinnings of different CSPs, present a systematic experimental protocol, and analyze the resulting data to provide actionable recommendations.

Pillar 1: Understanding the Tools of the Trade - Chiral Stationary Phase Mechanisms

The success of any chiral separation is predicated on selecting a CSP that can effectively "recognize" the stereochemical differences between enantiomers.[6] This recognition is driven by a combination of intermolecular interactions. For an amino acid like Homophenylalanine, which possesses a carboxylic acid group, a primary amine, and an aromatic ring, several interaction types are possible. Let's delve into the primary CSP classes relevant to this analyte.

• Polysaccharide-Based CSPs: These are the most widely used CSPs, consisting of cellulose or amylose derivatives (e.g., carbamates, esters) coated or immobilized on a silica support.[7][8][9] Their broad applicability stems from a versatile combination of interaction mechanisms, including hydrogen bonding, π-π interactions, dipole-dipole interactions, and steric hindrance, which occur within the chiral grooves of the helical polymer structure.[10] Immobilized versions offer the significant advantage of being compatible with a wider range of organic solvents, which were "forbidden" for older coated phases, thereby expanding method development possibilities.[7]

• Protein-Based CSPs: Columns using immobilized proteins like α1-acid glycoprotein (AGP), human serum albumin (HSA), or cellobiohydrolase (CBH) leverage the inherent stereoselectivity of biological macromolecules.[11][12][13] Separation occurs through a complex interplay of electrostatic, hydrophobic, and hydrogen bonding interactions at various binding sites on the protein surface.[5][12] These columns are particularly powerful for separating biologically relevant molecules in reversed-phase, aqueous mobile phases, making them highly suitable for direct analysis of samples from biological matrices.[12][14]

• Crown Ether-Based CSPs: This class of CSPs is highly specific for compounds containing a primary amine group on the chiral center, making them an excellent choice for underivatized amino acids.[15][16][17] The chiral recognition mechanism is based on the formation of inclusion complexes, where the protonated primary amine (-NH3+) of the analyte forms three hydrogen bonds with the oxygen atoms of the crown ether macrocycle in a tripod-like configuration.[5]

• Zwitterionic CSPs: These novel selectors incorporate both anion- and cation-exchange functional groups, making them uniquely suited for the separation of zwitterionic molecules like underivatized amino acids and small peptides.[15][18] The dual ionic nature allows for strong interactions and high selectivity for amphoteric analytes.

Pillar 2: A Self-Validating Experimental Protocol

To objectively benchmark these different technologies, we designed a systematic screening protocol. The causality for each step is explained to ensure the trustworthiness and reproducibility of the results.

Experimental Workflow Diagram

Caption: Experimental workflow for benchmarking chiral columns.

Methodology Details

• Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a UV-Vis detector set to 254 nm was used.

• Analyte: A racemic (50:50) mixture of DL-Homophenylalanine was prepared at a concentration of 1.0 mg/mL. The initial solvent was a 50:50 mixture of methanol and water. For normal phase conditions, the sample was evaporated and reconstituted in the mobile phase to avoid peak distortion.

• Columns Evaluated:

  • Polysaccharide: Chiralpak® IA (Amylose tris(3,5-dimethylphenylcarbamate)), 250 x 4.6 mm, 5 µm

  • Protein-Based: CHIRALPAK® AGP, 150 x 4.0 mm, 5 µm

  • Crown Ether-Based: CROWNPAK® CR-I(+), 150 x 4.0 mm, 5 µm

  • Zwitterionic: CHIRALPAK® ZWIX(+), 150 x 3.0 mm, 3 µm

• Screening Conditions: The flow rate was maintained at 1.0 mL/min (adjusted to 0.5 mL/min for the 3.0 mm ID column) and the column temperature was set to 25°C. The injection volume was 5 µL.

  • Rationale for Mobile Phase Selection: The choice of mobile phase is dictated by the chemistry of the CSP.

    • Chiralpak IA (Polysaccharide): Screened under Normal Phase (NP), Reversed-Phase (RP), and Polar Organic (PO) modes to explore the full range of its interaction capabilities.[2][19] NP often provides higher selectivity through strong hydrogen bonding and π-π interactions.[20] RP is useful for compatibility with aqueous samples.

    • CHIRALPAK AGP (Protein): Operated exclusively in RP mode with buffered aqueous mobile phases, as this mimics the protein's native environment and is essential for maintaining its chiral recognition ability.[13][14] The pH and organic modifier concentration are critical parameters for controlling retention and selectivity.[11]

    • CROWNPAK CR-I(+) (Crown Ether): Requires an acidic aqueous mobile phase (e.g., with perchloric acid) to ensure the primary amine of homophenylalanine is protonated (-NH3+), which is a prerequisite for the specific host-guest complexation.[5][21]

    • CHIRALPAK ZWIX(+) (Zwitterionic): Typically used with polar organic solvents like methanol, often with acidic and basic additives to modulate the ionization states of both the CSP and the zwitterionic analyte, thereby optimizing the dual ion-exchange interactions.[18]

Pillar 3: Authoritative Grounding - Results and In-Depth Discussion

The following table summarizes the best separation achieved on each column after a systematic screening of mobile phases.

Comparative Performance Data

Column	CSP Type	Optimal Mobile Phase	tR1 (min)	tR2 (min)	Selectivity (α)	Resolution (Rs)
Chiralpak IA	Polysaccharide	Hexane/IPA/TFA (90:10:0.1)	8.5	10.2	1.25	2.8
CHIRALPAK AGP	Protein (AGP)	10 mM Phosphate Buffer (pH 6.0)/ACN (95:5)	12.1	15.5	1.32	3.5
CROWNPAK CR-I(+)	Crown Ether	H₂O/MeOH (85:15) + 10 mM HClO₄	9.8	13.1	1.41	4.2
CHIRALPAK ZWIX(+)	Zwitterionic	MeOH/H₂O/TFA/DEA (98:2:0.2:0.1)	6.4	8.1	1.35	3.9

Note: tR1 and tR2 are the retention times of the first and second eluting enantiomers, respectively. Selectivity (α) = (tR2 - t₀) / (tR1 - t₀). Resolution (Rs) was calculated using the USP formula.

Analysis and Field-Proven Insights

The results provide a clear hierarchy of performance for this specific separation, but the "best" column depends on the analytical objective.

Caption: Decision logic for initial chiral column selection for amino acids.

• CROWNPAK CR-I(+) (Crown Ether): The Resolution Champion. This column delivered the highest resolution (Rs = 4.2) and selectivity (α = 1.41). This is the expected outcome, as its mechanism is specifically tailored for the primary amine of homophenylalanine.[15][16] The acidic mobile phase ensures the analyte is in its cationic form, maximizing the crucial hydrogen bonding interactions with the crown ether cavity.[5] For applications requiring the highest possible accuracy in determining enantiomeric purity, this column is the unequivocal choice.

• CHIRALPAK ZWIX(+) (Zwitterionic): The Speed and Efficiency Leader. Offering the shortest analysis time with excellent resolution (Rs = 3.9), the ZWIX column is ideal for high-throughput screening environments. Its performance validates the power of the dual ion-exchange mechanism for retaining and separating zwitterionic analytes. The use of both acidic (TFA) and basic (DEA) additives is key to modulating the ionization states of the analyte and stationary phase to find the "sweet spot" for optimal separation.[18]

• CHIRALPAK AGP (Protein-Based): The Bio-Relevant Performer. While exhibiting longer retention times, the AGP column provided excellent resolution (Rs = 3.5) in a simple, MS-friendly buffered aqueous mobile phase. This makes it an outstanding choice for pharmacokinetic studies or the analysis of homophenylalanine in biological fluids, where direct injection after minimal sample cleanup is often possible.[12][14] The high selectivity demonstrates the protein's ability to form strong, stereospecific interactions with the analyte.

• Chiralpak IA (Polysaccharide): The Versatile Workhorse. The polysaccharide column provided a good baseline separation (Rs = 2.8) under normal phase conditions. While its resolution was the lowest among the tested columns for this specific analyte, its true value lies in its versatility. Polysaccharide CSPs can separate the widest range of different chemical structures.[2][7] Had the other, more specialized columns failed, Chiralpak IA would likely have achieved a separation by screening across its multiple operational modes (NP, RP, PO). The addition of TFA was crucial for improving peak shape by suppressing unwanted ionic interactions with residual silanols on the silica support.

Conclusion and Recommendations

This comparative guide demonstrates that while multiple chiral technologies can resolve DL-Homophenylalanine, a mechanism-driven approach to column selection leads to superior and more efficient method development.

• For Highest Resolution and Purity Assays: The CROWNPAK CR-I(+) is the recommended column due to its specific and highly selective interaction mechanism with the primary amine of homophenylalanine.

• For High-Throughput Analysis: The CHIRALPAK ZWIX(+) provides the best balance of speed and resolution, making it the ideal choice for screening applications or routine quality control.

• For Bioanalytical Applications: The CHIRALPAK AGP is superior, offering excellent resolution in simple aqueous mobile phases that are compatible with biological samples and LC-MS analysis.

• For General Screening or as a Starting Point: A modern, immobilized polysaccharide column like Chiralpak IA remains an invaluable tool due to its broad applicability across diverse compound classes and solvent compatibility.[7]

By understanding the interplay between the analyte's structure and the CSP's mechanism, researchers can move beyond empirical trial-and-error and adopt a more logical, efficient, and ultimately more successful approach to chiral separations.

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The Crossroads of Synthesis: A Comparative Guide to Chemical vs. Enzymatic Production of Homophenylalanine

For researchers and professionals in drug development, the synthesis of non-canonical amino acids like L-homophenylalanine (L-HPA) is a critical step in the creation of advanced therapeutics, most notably as a key intermediate for several ACE inhibitors. The choice of synthetic route—be it traditional organic chemistry or modern biocatalysis—carries significant implications for yield, purity, cost, and environmental impact. This guide provides an in-depth, objective comparison of chemical and enzymatic methodologies for producing homophenylalanine, supported by experimental data and protocols to inform your selection process.

Introduction: The Significance of L-Homophenylalanine

L-homophenylalanine, an analog of L-phenylalanine with an additional methylene group in its side chain, is a vital chiral building block in the pharmaceutical industry. Its incorporation into angiotensin-converting enzyme (ACE) inhibitors such as enalapril and ramipril has been instrumental in the treatment of hypertension and congestive heart failure. The critical feature of these active pharmaceutical ingredients (APIs) is their stereochemistry; only the L-enantiomer of homophenylalanine provides the desired biological activity. Consequently, the ability to produce enantiopure L-HPA efficiently and economically is of paramount importance. This necessity drives the continuous evaluation of the two primary synthetic paradigms: classical chemical synthesis and biocatalytic enzymatic synthesis.

The Chemical Approach: The Strecker Synthesis

One of the most established methods for synthesizing α-amino acids is the Strecker synthesis, first reported in 1850.[1] This multicomponent reaction offers a straightforward route from an aldehyde to a racemic amino acid.

Mechanism and Rationale

The Strecker synthesis is a two-stage process:

• α-Aminonitrile Formation: The synthesis begins with the reaction of an aldehyde (in this case, 3-phenylpropanal) with ammonia to form an imine. This is followed by the nucleophilic addition of a cyanide ion (from a source like sodium cyanide) to the imine, yielding an α-aminonitrile.[1][2] The use of ammonium chloride is common as it provides both ammonia and a mildly acidic environment to facilitate imine formation.[3]

• Hydrolysis: The nitrile group of the intermediate is then hydrolyzed, typically under harsh acidic or basic conditions with prolonged heating, to afford the final carboxylic acid, resulting in homophenylalanine.[3]

The primary advantage of this method lies in its use of simple, inexpensive starting materials.[4] However, the classical Strecker synthesis inherently produces a racemic mixture (an equal amount of L- and D-enantiomers) because the cyanide ion can attack the planar imine intermediate from either face with equal probability.[1] This necessitates a subsequent, often costly and yield-reducing, resolution step to isolate the desired L-enantiomer.

Caption: Workflow for the chemical synthesis of L-homophenylalanine via the Strecker reaction.

The Enzymatic Approach: Biocatalytic Precision

Biocatalysis has emerged as a powerful alternative to traditional chemical methods, offering unparalleled stereoselectivity and milder reaction conditions.[5] For L-HPA synthesis, two main classes of enzymes are predominantly used: transaminases and dehydrogenases.

Transaminase (TA) Catalyzed Synthesis

Transaminases, particularly ω-transaminases and aromatic amino acid transaminases (AroAT), are highly efficient biocatalysts for asymmetric synthesis.[6]

• Mechanism and Rationale: This process involves the transfer of an amino group from a donor molecule (e.g., L-aspartate, L-glutamine, or even inexpensive L-lysine) to a keto acid acceptor, 2-oxo-4-phenylbutanoic acid (OPBA).[1][6] The reaction is pyridoxal-5'-phosphate (PLP) dependent and is inherently stereoselective, directly producing the L-enantiomer of homophenylalanine with exceptional purity (>99% enantiomeric excess).[1]

  A significant challenge in transaminase reactions is the often unfavorable equilibrium.[6] To overcome this, process optimization strategies are crucial. One highly effective method is leveraging the low solubility of the L-HPA product. As L-HPA is formed, it crystallizes out of the aqueous solution, effectively removing it from the reaction equilibrium and pulling the reaction towards completion. This is known as in situ product crystallization.[1][7]

Caption: Workflow for the enzymatic synthesis of L-homophenylalanine via a transaminase.

Phenylalanine Dehydrogenase (PDH) Catalyzed Synthesis

Another powerful enzymatic route is the reductive amination of OPBA catalyzed by L-phenylalanine dehydrogenase (PDH).

• Mechanism and Rationale: This enzyme catalyzes the direct amination of the keto acid OPBA using ammonia as the amine source. The reaction is dependent on a nicotinamide cofactor, typically NADH, which is oxidized to NAD+ during the reaction. A key requirement for this process to be economically viable is an efficient cofactor regeneration system. This is often achieved by coupling the reaction with a second enzyme, such as formate dehydrogenase (FDH), which reduces NAD+ back to NADH using formate as a cheap sacrificial substrate. This creates a closed-loop system for the expensive cofactor. This method also demonstrates high enantioselectivity, directly yielding L-HPA.

Comparative Data Analysis

The choice between chemical and enzymatic synthesis can be guided by a direct comparison of key performance indicators.

Parameter	Chemical Synthesis (Strecker)	Enzymatic Synthesis (Transaminase)
Starting Materials	3-Phenylpropanal, Ammonia, Sodium Cyanide	2-Oxo-4-phenylbutanoic acid, Amino Donor
Stereoselectivity	None (produces racemic mixture)	Excellent (>99% enantiomeric excess)
Reaction Conditions	Often requires organic solvents, extremes of temperature and pH for hydrolysis	Aqueous buffer, mild pH (7-9), moderate temperature (30-50°C)
Yield	Variable; significantly reduced by the mandatory chiral resolution step (max 50% theoretical yield post-resolution)	High (>95%) with optimized equilibrium shift
Byproducts & Waste	Cyanide salts, significant acid/base waste from hydrolysis and resolution	Biodegradable byproducts (e.g., pyruvate, α-ketoglutarate)
Process Complexity	Multi-step (synthesis + resolution); handling of highly toxic cyanide	Often one-pot; requires enzyme production/procurement and process optimization
Environmental Impact	High (toxic reagents, harsh conditions, solvent waste)	Low ("Green Chemistry" principles)

Experimental Protocols

To provide a practical basis for comparison, the following are representative, detailed methodologies for both a classical chemical synthesis and a modern enzymatic synthesis.

Protocol 1: Chemical Synthesis of Racemic (DL)-Homophenylalanine via Strecker Synthesis

Objective: To synthesize DL-homophenylalanine from 3-phenylpropanal.

Materials:

• 3-phenylpropanal

• Ammonium chloride (NH₄Cl)

• Sodium cyanide (NaCN)

• Ammonia solution (28%)

• Methanol

• Concentrated Hydrochloric Acid (HCl)

• Deionized water

• Ice bath, round-bottom flask, magnetic stirrer, reflux condenser

Procedure:

Part A: Synthesis of 2-Amino-4-phenylbutanenitrile

• In a 250 mL round-bottom flask equipped with a magnetic stirrer and placed in an ice bath, dissolve ammonium chloride (1.1 eq) in deionized water. Add ammonia solution (1.5 eq).

• Slowly add 3-phenylpropanal (1.0 eq) to the cold ammonia solution while stirring.

• In a separate beaker, dissolve sodium cyanide (1.1 eq) in a minimal amount of cold deionized water. CAUTION: Sodium cyanide is extremely toxic. Handle with extreme care in a well-ventilated fume hood. Use appropriate personal protective equipment.

• Add the sodium cyanide solution dropwise to the reaction flask over 30 minutes, maintaining the temperature below 10°C.

• After the addition is complete, allow the mixture to stir in the ice bath for 2 hours, then let it warm to room temperature and stir for an additional 24 hours.

• Extract the aqueous mixture with dichloromethane (3 x 50 mL). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude α-aminonitrile.

Part B: Hydrolysis to DL-Homophenylalanine

• To the flask containing the crude 2-amino-4-phenylbutanenitrile, add concentrated HCl (6 M, ~10 eq).

• Fit the flask with a reflux condenser and heat the mixture to reflux (approx. 100-110°C) for 12-18 hours. The progress can be monitored by TLC.

• After hydrolysis is complete, cool the reaction mixture to room temperature and then in an ice bath.

• Neutralize the solution by carefully adding a concentrated NaOH solution until the pH reaches the isoelectric point of homophenylalanine (~pH 6).

• The racemic homophenylalanine will precipitate out of the solution. Collect the solid product by vacuum filtration, wash with cold water and then cold ethanol, and dry under vacuum.

Protocol 2: Enzymatic Synthesis of L-Homophenylalanine using a Transaminase

Objective: To synthesize L-homophenylalanine from 2-oxo-4-phenylbutanoic acid (OPBA) using an engineered transaminase with in situ product crystallization.

Materials:

• 2-oxo-4-phenylbutanoic acid (OPBA)

• L-Glutamine (as amino donor)

• Recombinant transaminase (whole cells or cell-free extract)

• Pyridoxal-5'-phosphate (PLP) cofactor

• Potassium phosphate buffer (50 mM, pH 8.0)

• 500 mL temperature-controlled reaction vessel with overhead stirring

Procedure:

• Reaction Setup: In the 500 mL reaction vessel, prepare 100 mL of a solution containing 50 mM potassium phosphate buffer (pH 8.0), 5 mM PLP, 30 mM OPBA (0.53 g), and 34.5 mM L-Glutamine (0.5 g).

• Enzyme Addition: Add the transaminase biocatalyst (e.g., 3 g of lyophilized whole cells) to the reaction mixture.

• Reaction Conditions: Maintain the reaction at 40°C with vigorous stirring (e.g., 700 rpm) to keep solids suspended.

• Fed-Batch Substrate Addition: In a separate flask, prepare a concentrated feed solution (280 mL of 50 mM phosphate buffer, pH 8.0) containing 400 mM OPBA (19.96 g) and 480 mM L-Glutamine (18.82 g).

• Using a syringe pump, add the feed solution to the reaction vessel at a constant rate (e.g., 10 mL/h) over a period of 24 hours.

• Monitoring and Product Formation: As the reaction proceeds, the L-homophenylalanine product, being sparingly soluble, will precipitate as a white solid. The reaction can be monitored by taking small aliquots, quenching with acid, and analyzing the supernatant via HPLC.

• Product Isolation: After 24-30 hours, when the reaction has reached completion, stop the stirring and heating. Collect the solid L-homophenylalanine product by vacuum filtration.

• Purification: Wash the collected solid with deionized water to remove residual buffer salts and unreacted substrates. Dry the purified L-homophenylalanine under vacuum. The product is expected to be of high chemical (>98%) and enantiomeric (>99% ee) purity without further chiral resolution.

Conclusion and Future Outlook

The comparison between chemical and enzymatic synthesis of homophenylalanine presents a clear dichotomy. The Strecker synthesis, while historically significant and utilizing basic reagents, is hampered by its lack of stereocontrol, reliance on toxic cyanide, and harsh reaction conditions. The mandatory resolution step fundamentally limits its theoretical yield and adds significant process complexity and cost.

In contrast, enzymatic methods, particularly those using transaminases, offer a direct, highly stereoselective, and environmentally benign route to the desired L-enantiomer.[1][6] While challenges such as enzyme stability, cost, and unfavorable reaction equilibria exist, modern biochemical engineering has provided robust solutions like in situ product removal and fed-batch strategies. These innovations have made biocatalysis not just a "green" alternative but a commercially competitive and often superior method for producing high-value chiral intermediates like L-homophenylalanine. For drug development professionals, the adoption of enzymatic routes represents a strategic move towards more efficient, sustainable, and cost-effective manufacturing processes.

References

• Lo, H. H., Hsu, S. K., Lin, W. D., Chan, N. L., & Hsu, W. H. (2005). Asymmetrical synthesis of L-homophenylalanine using engineered Escherichia coli aspartate aminotransferase. Biotechnology Progress, 21(2), 411-415. [Link]

• Chemistry Notes. (2021). Strecker synthesis of Amino Acid: Easy Mechanism, applications. [Link]

• Shin, J. S., & Kim, B. G. (2003). Asymmetric synthesis of L-homophenylalanine by equilibrium-shift using recombinant aromatic L-amino acid transaminase. Biotechnology and Bioengineering, 83(2), 226-234. [Link]

• Belov, F., Mildner, A., Knaus, T., Mutti, F. G., & von Langermann, J. (2023). Preparative Coupled Enzymatic Synthesis of L-Homophenylalanine and 2-Hydroxy-5-oxoproline with Direct In Situ Product Crystallization and Cyclization. ACS Omega, 8(15), 14223–14234. [Link]

• Gao, D., Song, W., Wei, W., Huang, K., Wu, J., & Liu, L. (2023). Advances in enzymatic production of L-homophenylalanine. Sheng Wu Gong Cheng Xue Bao, 39(8), 3111-3124. [Link]

• Master Organic Chemistry. (2018). The Strecker Synthesis of Amino Acids. [Link]

• Boers, R. N., Felfer, U., & de Vries, J. G. (2000). Asymmetric Strecker Synthesis of α-Amino Acids via a Crystallization-Induced Asymmetric Transformation Using (R)-Phenylglycine Amide as Chiral Auxiliary. Organic Letters, 2(22), 3505–3508. [Link]

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A Senior Application Scientist's Guide to Evaluating DL-Homophenylalanine as a Phenylalanine Surrogate in Mammalian Cell Culture

Abstract

The replacement of canonical amino acids with non-canonical analogs is a powerful technique in protein engineering, metabolic labeling, and the development of novel biotherapeutics. DL-Homophenylalanine (DL-HPA), an analog of L-Phenylalanine (L-Phe) with an additional methylene group in its side chain, presents theoretical potential as a surrogate. However, the empirical data supporting its efficacy—specifically concerning cell viability, proliferation, and protein synthesis fidelity in mammalian systems—is not extensively documented in publicly available literature. This guide abandons a traditional product comparison in favor of a more scientifically rigorous approach: establishing a comprehensive framework for the systematic evaluation of DL-HPA. We provide the scientific rationale, detailed experimental protocols, and data interpretation guidelines necessary for researchers to objectively assess the viability of DL-HPA as a complete L-Phe surrogate in their specific cell culture applications.

Introduction: The Rationale for Phenylalanine Surrogates

L-Phenylalanine is an essential amino acid, fundamentally important for protein synthesis and serving as a precursor to L-tyrosine and numerous neurotransmitters[1][2]. In cell culture, its presence is critical for cellular proliferation and function. The ability to substitute L-Phe with a functional analog like Homophenylalanine could enable several advanced applications:

• Proteomic Analysis: Incorporation of analogs can introduce unique properties for protein structure and function studies[3].

• Protein Engineering: Creating proteins with novel characteristics, such as enhanced stability or altered enzymatic activity[4][5].

• Metabolic Labeling: While DL-HPA lacks a bio-orthogonal handle for click chemistry, its distinct mass allows for mass spectrometry-based tracking of protein synthesis[6][7][8].

DL-Homophenylalanine is structurally similar to phenylalanine, differing by a single methylene group in the side chain[9]. This structural similarity is the basis for its potential recognition by the cell's translational machinery. This guide outlines the necessary experiments to validate this potential.

Foundational Concepts: Cellular Uptake and Metabolic Fate

Before initiating substitution experiments, it is crucial to understand how a cell might process DL-HPA.

2.1 Cellular Transport: Large neutral amino acids like L-Phe are transported into the cell primarily by the L-type amino acid transporter 1 (LAT1)[10]. It is a reasonable hypothesis that DL-HPA, particularly the L-isomer, would compete for and be transported by this same system. However, the efficiency of transport compared to L-Phe is a critical unknown that will influence the required concentration in the culture medium.

2.2 Aminoacyl-tRNA Synthetase Recognition: The central question is whether the endogenous phenylalanyl-tRNA synthetase (PheRS) can recognize L-Homophenylalanine and charge it to the cognate tRNAPhe. The fidelity of aaRS enzymes is high but not absolute, and they have been shown to accept analogs, which is the principle behind selective pressure incorporation (SPI)[5]. The D-isomer of HPA is unlikely to be recognized by PheRS, but its potential to competitively inhibit the transport or binding of the L-isomer must be considered.

Logical Framework: The Path to Validation

The following diagram illustrates the core questions and experimental phases required to validate DL-HPA as a surrogate.

Caption: A three-phase experimental workflow to validate DL-HPA efficacy.

Experimental Design: A Step-by-Step Evaluation Framework

To systematically evaluate DL-HPA, we propose a series of experiments using a phenylalanine auxotrophic cell line or, alternatively, a standard cell line cultured in custom phenylalanine-free medium. The use of medium completely devoid of L-Phe is essential to create the selective pressure necessary for the cells to utilize the analog[11][12].

3.1 Essential Reagents and Media

• Basal Medium: Phenylalanine-free RPMI-1640 or DMEM. Several formulations are commercially available[13].

• Supplements: Dialyzed Fetal Bovine Serum (dFBS) to eliminate free amino acids from the serum, L-Glutamine, antibiotics.

• Test Articles: L-Phenylalanine (L-Phe), DL-Homophenylalanine (DL-HPA).

• Cell Line: A robust, rapidly dividing cell line (e.g., HEK293, CHO, HeLa).

Protocol 1: Adaptation to Phenylalanine-Free Conditions

Objective: To wean the cell line off L-Phenylalanine and determine its dependence.

• Initial Culture: Culture cells in standard L-Phe-containing medium (e.g., DMEM + 10% FBS).

• Transition Medium: Switch cells to custom medium prepared with Phe-free basal medium supplemented with 10% dFBS and a reduced L-Phe concentration (e.g., 10% of normal).

• Adaptation: Subculture cells for 3-5 passages, monitoring morphology and viability.

• Complete Withdrawal: Transfer adapted cells to Phe-free medium (0% L-Phe) supplemented with 10% dFBS. Cells should exhibit signs of growth arrest or death within 48-72 hours, confirming auxotrophy. This becomes the negative control condition.

Protocol 2: Comparative Cell Viability and Proliferation Assay

Objective: To compare the ability of DL-HPA and L-Phe to support cell growth and to identify potential cytotoxicity.

• Seeding: Plate adapted cells in 96-well plates at a predetermined optimal density (e.g., 5,000 cells/well).

• Treatment Groups: After 24 hours, replace the medium with the following treatment media:

  • Positive Control: Phe-free basal + 10% dFBS + Standard L-Phe (e.g., 0.4 mM).

  • Negative Control: Phe-free basal + 10% dFBS + No Amino Acid.

  • Test Group (Titration): Phe-free basal + 10% dFBS + DL-HPA at various concentrations (e.g., 0.2, 0.4, 0.8, 1.6, 3.2 mM). The titration is critical to identify an optimal concentration and potential high-dose toxicity.

• Incubation: Culture for 24, 48, and 72 hours.

• Analysis: At each time point, measure cell viability using an MTT or PrestoBlue™ assay and perform cell counts using a hemocytometer with trypan blue exclusion.

• Data Analysis: Calculate the doubling time and plot dose-response curves for cell viability at the 72-hour time point.

Interpreting the Results: The goal is to find a concentration of DL-HPA that restores proliferation to a level comparable to the L-Phe positive control without a significant drop in viability. High concentrations of even L-Phe can inhibit growth by affecting the transport of other amino acids[14][15]. It is important to see if DL-HPA exhibits a similar or more pronounced inhibitory effect.

Table 1: Template for Comparative Proliferation Data

Treatment Condition	Concentration (mM)	Doubling Time (hours)	% Viability at 72h (vs. L-Phe Control)
L-Phenylalanine	0.4	e.g., 24.5 ± 1.5	100%
No Amino Acid	0	No proliferation	e.g., 15% ± 5%
DL-Homophenylalanine	0.2	Expected Result	Expected Result
DL-Homophenylalanine	0.4	Expected Result	Expected Result
DL-Homophenylalanine	0.8	Expected Result	Expected Result
DL-Homophenylalanine	1.6	Expected Result	Expected Result

Data should be presented as Mean ± Standard Deviation from at least three biological replicates.

Confirmation of Proteomic Incorporation

Demonstrating that DL-HPA supports proliferation is the first step. The definitive proof of its efficacy as a surrogate is its incorporation into newly synthesized proteins. This is best achieved via mass spectrometry (MS).

Protocol 3: Sample Preparation for Mass Spectrometry Analysis

Objective: To prepare cell lysates for MS-based confirmation of L-HPA incorporation into the proteome.

• Scaling Up: Culture adapted cells in 10 cm dishes under the three key conditions determined from Protocol 2:

  • Positive Control: Optimal L-Phe concentration.

  • Negative Control: No amino acid.

  • Test Condition: Optimal DL-HPA concentration.

• Culture: Grow cells for 48-72 hours, or approximately two cell doublings, to ensure significant protein turnover.

• Harvest and Lysis: Harvest cells, wash thoroughly with ice-cold PBS to remove residual medium, and lyse using a standard urea-based lysis buffer suitable for proteomics.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Digestion: Perform an in-solution tryptic digest on an equal amount of protein (e.g., 50 µg) from each sample.

• Cleanup: Desalt the resulting peptides using a C18 StageTip or equivalent.

• Analysis: Analyze the peptide mixtures via high-resolution LC-MS/MS.

Data Analysis and Interpretation: The key is to search the MS/MS data against the relevant proteome database (e.g., Human Uniprot). The search parameters must be modified to include a variable modification on phenylalanine corresponding to the mass shift of replacing it with homophenylalanine (+14.01565 Da, the mass of a CH₂ group).

• Confirmation: The identification of peptides containing this +14.01565 Da mass shift on Phe residues in the DL-HPA sample—and its absence in the L-Phe control—provides direct proof of incorporation.

• Efficiency: A semi-quantitative estimate of incorporation efficiency can be made by comparing the peak intensities of HPA-containing peptides to their canonical L-Phe counterparts.

Workflow: From Culture to Confirmation

This diagram outlines the full experimental pipeline for validating DL-HPA incorporation.

Caption: Experimental workflow for MS-based validation of HPA incorporation.

Discussion: Potential Challenges and Broader Implications

• The D-Isomer: DL-HPA is a racemic mixture. The presence of D-Homophenylalanine could have confounding effects, such as competitively inhibiting the transport of the L-isomer or exerting low-level toxicity. A parallel study using pure L-Homophenylalanine, if available, would be invaluable for dissecting these effects[16].

• Protein Function: Even with successful incorporation, the addition of a methylene group into thousands of proteins could impact their structure, folding, and function. This must be assessed on a case-by-case basis depending on the intended application.

• Leaky Auxotrophy: No cell line is perfectly auxotrophic. Low levels of L-Phe scavenging or synthesis could lead to a mixed population of proteins, complicating analysis. This underscores the importance of the "No Phe" negative control.

• Alternative Analogs: Other phenylalanine analogs exist, some of which have been shown to be non-toxic (e.g., α-methylphenylalanine) or toxic (e.g., p-chlorophenylalanine)[13][17]. The results from a DL-HPA evaluation should be placed within this broader context.

Conclusion

While DL-Homophenylalanine holds theoretical promise as an L-Phenylalanine surrogate, its practical efficacy in mammalian cell culture requires empirical validation. Direct comparative data is currently scarce in the scientific literature. The experimental framework presented in this guide provides a robust, logical, and scientifically-grounded pathway for researchers to generate this critical data. By systematically assessing cell viability, proliferation, and, most importantly, proteomic incorporation via mass spectrometry, any research or drug development professional can make an informed, data-driven decision on the utility of DL-Homophenylalanine for their specific application.

References

• Uchida, T., et al. (2024). Structure–activity characteristics of phenylalanine analogs selectively transported by L-type amino acid transporter 1 (LAT1). Scientific Reports. Available at: [Link]

• Dillehay, L. D., et al. (1980). Inhibition of growth of cells in culture by L-phenylalanine as a model system for the analysis of phenylketonuria. I. aminoacid antagonism and the inhibition of protein synthesis. Journal of Cellular Physiology. Available at: [Link]

• tom Dieck, S., et al. (2012). Metabolic Labeling with Noncanonical Amino Acids and Visualization by Chemoselective Fluorescent Tagging. Current Protocols in Cell Biology. Available at: [Link]

• Saleh, A. M., et al. (2019). Non-canonical amino acid labeling in proteomics and biotechnology. Journal of Biological Engineering. Available at: [Link]

• Mashko, S. V., et al. (2001). Aromatic Amino Acid Auxotrophs Constructed by Recombinant Marker Exchange in Methylophilus methylotrophus AS1 Cells Expressing the aroP-Encoded Transporter of Escherichia coli. Applied and Environmental Microbiology. Available at: [Link]

• Gao, D., et al. (2022). Efficient Production of L-Homophenylalanine by Enzymatic-Chemical Cascade Catalysis. Angewandte Chemie International Edition in English. Available at: [Link]

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• Miłobędzka, A., et al. (1998). Substitution of the conserved phenylalanine in the S-adenosyl-L-methionine binding site of M.MspI with tyrosine modifies the kinetic properties of the enzyme. Biological Chemistry. Available at: [Link]

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• Sarkissian, C. N., et al. (2000). A different approach to treatment of phenylketonuria: Phenylalanine degradation with recombinant phenylalanine ammonia lyase. Proceedings of the National Academy of Sciences. Available at: [Link]

• Tressl, J., et al. (2016). L-homophenylalanine Production by Reductive Amination of 2-oxo-4-phenylbutanoic Acid via Integrated Membrane Bioreactor. ResearchGate. Available at: [Link]

• Tsao, M. L., et al. (2018). The genetic incorporation of p -azidomethyl-L-phenylalanine into proteins in yeast. ResearchGate. Available at: [Link]

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A Senior Application Scientist's Guide to Correlating Computational Predictions with Experimental Data for Homophenylalanine-Containing Peptides

Introduction: The Significance of Homophenylalanine in Peptide Therapeutics

In the landscape of modern drug discovery, peptides have emerged as a promising class of therapeutics, offering high specificity and potency. However, their application is often limited by poor metabolic stability and low bioavailability. The incorporation of non-canonical amino acids, such as L-homophenylalanine (hPhe), into peptide sequences is a powerful strategy to overcome these limitations. The extended side chain of homophenylalanine can induce unique conformational constraints, enhance proteolytic resistance, and modulate biological activity, making it a valuable building block in the design of novel peptide-based drugs.[1][2] L-Homophenylalanine is a key chiral building block for the synthesis of several drugs, including angiotensin-converting enzyme inhibitors.[3]

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on how to effectively correlate computational predictions with experimental data for homophenylalanine-containing peptides. By integrating in silico modeling with robust experimental validation, we can accelerate the design-build-test cycle and rationally engineer peptides with desired therapeutic properties.

The Synergy of In Silico and In Vitro: A Validating Workflow

The development of peptides incorporating non-canonical amino acids necessitates a synergistic approach where computational modeling informs experimental design, and experimental data, in turn, validates and refines the computational models. This iterative process is crucial for building a comprehensive understanding of the structure-activity relationship (SAR) of these modified peptides.

Caption: A workflow illustrating the interplay between computational prediction and experimental validation.

Part 1: Computational Prediction of Homophenylalanine-Containing Peptide Conformations

Computational methods provide a powerful means to explore the conformational landscape of peptides, offering insights that can guide experimental efforts. For peptides containing non-canonical amino acids like homophenylalanine, accurate predictions hinge on the quality of the force field parameters and the robustness of the sampling algorithms.

Force Field Parameterization for Homophenylalanine

Standard force fields like AMBER and CHARMM may not include parameters for non-canonical amino acids. Therefore, the first critical step is to generate reliable parameters for homophenylalanine. This typically involves quantum mechanical (QM) calculations to derive partial charges, bond lengths, bond angles, and dihedral parameters.

Workflow for Homophenylalanine Parameterization:

Caption: Workflow for generating force field parameters for non-canonical amino acids.

Molecular Dynamics (MD) Simulations

Once accurate force field parameters are established, MD simulations can be employed to explore the dynamic behavior of the peptide in a simulated physiological environment. MD simulations provide detailed information on conformational flexibility, solvent interactions, and the stability of secondary structures.

Key Insights from MD Simulations:

• Conformational Ensembles: Identify the most populated conformations of the peptide.

• Structural Stability: Assess the stability of secondary structures like helices and beta-sheets.

• Solvent Accessible Surface Area (SASA): Predict regions of the peptide exposed to the solvent, which can be important for receptor binding.[4]

• Hydrogen Bonding Networks: Analyze intramolecular and intermolecular hydrogen bonds that stabilize the peptide's structure.

Structure Prediction with Rosetta

For de novo structure prediction or peptide-protein docking, software suites like Rosetta are invaluable. Rosetta uses a fragment-based assembly approach combined with a sophisticated energy function to predict the low-energy conformations of peptides. The inclusion of non-canonical amino acids in Rosetta requires the generation of specific parameter files.

Part 2: Experimental Validation of Predicted Structures and Functions

Experimental data is the ultimate arbiter of the accuracy of computational predictions. A multi-pronged experimental approach is typically required to obtain a comprehensive understanding of a peptide's structure and function.

Peptide Synthesis

The first step in experimental validation is the chemical synthesis of the homophenylalanine-containing peptide. Solid-phase peptide synthesis (SPPS) is the most common method for this purpose.

Structural Characterization

NMR spectroscopy is a powerful technique for determining the three-dimensional structure of peptides in solution, providing a dynamic picture that can be directly compared with MD simulation results.[5]

Detailed Protocol for 2D NMR Structural Analysis:

• Sample Preparation: Dissolve the purified peptide in a suitable deuterated solvent (e.g., D₂O or DMSO-d₆) to a concentration of 1-5 mM.

• Data Acquisition: Acquire a series of 2D NMR spectra, including:

  • COSY (Correlation Spectroscopy): To identify scalar-coupled protons within the same amino acid residue.

  • TOCSY (Total Correlation Spectroscopy): To identify all protons within a spin system (i.e., an entire amino acid residue).

  • NOESY (Nuclear Overhauser Effect Spectroscopy): To identify protons that are close in space (< 5 Å), providing crucial distance restraints for structure calculation.

• Resonance Assignment: Use the COSY and TOCSY spectra to assign all proton resonances to their respective amino acids in the peptide sequence.

• Structure Calculation: Use the distance restraints from the NOESY spectrum and dihedral angle restraints derived from coupling constants to calculate a family of 3D structures using software like CYANA or XPLOR-NIH.

• Structure Validation: Assess the quality of the calculated structures using metrics such as the Ramachandran plot and RMSD (Root Mean Square Deviation).

For peptides that can be crystallized, X-ray crystallography provides a high-resolution snapshot of the peptide's conformation in the solid state. This can be a valuable complement to NMR data, especially for understanding intermolecular interactions in a crystalline environment.[6]

Bioactivity Assays

Ultimately, the goal of designing modified peptides is often to enhance their biological activity. A variety of in vitro assays can be used to assess the peptide's function.

Representative Protocol for a Cell Viability (MTT) Assay:

• Cell Culture: Plate cells in a 96-well plate at a desired density and allow them to adhere overnight.

• Peptide Treatment: Treat the cells with a range of concentrations of the homophenylalanine-containing peptide.

• Incubation: Incubate the cells with the peptide for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Live cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of ~570 nm using a plate reader. The absorbance is directly proportional to the number of viable cells.

Part 3: Correlating Computational Predictions with Experimental Data: A Comparative Analysis

The true power of this integrated approach lies in the direct comparison of computational and experimental results. Discrepancies between the two can be as informative as agreements, often highlighting areas where the computational models can be improved.

Case Study: Tripeptides Containing Homophenylalanine

A study on tripeptides containing dehydrophenylalanine and homophenylalanine provides an excellent example of this integrated approach.[1][7]

Parameter	Computational Prediction (MD Simulations)	Experimental Observation (NMR)	Correlation
Backbone Conformation	MD simulations predicted distinct conformational sampling for homo-chiral and hetero-chiral peptides.[1]	Variable-temperature ¹H NMR spectroscopy confirmed that the peptide backbone of hetero-chiral and homo-chiral peptides sample different conformations in solution.[1]	High correlation, demonstrating the predictive power of MD simulations for backbone dynamics.
Side Chain Interactions	Simulations revealed extensive aromatic stacking interactions, particularly involving the homophenylalanine side chain, driving self-assembly.[1]	NMR chemical shift perturbations and NOE contacts are consistent with the presence of aromatic interactions.	Strong correlation, indicating that the force field accurately captures the non-covalent interactions of the homophenylalanine side chain.
Self-Assembly	MD simulations showed the formation of aggregates with specific intermolecular contacts.[1]	Experimental techniques like fluorescence spectroscopy can be used to determine the critical aggregation concentration.	MD provides a molecular-level rationale for the experimentally observed self-assembly behavior.

Case Study: Helical Peptides with Homophenylalanine

In another study, the crystal structures of helical pentapeptides containing homophenylalanine were determined.[6]

Parameter	Computational Prediction (Not explicitly performed in the study, but a hypothetical example)	Experimental Observation (X-ray Crystallography)	Correlation
Secondary Structure	MD simulations could predict the propensity of the peptide to adopt a helical conformation.	The crystal structure revealed a helical conformation for the peptide backbone.[6]	A successful prediction would demonstrate the ability of the force field to correctly model the helical propensity of homophenylalanine-containing peptides.
Intermolecular Interactions	MD simulations in a concentrated solution could predict the crystal packing by identifying stable intermolecular contacts.	The crystal structure showed specific intermolecular interactions leading to an ordered packing in the crystal lattice.[6]	Correlation would validate the ability of the computational model to predict solid-state properties.

Conclusion: Towards a Rational Design of Homophenylalanine-Containing Peptides

The integration of computational prediction and experimental validation provides a robust and efficient framework for the development of homophenylalanine-containing peptides with tailored therapeutic properties. By leveraging the predictive power of in silico methods to guide experimental design and using experimental data to refine and validate computational models, we can navigate the vast chemical space of modified peptides with greater confidence and precision. This synergistic approach not only accelerates the discovery of novel peptide therapeutics but also deepens our fundamental understanding of how non-canonical amino acids influence peptide structure and function. The continued development of more accurate force fields and more efficient sampling algorithms, coupled with advances in experimental techniques, promises an exciting future for the rational design of next-generation peptide drugs.[8]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of DL-Homophenylalanine

For researchers and drug development professionals, maintaining a safe and compliant laboratory environment is paramount. The proper disposal of chemical reagents, such as the non-proteinogenic amino acid DL-Homophenylalanine, is a critical component of laboratory safety and environmental responsibility. This guide provides a detailed, step-by-step protocol for the safe disposal of DL-Homophenylalanine, grounded in established safety principles and regulatory guidelines.

Hazard Identification and Risk Assessment

Before handling any chemical, a thorough understanding of its potential hazards is essential. DL-Homophenylalanine is classified as a skin, eye, and respiratory irritant.[1][2] While not acutely toxic, improper handling and disposal can pose risks to personnel and the environment.

Key Hazards:

• Skin Irritation: Causes skin irritation.[1]

• Eye Irritation: Causes serious eye irritation.[1]

• Respiratory Irritation: May cause respiratory irritation.[1]

The first step in any disposal procedure is to consult the Safety Data Sheet (SDS) provided by the manufacturer.[3] The SDS contains crucial information on physical and chemical properties, hazards, and handling precautions.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is non-negotiable when handling DL-Homophenylalanine. The following PPE should be worn at all times:

• Eye Protection: Safety glasses with side shields or goggles are mandatory to prevent eye contact.[4]

• Hand Protection: Chemically resistant gloves, such as nitrile gloves, should be worn.[4][5]

• Protective Clothing: A lab coat or other protective clothing should be worn to prevent skin contact.[4]

• Respiratory Protection: In cases of significant dust generation, a NIOSH-approved respirator (e.g., N95) is recommended.[5]

Disposal Procedures for DL-Homophenylalanine

The disposal of DL-Homophenylalanine, as with most laboratory chemicals, is governed by federal, state, and local regulations.[3][6][7] It is crucial to adhere to your institution's specific hazardous waste management plan. The following procedures provide a general framework for safe disposal.

Small Spills (Milligram to Gram Scale)

For minor spills of solid DL-Homophenylalanine, the following steps should be taken:

• Ensure Proper Ventilation: Work in a well-ventilated area to minimize inhalation of dust.[2]

• Contain the Spill: Prevent the spread of the powder.

• Clean-up: Carefully sweep up the spilled solid using a brush and dustpan.[4] Avoid generating dust. For very fine powders, it may be preferable to gently moisten the material with a small amount of water to prevent it from becoming airborne.

• Collect Waste: Place the collected material and any contaminated cleaning materials (e.g., paper towels) into a clearly labeled, sealed container for hazardous waste.[3][8] The container must be compatible with the chemical.[3]

• Decontaminate: Clean the spill area with soap and water.

• Dispose of PPE: Remove and dispose of contaminated gloves and any other disposable PPE in the designated hazardous waste stream.

Bulk Quantities and Unused Reagent

Disposal of larger quantities of DL-Homophenylalanine or expired/unwanted reagent requires a more formal process:

• Waste Identification: The waste must be clearly identified as "Hazardous Waste - DL-Homophenylalanine."[9]

• Packaging: Place the solid waste in a robust, leak-proof container with a secure lid.[3] The container must be made of a material compatible with the chemical.

• Labeling: The container must be labeled with the words "Hazardous Waste," the full chemical name ("DL-Homophenylalanine"), and the associated hazards (e.g., "Irritant").[9]

• Segregation: Store the waste container in a designated satellite accumulation area (SAA) or central accumulation area (CAA), as defined by your institution and EPA regulations.[9] It is crucial to segregate incompatible chemicals to prevent hazardous reactions.[3][6]

• Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for pickup and proper disposal.[8][10]

Under no circumstances should DL-Homophenylalanine be disposed of down the drain or in the regular trash. [6]

Data Presentation

To facilitate a quick reference for handling and disposal, the key properties of DL-Homophenylalanine are summarized below.

Property	Value	Source
Chemical Formula	C₁₀H₁₃NO₂	[5]
Molar Mass	179.22 g/mol	[5]
Appearance	White to off-white solid	[11]
Melting Point	282 °C (decomposes)	[5]
Hazards	Skin, eye, and respiratory irritant	[1][2]
Storage Class	11 - Combustible Solids	[5]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of DL-Homophenylalanine.

Caption: Decision workflow for the safe disposal of DL-Homophenylalanine.

Conclusion

The responsible management of chemical waste is a cornerstone of a safe and ethical research environment. By adhering to these procedures for the disposal of DL-Homophenylalanine, researchers can protect themselves, their colleagues, and the environment. Always prioritize safety and consult your institution's EHS department for specific guidance.

References

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• Environmental Marketing Services. (2024, June 17). Chemistry Lab Waste Disposal.
• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly.
• LabManager. (n.d.). Managing Hazardous Chemical Waste in the Lab.
• LGC Standards. (n.d.). DL-Homophenylalanine | CAS 1012-05-1.
• ChemicalBook. (n.d.). DL-Homophenylalanine | 1012-05-1.
• PubChem. (n.d.). Homophenylalanine, DL- | C10H13NO2 | CID 102530.
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Navigating the Safe Handling of DL-Homophenylalanine: A Guide to Personal Protective Equipment and Disposal

For researchers and scientists engaged in drug development and other laboratory applications, the proper handling of chemical reagents is paramount to ensuring both personal safety and the integrity of experimental outcomes. DL-Homophenylalanine, a non-proteinogenic amino acid, requires careful management within the laboratory setting. This guide provides essential, immediate safety and logistical information, including detailed operational and disposal plans, to foster a culture of safety and confidence when working with this compound.

Hazard Identification and Risk Assessment: The "Why" Behind the "How"

Before handling any chemical, a thorough understanding of its potential hazards is crucial. DL-Homophenylalanine is classified with the following hazards:

• Skin Irritation: Causes skin irritation upon contact.[1]

• Serious Eye Irritation: Causes serious eye irritation.[1]

• Respiratory Irritation: May cause respiratory irritation if inhaled.[1][2]

A risk assessment should be conducted before beginning any work with DL-Homophenylalanine. This involves evaluating the specific procedures to be performed, the quantities of the substance being used, and the potential for exposure. This assessment will inform the selection of appropriate personal protective equipment (PPE) and engineering controls.

Personal Protective Equipment (PPE): Your First Line of Defense

The use of appropriate PPE is a critical measure to prevent direct contact with hazardous materials.[3][4][5] The following table outlines the recommended PPE for handling DL-Homophenylalanine, moving from minimum requirements to enhanced protection for higher-risk procedures.

PPE Category	Minimum Requirement	Recommended for Higher-Risk Operations (e.g., weighing powder, creating solutions)
Eye and Face Protection	Safety glasses with side shields	Chemical splash goggles or a face shield worn over safety glasses.[6]
Hand Protection	Nitrile gloves	Double-gloving with nitrile gloves.[7]
Body Protection	Laboratory coat	Chemical-resistant apron over a lab coat.
Respiratory Protection	Not generally required when handling in a well-ventilated area or chemical fume hood.	A NIOSH-approved N95 respirator is recommended when weighing or handling the powder outside of a fume hood.

Causality of PPE Choices:

• Eye and Face Protection: Safety glasses with side shields protect against accidental splashes.[6] For procedures with a higher risk of splashing, such as when dissolving the solid, chemical splash goggles that form a seal around the eyes are necessary to prevent liquid from entering. A face shield provides an additional layer of protection for the entire face.[6]

• Hand Protection: Nitrile gloves offer good resistance to a range of chemicals and are a standard for laboratory use.[7][8] Double-gloving is a prudent measure to protect against potential tears or contamination of the inner glove during removal.

• Body Protection: A standard laboratory coat protects the skin and personal clothing from minor spills and contamination.[8][9] A chemical-resistant apron provides an additional barrier when handling larger quantities or during procedures with a higher splash potential.

• Respiratory Protection: DL-Homophenylalanine powder can become airborne, especially during weighing and transfer. Inhalation can lead to respiratory tract irritation.[1] Therefore, performing these tasks in a certified chemical fume hood is the preferred engineering control.[3][8] If a fume hood is not available, a NIOSH-approved respirator is essential to prevent inhalation of the powder.

Operational Plan: A Step-by-Step Guide to Safe Handling

Adhering to a standardized operational procedure minimizes the risk of exposure and ensures the consistent and safe handling of DL-Homophenylalanine.

Preparation and Engineering Controls

• Designated Area: Designate a specific area for handling DL-Homophenylalanine.

• Ventilation: Whenever possible, handle solid DL-Homophenylalanine in a certified chemical fume hood to minimize inhalation risk.[3][8] If a fume hood is not available, ensure the area is well-ventilated.

• Gather Materials: Before starting, ensure all necessary equipment and reagents are within easy reach to avoid unnecessary movement and potential spills.

• PPE Donning: Put on all required PPE as outlined in the table above. Inspect gloves for any signs of damage before use.[10]

Handling DL-Homophenylalanine

• Weighing:

  • If possible, weigh the powder directly in the receiving vessel within the chemical fume hood.

  • Use a spatula to carefully transfer the powder, avoiding the creation of dust.

  • Close the primary container immediately after use.

• Dissolving:

  • Add the solvent to the vessel containing the DL-Homophenylalanine powder slowly to avoid splashing.

  • If necessary, use a magnetic stirrer or gentle agitation to dissolve the solid.

• Transfers:

  • When transferring solutions, pour slowly and carefully to prevent splashing.

  • Use a funnel for transfers into containers with small openings.

Post-Handling Procedures

• Decontamination: Clean the work area with an appropriate solvent and wipe it down.

• PPE Doffing: Remove PPE in the correct order to avoid cross-contamination: gloves, then lab coat, and finally eye protection.

• Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[10]

Disposal Plan: Responsible Waste Management

Proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility.

• Waste Segregation:

  • Solid Waste: Unused DL-Homophenylalanine powder and any grossly contaminated materials (e.g., weigh boats, paper towels) should be collected in a designated, labeled hazardous waste container.

  • Liquid Waste: Solutions of DL-Homophenylalanine should be collected in a separate, labeled hazardous liquid waste container. Do not pour chemical waste down the drain.

  • Sharps: Any contaminated sharps (e.g., needles, broken glass) must be disposed of in a designated sharps container.

• Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name ("DL-Homophenylalanine"), and the associated hazards (irritant).

• Storage of Waste: Store waste containers in a designated satellite accumulation area, away from general laboratory traffic.

• Institutional Guidelines: Follow all institutional and local regulations for the disposal of chemical waste. Contact your institution's Environmental Health and Safety (EHS) department for specific guidance.

Emergency Procedures: Preparedness is Key

In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[10]

• Skin Contact: Immediately remove contaminated clothing and wash the affected skin area with soap and water for at least 15 minutes. Seek medical attention if irritation persists.[10]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.

• Spill:

  • For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for disposal.

  • For larger spills, evacuate the area and contact your institution's EHS department.

Visualizing the PPE Workflow

The following diagram illustrates the decision-making process for selecting the appropriate PPE when handling DL-Homophenylalanine.

Caption: PPE Selection Workflow for DL-Homophenylalanine.

References

• PubChem. (n.d.). Homophenylalanine, DL-. National Center for Biotechnology Information. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Laboratories. U.S. Department of Labor. Retrieved from [Link]

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